Gold III chloride trihydrate

Core Science & Biosynthesis

An In-depth Technical Guide to Gold(III) Chloride Trihydrate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Gold(III) chloride trihydrate, often referred to as chloroauric acid or tetrachloroauric(III) acid trihydrate, is a pivotal inorganic compound with the chemical formula HAuCl₄·3H₂O.[1][2] It serves as a fundamental precursor in the synthesis of a wide array of gold-based materials and catalysts, finding extensive applications in nanotechnology, medicine, and organic synthesis.[3][4] This guide provides a comprehensive overview of its chemical properties, structural features, and key experimental applications.

Chemical and Physical Properties

Gold(III) chloride trihydrate is an orange to yellow crystalline solid that is both hygroscopic and sensitive to light.[5] It is highly soluble in water and polar organic solvents. The compound is a strong Lewis acid and a potent oxidizing agent, properties that are central to its reactivity and catalytic activity.[5][6]

Table 1: Physicochemical Properties of Gold(III) Chloride Trihydrate

Property	Value	References
Chemical Formula	HAuCl₄·3H₂O	[1][2][7]
Molecular Weight	393.83 g/mol	[2][8][9]
Appearance	Orange to yellow crystalline powder or chunks	[1][2]
CAS Number	16961-25-4	[2][9][10]
Purity	Often ≥99.9% (trace metals basis)	[11]
Gold Content	Typically 48-50%	[1][11][12]
Solubility	Soluble in water, ethanol, and ether	[5][13]
Storage Conditions	Store at room temperature, protected from light and moisture	[14]

Molecular and Crystal Structure

The nomenclature and structural representation of gold(III) chloride and its hydrated forms can be complex. The anhydrous form, gold(III) chloride (AuCl₃), exists as a planar dimer, Au₂Cl₆.[5][15] In this structure, each gold atom is coordinated to four chlorine atoms in a slightly distorted square planar geometry.[15]

For the trihydrate, the formula is more accurately represented as HAuCl₄·3H₂O, indicating the presence of the tetrachloroaurate(III) anion, [AuCl₄]⁻, with a hydronium ion and two water molecules of hydration. The gold(III) center maintains a d⁸ electron configuration and a characteristic square planar coordination. This structure is crucial for its reactivity in aqueous solutions, where it serves as a source of [AuCl₄]⁻ ions.[5]

Key Experimental Protocols

A primary application of gold(III) chloride trihydrate is in the synthesis of gold nanoparticles (AuNPs). The Turkevich method, which involves the reduction of tetrachloroauric acid with citrate (B86180), is a classic and widely used protocol.

Experimental Protocol: Synthesis of Gold Nanoparticles via Citrate Reduction

This protocol describes a typical synthesis of ~20 nm gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)[16]

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)[16]

• Milli-Q water or equivalent high-purity water[16]

Procedure:

• Prepare a 1.0 mM HAuCl₄ solution: Add an appropriate amount of gold(III) chloride trihydrate to a volumetric flask and dilute with Milli-Q water. For example, to prepare 100 mL, dissolve 39.4 mg of HAuCl₄·3H₂O in 100 mL of water.[17]

• Heat the gold solution: Pour the 100 mL of 1.0 mM HAuCl₄ solution into a clean 250 mL conical flask with a stir bar. Heat the solution to a vigorous boil while stirring.[17]

• Prepare the citrate solution: Prepare a 38.8 mM solution of trisodium citrate. For example, dissolve 114 mg of trisodium citrate dihydrate in 10.0 mL of Milli-Q water.[17]

• Initiate the reaction: Once the gold solution is boiling, rapidly inject the 10.0 mL of the trisodium citrate solution into the flask with continued vigorous stirring.[17]

• Observe color change: The solution will undergo a series of color changes, typically from yellow to clear, then to a deep burgundy or red color, which indicates the formation of gold nanoparticles.[17]

• Complete the reaction: Continue heating and stirring the solution for an additional 15-20 minutes to ensure the reaction is complete.[17]

• Cooling and Storage: Allow the nanoparticle solution to cool to room temperature. The resulting colloidal gold solution can be stored at 4°C for long-term stability.

Visualization of Experimental Workflow

The synthesis of gold nanoparticles from gold(III) chloride trihydrate is a well-defined process. The following diagram illustrates the key steps in the citrate reduction method.

Caption: Workflow for the synthesis of gold nanoparticles using the citrate reduction method.

Applications in Research and Drug Development

Gold(III) chloride trihydrate is a cornerstone material for a variety of advanced applications, largely through its role as a precursor to gold nanoparticles.

Table 2: Key Applications of Gold(III) Chloride Trihydrate

Application Area	Description	References
Nanoparticle Synthesis	Serves as the primary source of gold ions for synthesizing gold nanoparticles of various sizes and shapes. These nanoparticles are used in diagnostics, imaging, and advanced materials.	[1][4][10]
Catalysis	Acts as an effective Lewis acid catalyst in a range of organic reactions, including the synthesis of complex molecules like spirochromenes and other fine chemicals.[1][3][10]
Drug Delivery	Gold nanoparticles derived from this precursor are functionalized to carry and deliver therapeutic agents, such as drugs or genes, to specific targets within the body, particularly in cancer therapy.[3][4][6]
Biomedical Imaging & Diagnostics	Gold nanoparticles exhibit unique optical properties (surface plasmon resonance) that are leveraged in contrast agents for medical imaging and in biosensors for the detection of diseases.[4]
Analytical Chemistry	Employed in colorimetric assays for the detection and quantification of various analytes, including proteins and nucleic acids.[3][6]
Electronics	Used in the production of conductive films and coatings for electronic components, enhancing conductivity and performance.[6]

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. nbinno.com [nbinno.com]
• 5. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 6. chemimpex.com [chemimpex.com]
• 7. americanelements.com [americanelements.com]
• 8. Gold(III) chloride trihydrate, ACS grade | AuCl4H7O3 | CID 129897181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Gold acid chloride trihydrate | AuCl4H7O3 | CID 44134746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Gold III Chloride: Uses, Properties & Supplier Guide [accio.com]
• 12. Gold III Chloride Trihydrate: Properties, Uses & Safety Guide [accio.com]
• 13. Gold(III) chloride | 13453-07-1 [chemicalbook.com]
• 14. Gold(III) chloride trihydrate - 50% Au | 16961-25-4 | FG54954 [biosynth.com]
• 15. scispace.com [scispace.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. mdpi.com [mdpi.com]

Synthesis and Preparation of Gold(III) Chloride Trihydrate: A Technical Guide

An In-depth Resource for Researchers, Scientists, and Drug Development Professionals

Gold(III) chloride trihydrate, often referred to as tetrachloroauric acid trihydrate (HAuCl₄·3H₂O), is a pivotal precursor in the synthesis of a myriad of gold-based compounds and nanomaterials.[1][2] Its high gold content and solubility in water make it an indispensable starting material in fields ranging from catalysis and electronics to medicine, particularly in the development of gold nanoparticles for drug delivery and diagnostics.[1][3] This technical guide provides a comprehensive overview of the primary methods for the synthesis and preparation of Gold(III) chloride trihydrate, complete with detailed experimental protocols, comparative data, and visual representations of the chemical processes.

Comparative Overview of Synthesis Methods

The selection of a synthetic method for Gold(III) chloride trihydrate often depends on the desired purity, scale, and available laboratory resources. The two most prevalent methods involve the dissolution of metallic gold in aqua regia and the direct reaction of gold with chlorine gas in an aqueous medium.

Parameter	Aqua Regia Method	Direct Chlorination Method
Starting Materials	Metallic Gold, Hydrochloric Acid, Nitric Acid	Metallic Gold, Chlorine Gas, Water
Reaction Principle	Oxidation of gold by a highly corrosive mixture of acids.	Direct oxidation of gold by molecular chlorine.
Key Reaction	Au + HNO₃ + 4HCl → HAuCl₄ + NO + 2H₂O[4]	2Au + 3Cl₂ → 2AuCl₃ (in water forms HAuCl₄)[4]
Typical Purity	High, but may contain residual nitrates.	Very high, with minimal impurities.[5]
Reaction Time	Several hours to complete dissolution.	Can be slow, but rate increases with temperature.
Safety Considerations	Requires handling of highly corrosive and toxic acids and gases (NOx).	Requires handling of toxic chlorine gas.

Experimental Protocols

Method 1: Synthesis via Aqua Regia

This is the most common laboratory method for the preparation of Gold(III) chloride trihydrate.[6] Aqua regia, a freshly prepared mixture of concentrated nitric acid and hydrochloric acid, is a powerful oxidizing agent capable of dissolving noble metals like gold.

Materials and Equipment:

• Metallic gold (powder or foil)

• Concentrated Hydrochloric Acid (HCl, ~37%)

• Concentrated Nitric Acid (HNO₃, ~70%)

• Distilled or deionized water

• Heating mantle with a stirrer

• Round bottom flask

• Condenser

• Fume hood

Procedure:

• Preparation of Aqua Regia: In a fume hood, carefully prepare aqua regia by mixing concentrated hydrochloric acid and concentrated nitric acid in a 3:1 or 4:1 molar ratio.[4][6] For instance, mix 75% HCl and 25% HNO₃.[6]

• Dissolution of Gold: Place a known quantity of metallic gold (e.g., 0.7 g) into a round bottom flask.[6] Add the freshly prepared aqua regia (e.g., 70 mL).[6]

• Heating and Reaction: Gently heat the mixture to approximately 50°C under constant stirring.[6] The gold will slowly dissolve, and reddish-brown fumes of nitrogen oxides will be evolved. This process should be carried out in a well-ventilated fume hood.

• Removal of Nitrosyl Chloride: After the gold has completely dissolved, the solution will contain chloroauric acid along with residual nitric acid and dissolved nitrosyl chloride (NOCl). To remove these impurities, continue gentle heating and add small portions of concentrated hydrochloric acid to the solution.[6] This step facilitates the decomposition of residual nitric acid and NOCl.

• Concentration and Crystallization: Once the evolution of brown fumes ceases, carefully heat the solution to evaporate excess acid and water, concentrating the solution.[6] Be cautious not to overheat, as this can lead to the decomposition of the product.

• Hydration: Allow the concentrated solution to cool. The desired Gold(III) chloride trihydrate will crystallize upon cooling. The final product is a yellow-orange crystalline solid.

Method 2: Synthesis via Direct Chlorination

This method produces a high-purity aqueous solution of tetrachloroauric acid by reacting gold metal directly with chlorine gas.[5]

Materials and Equipment:

• Metallic gold (pellet or wire)

• Chlorine gas (from a cylinder)

• Distilled or deionized water

• Gas washing bottle or a flask with a gas inlet tube

• Heating plate

• Fume hood

Procedure:

• Reaction Setup: Place a known mass of gold into a flask containing a specific volume of pure water. The setup should allow for chlorine gas to be bubbled through the water.[5]

• Chlorination: Heat the water to approximately 50°C.[5] Carefully bubble chlorine gas through the heated water containing the gold. The reaction is quantitative and proceeds at a satisfactory rate at this temperature.[5]

• Completion and Concentration: Continue the process until the gold is completely dissolved. The resulting solution is a high-purity aqueous solution of tetrachloroauric acid. The concentration can be determined from the initial mass of gold and the volume of water used.[5]

• Storage: The resulting gold(III) chloride solution is stable for extended periods (at least twelve months) without evidence of gold precipitation.[5]

Chemical Pathway and Experimental Workflow

The following diagrams illustrate the chemical reaction and a generalized experimental workflow for the synthesis of Gold(III) chloride trihydrate.

Caption: Chemical pathway for the synthesis of Gold(III) chloride trihydrate via the aqua regia method.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. Gold(III) chloride trihydrate - 50% Au | 16961-25-4 | FG54954 [biosynth.com]
• 4. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. 2.7.4. Synthesis of Acid chloroauric trihydrate (HAuCl4.3H2O) [bio-protocol.org]

In-Depth Technical Guide: Gold(III) Chloride Trihydrate (CAS 16961-25-4)

A Core Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

Gold(III) chloride trihydrate, with the CAS number 16961-25-4, is a pivotal inorganic compound with extensive applications across diverse scientific fields. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its use in nanoparticle synthesis and catalysis, and an exploration of its significant role in biomedical research and drug development. The information is curated to be a practical resource for researchers, scientists, and professionals in the pharmaceutical industry, with a focus on data-driven insights and actionable methodologies.

Chemical and Physical Properties

Gold(III) chloride trihydrate, also known by synonyms such as Chloroauric acid trihydrate and Hydrogen tetrachloroaurate(III) trihydrate, is a crystalline solid that is typically yellow to orange in appearance.[1][2] It is highly soluble in water and polar organic solvents. The compound is hygroscopic and sensitive to light, necessitating proper storage conditions to maintain its integrity.[3]

Table 1: Physicochemical Properties of Gold(III) Chloride Trihydrate

Property	Value	References
CAS Number	16961-25-4	[4]
Molecular Formula	HAuCl₄·3H₂O	[4]
Molecular Weight	393.83 g/mol	[4]
Appearance	Yellow-orange crystals or lumps	[2]
Gold (Au) Content	Typically 48.5-50.25%
Solubility	Soluble in water and polar organic solvents
InChI Key	XYYVDQWGDNRQDA-UHFFFAOYSA-K
SMILES String	Cl[H].[H]O[H].[H]O[H].[H]O[H].Cl--INVALID-LINK--Cl

Applications in Nanotechnology: Synthesis of Gold Nanoparticles

A primary application of Gold(III) chloride trihydrate is as a precursor in the synthesis of gold nanoparticles (AuNPs). The unique optical and electronic properties of AuNPs make them invaluable in diagnostics, imaging, and drug delivery systems.

Experimental Protocol: Citrate (B86180) Reduction Synthesis of Gold Nanoparticles

This protocol outlines a common method for synthesizing spherical gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium citrate (Na₃C₆H₅O₇)

• Deionized water

Procedure:

• Preparation of HAuCl₄ Solution: Prepare a 2.5 mM solution of HAuCl₄·3H₂O by dissolving 0.05 g of Gold(III) chloride trihydrate in 50 mL of deionized water.[5]

• Preparation of Sodium Citrate Solution: Prepare a 5 mM solution of sodium citrate by dissolving 0.073 g of sodium citrate in 50 mL of deionized water.[5]

• Reaction Setup: In a clean flask, bring 10 mL of the sodium citrate solution to a boil with vigorous stirring.[5]

• Addition of Gold Precursor: To the boiling sodium citrate solution, rapidly inject 1 mL of the 2.5 mM HAuCl₄ solution.[5]

• Observation: The solution will undergo a series of color changes, typically from yellow to a deep red, indicating the formation of gold nanoparticles.[5]

• Reaction Completion: Continue boiling and stirring for approximately 15-20 minutes to ensure the reaction is complete.[5]

• Cooling and Storage: Allow the solution to cool to room temperature. The resulting colloidal gold solution can be stored for further use.

Diagram 1: Experimental Workflow for Gold Nanoparticle Synthesis

Caption: Workflow for the synthesis of gold nanoparticles.

Role in Catalysis

Gold(III) chloride trihydrate is a potent catalyst in a variety of organic reactions, including the hydration of alkynes, hydroarylation, and the cyclization of unsaturated systems. Its Lewis acidic nature allows it to activate substrates, leading to high yields and selectivity under mild reaction conditions.

Table 2: Catalytic Applications of Gold(III) Chloride

Reaction Type	Substrates	Products	References
Hydroamination	Alkynes, Amines	Enamines, Imines	[6]
Hydroalkoxylation	Alkynes, Alcohols	Enol ethers, Ketals	[6]
Meyer-Schuster Rearrangement	Alkoxy-alkynes	α,β-unsaturated esters	[6]
Synthesis of Dihydrothiazoles	N-propargylic dithiocarboimidates	5-alkylidene-dihydrothiazoles	[7]

Biomedical Applications and Mechanisms of Action

Gold compounds, often derived from Gold(III) chloride trihydrate, are increasingly being investigated for their therapeutic potential, particularly as anticancer and antimicrobial agents.

Anticancer Activity

Gold compounds exhibit anticancer properties through various mechanisms, primarily by inducing oxidative stress and targeting key cellular pathways. A recurring observation is the perturbation of mitochondrial function, leading to increased production of reactive oxygen species (ROS), depolarization of the mitochondrial membrane, and depletion of mitochondrial DNA.[8] This ultimately triggers apoptosis in cancer cells.[8]

Gold compounds have been shown to inhibit the activity of enzymes like thioredoxin reductase (TrxR), which is crucial for maintaining cellular redox balance.[9] Inhibition of TrxR disrupts this balance and leads to an accumulation of ROS, further contributing to cell death.[9]

Several signaling pathways are implicated in the anticancer effects of gold compounds, including the NF-κB and MAPK pathways.[10][11] By modulating these pathways, gold compounds can influence gene expression related to inflammation, cell proliferation, and apoptosis.[10]

Diagram 2: Anticancer Signaling Pathways of Gold Compounds

Caption: Anticancer mechanisms of gold compounds.

Antimicrobial Properties

Gold nanoparticles synthesized from Gold(III) chloride trihydrate have demonstrated significant antimicrobial activity against a broad spectrum of bacteria.[12] The primary mechanisms of action involve:

• Membrane Disruption: AuNPs can electrostatically adsorb to the bacterial cell membrane, leading to increased permeability and the formation of pores, which causes leakage of cellular contents and cell death.[13]

• Metabolic Inhibition: Once inside the bacterial cell, AuNPs can interfere with metabolic processes by reducing ATP levels.[13][14]

• Inhibition of Macromolecule Synthesis: AuNPs can bind to ribosomal subunits, inhibiting tRNA binding and disrupting protein synthesis.[14]

• Generation of Oxidative Stress: Similar to their anticancer effects, AuNPs can induce the production of ROS within bacteria, leading to cellular damage.

The effectiveness of AuNPs as antimicrobial agents is dependent on factors such as their size, shape, and surface functionalization.[13]

Diagram 3: Antimicrobial Mechanism of Gold Nanoparticles

References

• 1. Gold(III) chloride trihydrate, ACS grade | AuCl4H7O3 | CID 129897181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 4. Gold acid chloride trihydrate | AuCl4H7O3 | CID 44134746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Gold(III) chloride catalysed synthesis of 5-alkylidene-dihydrothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of Gold-based Anticancer Small Molecules | University of Kentucky College of Arts & Sciences [chem.as.uky.edu]
• 9. Frontiers | Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism [frontiersin.org]
• 10. Recent Advances of Gold Compounds in Anticancer Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antibacterial mechanism and application of gold nanoparticles [xuebao.shsmu.edu.cn]
• 13. Antibacterial Properties of Gold Nanoparticles in the Modification of Medical Implants: A Systematic Review [mdpi.com]
• 14. Gold Nanoparticles: An Efficient Antimicrobial Agent against Enteric Bacterial Human Pathogen - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical and Chemical Properties of Chloroauric Acid Trihydrate (HAuCl4·3H2O)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of chloroauric acid trihydrate (HAuCl₄·3H₂O). The information is curated for professionals in research, science, and drug development, with a focus on quantitative data, experimental methodologies, and visual representations of key processes.

Physical and Chemical Properties

Chloroauric acid trihydrate, also known as tetrachloroauric(III) acid trihydrate, is a key precursor in the synthesis of gold-based materials.[1] Its properties are fundamental to its application in various scientific fields. A summary of its key physical and chemical characteristics is presented below.

Data Presentation: Quantitative Properties of HAuCl₄·3H₂O

Property	Value	References
Molecular Weight	393.83 g/mol	[2][3]
CAS Number	16961-25-4	[2][4]
EC Number	240-948-4	[4][5]
Appearance	Bright golden yellow crystalline powder	[1][3]
Melting Point	Approximately 30°C[3]; Melts in its own water of crystallization at 75°C[6]	[3][6][7]
Density	3.9 g/cm³ (anhydrous)	[8][9]
Solubility	Soluble in water, alcohol, ether, and ketones.[3][7][9] Specific solubilities include 120 mg/mL in water and 85 mg/mL in DMSO at 25°C.[2]	[2][3][9]
UV-Vis Absorption Peaks (in H₂O)	256 nm and 290 nm[10]; approximately 310 nm[11]	[10][11]

Crystal Structure and Spectroscopic Analysis

The crystal structure of chloroauric acid derivatives reveals a nearly square-planar [AuCl₄]⁻ anion.[12] Spectroscopic methods are crucial for its characterization. UV-Vis spectroscopy of an aqueous solution of HAuCl₄·3H₂O typically shows prominent absorption peaks around 256 nm and 290 nm.[10] Another source reports a sharp peak at approximately 310 nm.[11]

Thermal Decomposition

The thermal degradation of HAuCl₄·3H₂O is a multi-step process. It begins to melt in its own water of crystallization at 75°C.[6] The decomposition proceeds in three main steps between 75°C and 320°C, with a total mass loss of approximately 49.4% in an artificial air atmosphere.[6] The process involves the simultaneous release of water (H₂O) and hydrogen chloride (HCl) from 75°C to 235°C, followed by the release of chlorine gas (Cl₂) at around 225°C and between 250°C and 320°C.[6] The solid intermediates formed during this process are AuCl₃ at 190°C and AuCl at 240°C, with the final product being elemental gold (Au) at 320°C.[6]

Thermal decomposition pathway of HAuCl₄·3H₂O.

Chemical Reactivity and Applications

Chloroauric acid is a strong monoprotic acid.[9] It is a primary precursor for the synthesis of gold nanoparticles (AuNPs).[2][13] The reduction of the Au(III) ion to elemental gold is the fundamental principle behind these syntheses.

Experimental Protocols

Detailed methodologies for key experiments involving HAuCl₄·3H₂O are provided below.

5.1. Citrate (B86180) Synthesis of Gold Nanoparticles

This method, a variation of the Turkevich method, is a widely used aqueous-phase synthesis of gold nanoparticles.

• Materials and Reagents:

  • Chloroauric acid trihydrate (HAuCl₄·3H₂O)[14]

  • Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)[14]

  • Distilled water[14]

  • Glassware (Erlenmeyer flask, beaker, graduated cylinders)[14][15]

  • Stirring hot plate and magnetic stir bar[14][15]

• Stock Solution Preparation:

  • 10.0 mM HAuCl₄ Solution: Dissolve 1.0 g of HAuCl₄·3H₂O in 250 mL of distilled water. This stock solution is stable for extended periods if stored in a brown bottle.[14][15]

  • 1.0 mM HAuCl₄ Working Solution: Dilute 25 mL of the 10.0 mM stock solution to 250 mL with distilled water.[14][15]

  • 1% Trisodium Citrate Solution: Dissolve 0.5 g of trisodium citrate dihydrate in 50 mL of distilled water. It is recommended to prepare this solution fresh before each synthesis.[14]

• Synthesis Procedure:

  • Rinse all glassware thoroughly with pure water.[14][15]

  • Place 20 mL of the 1.0 mM HAuCl₄ working solution into a 50 mL Erlenmeyer flask with a magnetic stir bar.[14]

  • Heat the solution to a rolling boil on a stirring hot plate.[14][15]

  • To the rapidly stirring, boiling solution, quickly add 2 mL of the 1% trisodium citrate solution.[14]

  • The solution color will gradually change as the citrate reduces the gold(III) ions, eventually forming a deep red gold sol.[14]

  • Remove the flask from the heat once the solution has turned deep red, or after approximately 10 minutes.[14][15]

Workflow for the citrate synthesis of gold nanoparticles.

5.2. Synthesis of Gold Nanoparticles in an Organic Solvent

This protocol is suitable for applications requiring gold nanoparticles in a non-aqueous medium.

• Materials and Reagents:

  • Chloroauric acid trihydrate (HAuCl₄·3H₂O)[13]

  • Tetraoctylammonium bromide (TOAB)[13]

  • 1-Octadecene (B91540) (ODE)[13]

  • Chloroform (CHCl₃)[13]

  • Sodium borohydride (B1222165) (NaBH₄)[13]

  • Milli-Q water[13]

  • Round-bottom flask, magnetic stirrer, syringe pump[13]

• Procedure:

  • In a 100 mL round-bottom flask, dissolve 0.5 mmol of HAuCl₄·3H₂O in 10 mL of chloroform.[13]

  • Add 0.5 mmol of TOAB to the flask and stir the solution for 30 minutes.[13]

  • Add 20 mL of 1-octadecene to the flask and stir for 30 minutes at 100°C under an argon atmosphere.[13]

  • Using a syringe pump, add 2.5 mL of a 0.1 M NaBH₄ aqueous solution dropwise under vigorous stirring.[13]

  • Continue stirring the reaction mixture for an additional 2 hours at 100°C under an argon atmosphere.[13]

  • After the reaction, cool the solution to room temperature.[13]

  • The nanoparticles can be purified by centrifugation and washing steps.[13]

Safety and Handling

Chloroauric acid trihydrate is corrosive and can cause severe skin burns and eye damage.[3][4] It may also cause an allergic skin reaction.[3][4] It is sensitive to light and moisture and should be stored in a tightly closed container in a dry, well-ventilated place.[4] When handling, appropriate personal protective equipment, including gloves, safety glasses, and a face shield, should be worn.[4][8] Work should be conducted in a chemical fume hood to avoid the formation and inhalation of dust and aerosols.[4][8]

This guide provides foundational knowledge on the properties and handling of HAuCl₄·3H₂O, essential for its safe and effective use in research and development.

References

• 1. Gold(III) chloride, trihydrate, 99.9% 16961-25-4 India [ottokemi.com]
• 2. abmole.com [abmole.com]
• 3. chemstock.ae [chemstock.ae]
• 4. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 5. Haucl4-3h2o | Sigma-Aldrich [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. Chloroauric acid | 16903-35-8 [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 15. ate.community [ate.community]

An In-depth Technical Guide to the Solubility of Gold(III) Chloride Trihydrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of gold(III) chloride trihydrate (AuCl₃·3H₂O), also commonly referred to as chloroauric acid trihydrate (HAuCl₄·3H₂O), in various organic solvents. This information is critical for its application in catalysis, nanoparticle synthesis, and as a precursor in the development of novel therapeutic agents.

Core Concepts

Gold(III) chloride trihydrate is a key inorganic compound, widely utilized for its role as a catalyst in organic synthesis and as the primary precursor for the formation of gold nanoparticles.[1][2] Its solubility is a critical parameter that dictates its utility in various reaction media. Generally, gold(III) chloride trihydrate, an ionic and hydrophilic solute, is highly soluble in water and polar organic solvents.[3][4][5] Oxygen-containing solvents such as alcohols, ethers, esters, and ketones are effective at dissolving this compound.[3]

Quantitative Solubility Data

Solvent	Chemical Formula	Solubility	Remarks
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	100 mg/mL[1], 85 mg/mL[6]	Requires sonication for dissolution. The hygroscopic nature of DMSO can impact solubility.[1] One source indicates solubility of >100 g/100cc at 90-100°C for "gold chloride".[7]
Ethanol	C₂H₅OH	Soluble[2][3][8][9]	No precise quantitative data is readily available.
Diethyl Ether	(C₂H₅)₂O	Soluble[3][8][9][10]	No precise quantitative data is readily available.
Methanol	CH₃OH	Very Slightly Soluble[11]	This contrasts with the general observation that alcohols are good solvents.[3]
Acetone	C₃H₆O	Not very soluble[12]	Solubility is enhanced in acetone-water-HCl mixtures.[12]
Acetonitrile	C₂H₃N	Used as a reaction solvent[2]	Indicates at least partial solubility.
Tetrahydrofuran (THF)	C₄H₈O	Soluble (inferred)	As an ether, it is expected to be a good solvent.[3]
Water	H₂O	≥ 200 mg/mL[1], 120 mg/mL[6]	For comparison. The anhydrous form has a reported solubility of 68 g/100 mL.[2][9]

Experimental Protocols

General Protocol for Solubility Determination

This protocol outlines a general method for determining the solubility of gold(III) chloride trihydrate in an organic solvent.

Materials:

• Gold(III) chloride trihydrate

• Organic solvent of interest (e.g., ethanol, DMSO)

• Analytical balance

• Vortex mixer

• Centrifuge

• Spectrophotometer (optional, for quantitative analysis)

• Volumetric flasks and pipettes

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of gold(III) chloride trihydrate to a known volume of the organic solvent in a sealed container.

  • Agitate the mixture at a constant temperature for a prolonged period (e.g., 24 hours) to ensure equilibrium is reached. A vortex mixer or shaker can be used.

• Separation of Undissolved Solute:

  • Centrifuge the saturated solution to pellet the undissolved solid.

  • Carefully collect the supernatant (the clear, saturated solution) without disturbing the solid pellet.

• Determination of Solute Concentration:

  • Gravimetric Method:

    • Accurately measure a known volume of the supernatant into a pre-weighed container.

    • Evaporate the solvent under controlled conditions (e.g., in a vacuum oven) until a constant weight of the dried gold salt is achieved.

    • Calculate the solubility based on the mass of the dissolved solid and the volume of the solvent used.

  • Spectroscopic Method (if applicable):

    • If the dissolved gold complex has a characteristic absorbance, a calibration curve can be prepared using solutions of known concentrations.

    • The concentration of the saturated solution can then be determined by measuring its absorbance and comparing it to the calibration curve.

• Data Reporting:

  • Express the solubility in standard units, such as g/100 mL or mg/mL, and specify the temperature at which the measurement was made.

Experimental Workflow for Gold Nanoparticle Synthesis

A primary application of gold(III) chloride trihydrate is the synthesis of gold nanoparticles. The following is a typical experimental workflow.[1]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Deionized water

• Sodium hydroxide (B78521) (NaOH) solution

• Sodium citrate (B86180) (C₆H₅Na₃O₇) solution

Procedure:

• Preparation of HAuCl₄ Solution: Prepare a 2.5 mM solution of gold(III) chloride trihydrate in deionized water.[1]

• pH Adjustment: Adjust the pH of the HAuCl₄ solution to 6.6 using a 6.6 mM NaOH solution. Heat the solution to 85°C for 30 minutes with vigorous stirring.[1]

• Preparation of Reducing Agent: Prepare a 5 mM sodium citrate solution in deionized water.[1]

• Reduction and Nanoparticle Formation: Heat the sodium citrate solution to approximately 85°C for 20 minutes. While vigorously stirring, add the pH-adjusted HAuCl₄ solution. A color change to deep red indicates the formation of gold nanoparticles.[1]

Visualizations

Below are diagrams representing key experimental workflows involving gold(III) chloride trihydrate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gold(III) chloride [dlab.epfl.ch]
• 3. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 4. Chloroauric acid | 16903-35-8 [chemicalbook.com]
• 5. Gold(III) chloride = 99.9 trace metals 16961-25-4 [sigmaaldrich.com]
• 6. abmole.com [abmole.com]
• 7. scribd.com [scribd.com]
• 8. chemstock.ae [chemstock.ae]
• 9. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Gold(III) chloride CAS#: 13453-07-1 [m.chemicalbook.com]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Oxidation State of Gold in Gold(III) Chloride (AuCl₃)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the +3 oxidation state of gold in gold(III) chloride (AuCl₃). It covers the theoretical basis, structural characteristics, and advanced experimental methodologies used for its determination. Furthermore, it explores the reactivity of Au(III) species, a critical aspect for applications in catalysis and drug development.

Theoretical Determination of the Gold Oxidation State

The oxidation state of an atom in a compound represents its degree of oxidation or the hypothetical charge it would hold if all bonds were 100% ionic. In gold(III) chloride, the oxidation state of gold is determined to be +3. This is based on the high electronegativity of chlorine relative to gold and the principle of charge neutrality for the compound.

Chlorine, a halogen, has a strong tendency to gain an electron to achieve a stable electron configuration, giving it a characteristic oxidation state of -1 in metal chlorides. For the empirical formula AuCl₃ to be electrically neutral, the single gold atom must balance the total negative charge of the three chlorine atoms.

Caption: Logical determination of the +3 oxidation state for gold in AuCl₃.

Structural and Bonding Characteristics

While the empirical formula is AuCl₃, the compound exists in the solid state and vapor phase as a planar, chloride-bridged dimer with the molecular formula Au₂Cl₆.[1] In this structure, each gold atom is coordinated to four chlorine atoms in a square planar geometry, a typical arrangement for a metal complex with a d⁸ electron configuration.[1]

The bonding in gold(III) chloride is not purely ionic but has significant covalent character, reflecting the high oxidation state and relatively high electronegativity of gold.[1] The structure consists of two types of chlorine atoms: terminal (Clt) and bridging (Clb).

Parameter	Value (from gas-phase electron diffraction)
Au-Clt Bond Length (t)	2.236 ± 0.013 Å
Au-Clb Bond Length (b)	2.355 ± 0.013 Å
Clt-Au-Clt Bond Angle	92.7 ± 2.5°
Clb-Au-Clb Bond Angle	86.8 ± 1.8°

Table 1: Structural parameters for the dimeric Au₂Cl₆ molecule.

Experimental Determination of Oxidation State

The +3 oxidation state of gold in AuCl₃ is definitively confirmed by advanced spectroscopic techniques. The primary methods are X-ray Photoelectron Spectroscopy (XPS) and ¹⁹⁷Au Mössbauer Spectroscopy, which probe the electronic environment of the gold nuclei.

Caption: Experimental workflow for determining the oxidation state of gold.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive technique that measures the binding energy of core-level electrons, which is indicative of the element's chemical state. For gold, the Au 4f core level is analyzed. The binding energy of the Au 4f₇/₂ peak shifts to higher values as the oxidation state increases.

Experimental Protocol:

• Sample Preparation: The AuCl₃ sample is mounted on a compatible sample holder and introduced into an ultra-high vacuum (UHV) chamber (pressure < 10⁻⁸ Torr).

• Irradiation: The sample is irradiated with a monochromatic X-ray source, typically Aluminum Kα (hν = 1486.6 eV).

• Detection: Photoelectrons ejected from the sample surface are collected by a hemispherical electron energy analyzer. The kinetic energy of these electrons is measured.

• Data Analysis: The binding energy (BE) is calculated using the equation: BE = hν - Eₖ - Φ, where Eₖ is the measured kinetic energy and Φ is the spectrometer work function.

• Interpretation: The resulting Au 4f spectrum, a doublet corresponding to the 4f₇/₂ and 4f₅/₂ spin-orbit components, is analyzed. The position of the Au 4f₇/₂ peak is compared to standard reference values to determine the oxidation state. It is critical to acquire data for the Au 4f region quickly and separately, as Au(III) species are susceptible to photoreduction to Au(0) during prolonged X-ray exposure.[1]

Gold Species	Oxidation State	Typical Au 4f₇/₂ Binding Energy (eV)
Metallic Au	0	~84.0
Aurous (Au)	+1	~85.0
Auric (Au)	+3	~86.0 - 87.0

Table 2: Typical XPS binding energies for different gold oxidation states.[1]

¹⁹⁷Au Mössbauer Spectroscopy

Mössbauer spectroscopy is a nuclear technique that probes the subtle shifts in the nuclear energy levels of an isotope, in this case, ¹⁹⁷Au. It provides information about the electronic environment directly at the nucleus. Two key parameters are extracted: the isomer shift (IS) and the quadrupole splitting (QS) .

• Isomer Shift (IS): This parameter is sensitive to the s-electron density at the nucleus and is directly related to the oxidation state and covalency of the bonds.

• Quadrupole Splitting (QS): This arises from the interaction of the nuclear quadrupole moment with a non-spherical local electric field gradient (EFG). For Au(III) in a square planar geometry like in Au₂Cl₆, the asymmetric electronic environment creates a significant EFG, resulting in a distinct quadrupole splitting.

While neither IS nor QS alone can definitively determine the oxidation state, the combination of the two parameters is unique for a given oxidation state and coordination geometry.[1]

Experimental Protocol:

• Source & Sample: A radioactive ¹⁹⁷Pt source, which decays to the excited state of ¹⁹⁷Au, is used. The AuCl₃ sample acts as the absorber. To increase the probability of recoil-free gamma-ray absorption (the Mössbauer effect), both the source and the absorber are typically cooled to cryogenic temperatures (e.g., 4.2 K).[1]

• Doppler Modulation: The energy of the emitted gamma rays is modulated using the Doppler effect by moving the source relative to the absorber with a precise velocity transducer.

• Detection: A detector placed behind the absorber measures the intensity of transmitted gamma rays as a function of the source velocity.

• Data Analysis: A Mössbauer spectrum is a plot of gamma-ray transmission versus source velocity (in mm/s). Dips in transmission (absorption peaks) occur at velocities where the gamma-ray energy matches a nuclear transition in the absorber. The positions and splitting of these peaks are used to calculate the IS and QS values.

Gold Species	Formal Oxidation State	Typical Geometry	Isomer Shift (IS) (mm/s)	Quadrupole Splitting (QS) (mm/s)
Au(I) Complexes	+1	Linear	+1.0 to +5.0	+4.0 to +10.0
Au(III) Complexes	+3	Square Planar	-1.5 to +2.5	+1.0 to +4.0
Metallic Au	0	FCC lattice	-1.23	0

Table 3: Representative ¹⁹⁷Au Mössbauer parameters for different gold oxidation states at 4.2 K (IS relative to a ¹⁹⁷Pt source).

Reactivity and Relevance in Drug Development

Understanding the +3 oxidation state of gold is crucial for drug development, as the biological activity of Au(III) complexes is often dictated by their redox chemistry. Au(III) is a strong oxidizing agent and is generally unstable in a physiological environment. It is readily reduced to the more stable Au(I) or even Au(0) by various biological molecules, particularly proteins.

Amino acid residues with sulfur- or selenium-containing side chains, such as cysteine and methionine, are potent reductants of Au(III).[2] Other residues, including histidine, can also coordinate with and facilitate the reduction of the gold center.[2] This reduction is a pivotal step in the mechanism of action for many potential Au(III)-based anticancer drugs, as it can release Au(I) ions that subsequently inhibit key enzymes like thioredoxin reductase (TrxR).[3]

Caption: Reaction pathway for the reduction of Au(III) by a protein target.

This inherent reactivity means that Au(III) compounds often act as prodrugs. The design of ligands for Au(III) centers is therefore critical to modulate their stability and reduction potential, ensuring they reach their intended biological targets before undergoing premature decomposition.[4] The study of the gold oxidation state is thus central to the design and evaluation of the next generation of gold-based therapeutics.

References

• 1. Gold – XPS Analysis - Cardiff University [sites.cardiff.ac.uk]
• 2. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Gold [xpsfitting.com]
• 3. researchgate.net [researchgate.net]
• 4. Computational Studies of Au(I) and Au(III) Anticancer MetalLodrugs: A Survey - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Hygroscopic Nature of Gold(III) Chloride Trihydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract

Gold(III) chloride trihydrate, often referred to as tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O), is a pivotal precursor in various scientific fields, including catalysis, organic synthesis, and nanotechnology. Its utility is, however, intrinsically linked to its pronounced hygroscopic nature, a property that presents significant challenges in handling, storage, and experimental reproducibility. This technical guide provides a comprehensive overview of the physicochemical properties of Gold(III) chloride trihydrate, with a core focus on its interaction with atmospheric moisture. It details the consequences of water absorption, outlines rigorous experimental protocols for handling and its use in common applications like gold nanoparticle synthesis, and presents key data in a structured format to aid researchers.

Physicochemical Properties of Gold(III) Chloride Trihydrate

Gold(III) chloride exists in several forms, including an anhydrous state (AuCl₃, often as a dimer Au₂Cl₆) and various hydrates.[1] The most common commercially available and widely used form is the trihydrate, which is chemically more accurately described as tetrachloroauric(III) acid trihydrate.[2][3] This compound consists of a square planar tetrachloroaurate(III) anion ([AuCl₄]⁻), a hydronium ion, and water of crystallization. It appears as golden-yellow to orange crystals.[1][4] Both the anhydrous and hydrated forms are known to be hygroscopic and sensitive to light.[1][5]

The strong hygroscopic character means the compound readily absorbs moisture from the air, which can lead to deliquescence, where it dissolves in the absorbed water to form a solution.[4][6] This property is critical for researchers to manage, as it can significantly affect the compound's mass, concentration when preparing solutions, and overall reactivity.[7]

Table 1: General Properties of Gold(III) Chloride Trihydrate

Property	Value	References
Synonyms	Tetrachloroauric(III) acid trihydrate, Chloroauric acid trihydrate	[4][8]
CAS Number	16961-25-4	[9][10][11]
Molecular Formula	HAuCl₄·3H₂O or AuCl₄H₇O₃	[9][11]
Molecular Weight	393.83 g/mol	[9][11]
Appearance	Golden yellow / orange crystals, powder, or chunks	[4]
Solubility	Highly soluble in water and ethanol	[2][3][12]
Gold Content	Typically ≥49.0%
Stability	Light and moisture sensitive; decomposes with heat	[2][9][10][12]
Storage Temperature	2-8°C recommended	[5]

The Impact of Hygroscopicity

The hygroscopic nature of Gold(III) chloride trihydrate is a primary factor influencing its handling and application. Uncontrolled exposure to ambient air can lead to a cascade of issues that compromise experimental integrity.

• Inaccurate Measurement: Absorption of atmospheric water increases the mass of the compound, making accurate weighing for solution preparation impossible without specialized equipment and protocols.[6][7]

• Chemical Degradation: In the presence of water, Gold(III) chloride can undergo hydrolysis, forming species such as [AuCl₃(OH)]⁻.[1][12] This alters the chemical nature of the precursor, potentially affecting reaction kinetics and outcomes.

• Physical State Alteration: The compound can become difficult to handle as it turns from a free-flowing solid into a sticky or liquid substance upon absorbing sufficient moisture.[7]

Consequences of moisture exposure on Gold(III) chloride trihydrate.

Reactivity and Applications in Aqueous Media

The primary application of Gold(III) chloride trihydrate is as a water-soluble precursor for other gold compounds and, most notably, for the synthesis of gold nanoparticles (AuNPs).[13] When dissolved, it forms the tetrachloroaurate(III) ion, [AuCl₄]⁻, which is the reactive species.

The synthesis of AuNPs typically involves the chemical reduction of Au(III) ions to elemental gold, Au(0).[13][14] The hydration state and purity of the initial salt are paramount, as impurities or altered gold species can interfere with the nucleation and growth of nanoparticles, leading to variations in size, shape, and stability.[13]

General reaction pathway for gold nanoparticle synthesis.

Experimental Protocols

Given the compound's sensitivity, adherence to strict protocols is essential for reliable results.

Protocol for Handling and Storage

This protocol is based on standard safety and handling guidelines for hygroscopic materials.[4][8][9][10]

• Storage: Store containers in a cool (2-8°C), dry, and dark environment. Ensure the container is tightly sealed immediately after use. For long-term storage, consider placing the primary container inside a secondary container with a desiccant.

• Environment: Whenever possible, handle the solid compound inside a controlled atmosphere, such as a nitrogen-filled glovebox or a dry box.

• Weighing: If a controlled atmosphere is unavailable, weighing must be performed rapidly. Use a clean, dry weighing vessel. Have all necessary equipment ready to minimize the time the container is open. For preparing stock solutions, it is recommended to use the entire contents of a freshly opened vial to avoid issues with moisture absorption in the remaining material.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or a face shield, gloves, and a lab coat. If handling large quantities of powder, respiratory protection may be necessary.[8][9]

Protocol: Synthesis of Gold Nanoparticles (Turkevich Method)

This protocol is a widely cited method for synthesizing ~20 nm gold nanoparticles and highlights the use of Gold(III) chloride trihydrate in an aqueous solution.[14][15]

• Glassware Preparation: Thoroughly clean all glassware with aqua regia (3:1 HCl:HNO₃) and rinse extensively with deionized water to remove any potential nucleation sites.

• Precursor Solution: Prepare a 0.25 mM solution of Gold(III) chloride trihydrate. For example, dissolve 9.8 mg of HAuCl₄·3H₂O in 100 mL of deionized water.

• Reducing Agent Solution: Prepare a 34 mM (~1% by weight) solution of trisodium (B8492382) citrate (B86180) dihydrate.

• Reaction:

  • Heat the Gold(III) chloride solution to a vigorous boil while stirring continuously.

  • Once boiling, rapidly add the required volume of the sodium citrate solution. The molar ratio of citrate to gold is a critical parameter that influences particle size. A common ratio is ~3:1 or higher.

  • Observe the color change: the solution will progress from pale yellow to clear, then to grey, purple, and finally a deep ruby red, indicating the formation of nanoparticles.

  • Continue boiling and stirring for an additional 15-20 minutes to ensure the reaction is complete.

  • Allow the solution to cool to room temperature while still stirring.

Experimental workflow for the Turkevich synthesis of gold nanoparticles.

Data Summary: Safety and Handling

Proper handling is paramount due to the compound's corrosive and hygroscopic properties.

Table 2: Hazard and Handling Information for Gold(III) Chloride Trihydrate

Parameter	Description	References
GHS Hazard Statements	H314: Causes severe skin burns and eye damage. H317: May cause an allergic skin reaction.	[8][9]
GHS Precautionary Statements	P280: Wear protective gloves/clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P310: Immediately call a POISON CENTER or doctor/physician.	[8][9]
First Aid (Skin Contact)	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a physician.	[8][9]
First Aid (Ingestion)	Do NOT induce vomiting. Rinse mouth with water. Consult a physician immediately.	[8][9]
Accidental Release	Use personal protective equipment. Avoid dust formation. Sweep up and shovel. Keep in suitable, closed containers for disposal. Do not let product enter drains.	[8][9]
Incompatibilities	Reducing agents.	[16]

Conclusion

The hygroscopic nature of Gold(III) chloride trihydrate is a defining characteristic that researchers must actively manage. While this property complicates handling and measurement, its high solubility in water is also what makes it an exceptional precursor for a multitude of applications in aqueous media, from nanoparticle synthesis to catalysis. By understanding the challenges it presents and adhering to rigorous handling, storage, and experimental protocols, scientists can mitigate the risks of experimental variability and harness the full potential of this versatile gold compound. The use of controlled atmosphere environments and rapid, decisive handling in ambient conditions are key strategies for success.

References

• 1. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 2. Gold(III) chloride [dlab.epfl.ch]
• 3. Gold(III)_chloride [chemeurope.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. nbinno.com [nbinno.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. researchgate.net [researchgate.net]
• 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 9. geneseo.edu [geneseo.edu]
• 10. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 11. Gold(III) chloride trihydrate, ACS grade | AuCl4H7O3 | CID 129897181 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. rachel.education.gov.ck [rachel.education.gov.ck]
• 13. nbinno.com [nbinno.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Gold(III) chloride trihydrate | CAS#:16961-25-4 | Chemsrc [chemsrc.com]

Thermal decomposition of Gold(III) chloride trihydrate

An In-depth Technical Guide on the Thermal Decomposition of Gold(III) Chloride Trihydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of gold(III) chloride trihydrate (HAuCl₄·3H₂O). It details the multi-step decomposition process, identifies the intermediate and final products, and presents quantitative data from thermogravimetric and differential thermal analyses. Detailed experimental protocols employed in the study of this process are outlined, and the key reaction pathways are visualized. This document is intended to serve as a critical resource for researchers and professionals working with gold compounds in various applications, including nanoparticle synthesis and catalysis.

Introduction

Gold(III) chloride trihydrate, often referred to as chloroauric acid trihydrate, is a key precursor in the synthesis of gold-based materials, including nanoparticles and catalysts.[1] Its thermal decomposition is a fundamental process that dictates the properties of the resulting gold structures. A thorough understanding of the decomposition pathway, including the temperatures at which transformations occur and the nature of the evolved gaseous byproducts, is crucial for the controlled synthesis of gold nanomaterials with desired morphologies and functionalities. This guide synthesizes findings from various studies to present a detailed picture of this decomposition process.

Thermal Decomposition Pathway

The thermal decomposition of gold(III) chloride trihydrate is a sequential process that occurs in distinct steps, involving dehydration, dechlorination, and the reduction of gold(III) to elemental gold.[2][3][4] The process begins at a relatively low temperature and proceeds through several intermediate compounds before yielding pure metallic gold.

The decomposition starts immediately after the compound melts at approximately 75°C.[2][3] The overall process can be summarized in three main stages, occurring over a temperature range of 75°C to 320°C.[2][3] The primary solid intermediates identified through techniques such as X-ray diffraction (XRD) are gold(III) chloride (AuCl₃) and gold(I) chloride (AuCl).[2][3] The final solid product of the decomposition is elemental gold (Au).[2][3]

The general sequence of the thermal decomposition is as follows: HAuCl₄·3H₂O → AuCl₃ → AuCl → Au

Quantitative Decomposition Data

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) have been instrumental in quantifying the mass loss and identifying the temperature ranges for each decomposition step. The data presented below is primarily from studies conducted in both artificial air (80% Ar + 20% O₂) and inert argon atmospheres.[2][3]

Decomposition Step	Temperature Range (°C)	Intermediate/Final Product	Theoretical Mass Loss (%)	Experimental Mass Loss (Air) (%)	Experimental Mass Loss (Ar) (%)	Evolved Gaseous Products
Step 1	75 - 190	AuCl₃	22.9	23.5	Not Specified	H₂O, HCl
Step 2	190 - 240	AuCl	Not Specified	Not Specified	Not Specified	Cl₂
Step 3	240 - 320	Au	Not Specified	Not Specified	Not Specified	Cl₂
Total	75 - 320	Au	Not Specified	49.4	49.7	H₂O, HCl, Cl₂

Table 1: Summary of Thermal Decomposition Data for HAuCl₄·3H₂O. Data sourced from Otto et al. (2014).[2][3]

Anhydrous gold(III) chloride (AuCl₃) begins to decompose to gold(I) chloride (AuCl) at around 160°C.[5][6] Subsequently, AuCl undergoes disproportionation at temperatures above 210°C to yield elemental gold and AuCl₃.[5]

Experimental Protocols

The characterization of the thermal decomposition of gold(III) chloride trihydrate involves a combination of analytical techniques to monitor mass loss, thermal events, evolved gases, and changes in the solid-state structure.

4.1 Coupled Thermogravimetry-Differential Thermal Analysis (TG-DTA) A sample of gold(III) chloride trihydrate is heated in a controlled atmosphere at a constant heating rate. The TG instrument measures the change in mass as a function of temperature, while the DTA component detects temperature differences between the sample and a reference material, indicating exothermic or endothermic events.

• Sample: Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Temperature Range: 30 - 600°C[2][3]

• Atmosphere: Flowing artificial air (80% Ar + 20% O₂) or Argon (Ar)[2][3]

• Heating Rate: A typical heating rate for such analyses is in the range of 2.5 to 10 °C/min.

4.2 Evolved Gas Analysis (EGA) To identify the gaseous byproducts, the outlet of the thermobalance is coupled to a mass spectrometer (MS) and a Fourier-transform infrared spectrometer (FTIR).

• EGA-MS: Provides information on the mass-to-charge ratio of the evolved gases, enabling the identification of species like H₂O, HCl, and Cl₂.[2][3]

• EGA-FTIR: Detects vibrationally active molecules, confirming the presence of H₂O and HCl.[2][3]

4.3 Ex Situ X-Ray Diffraction (XRD) To identify the crystalline structure of the solid intermediates and the final product, samples are heated to specific temperatures corresponding to the end of each decomposition step, cooled to room temperature, and then analyzed by XRD.

• Procedure:

  • Heat the sample to a target temperature (e.g., 190°C, 240°C, 320°C).[2][3]

  • Hold at the target temperature to ensure the completion of the decomposition step.

  • Cool the sample to room temperature.

  • Analyze the solid residue using an X-ray diffractometer.

Gaseous Byproducts

The analysis of the evolved gases during the thermal decomposition of gold(III) chloride trihydrate reveals a simultaneous release of water (H₂O) and hydrogen chloride (HCl) in the temperature range of 75-235°C.[2][3] The release of chlorine gas (Cl₂) is detected at around 225°C and continues in the interval of 250-320°C.[2][3] The safety data sheet for gold(III) chloride trihydrate also indicates that it decomposes on heating to chlorine gas, hydrogen chloride, and metallic gold.[7][8]

Visualization of Decomposition Pathway and Experimental Workflow

The following diagrams illustrate the thermal decomposition pathway of gold(III) chloride trihydrate and a typical experimental workflow for its analysis.

Caption: Decomposition pathway of HAuCl₄·3H₂O to elemental gold.

Caption: Workflow for the thermal analysis of gold(III) chloride trihydrate.

Conclusion

The thermal decomposition of gold(III) chloride trihydrate is a well-defined, multi-step process that can be reliably characterized using a combination of thermoanalytical techniques. The decomposition proceeds through the formation of AuCl₃ and AuCl intermediates, ultimately yielding elemental gold. The process is accompanied by the evolution of water, hydrogen chloride, and chlorine gas at specific temperature intervals. The quantitative data and experimental protocols detailed in this guide provide a solid foundation for the controlled synthesis of gold-based materials from this versatile precursor. For professionals in drug development, understanding these decomposition characteristics is vital for applications where gold nanoparticles are used as drug delivery vehicles or diagnostic agents, as the synthesis conditions directly impact the final product's purity, size, and surface chemistry.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 6. Gold(III) chloride [dlab.epfl.ch]
• 7. geneseo.edu [geneseo.edu]
• 8. rtnn.ncsu.edu [rtnn.ncsu.edu]

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Gold(III) Chloride Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the safety data associated with Gold(III) chloride trihydrate (HAuCl₄·3H₂O). The information is compiled and synthesized from various Safety Data Sheets (SDS) and toxicological resources to ensure a thorough understanding of the hazards, handling, and emergency procedures related to this compound.

Chemical Identification and Physical Properties

Gold(III) chloride trihydrate, also known as tetrachloroauric(III) acid trihydrate or auric chloride trihydrate, is a key precursor in the synthesis of gold nanoparticles and a catalyst in various organic reactions.[1] A summary of its key identifiers and physical and chemical properties is presented below.

Identifier	Value
Chemical Name	Gold(III) chloride trihydrate
Synonyms	Tetrachloroauric(III) acid trihydrate, Auric chloride trihydrate, Hydrogen tetrachloroaurate(III) trihydrate
CAS Number	16961-25-4
EC Number	240-948-4
Molecular Formula	HAuCl₄·3H₂O
Molecular Weight	393.83 g/mol

Property	Value
Appearance	Golden yellow to orange crystalline solid[2][3]
Odor	Odorless
Melting Point	Decomposes at approximately 30-50°C[3][4]
Boiling Point	Not applicable (decomposes)
Solubility	Soluble in water, alcohol, and ether[3][5]
Density	Approximately 3.9 g/cm³
Decomposition Temperature	Begins to decompose around 160°C, yielding gold(I) chloride and chlorine gas.[6]

Hazard Identification and GHS Classification

Gold(III) chloride trihydrate is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to its corrosive nature and potential for causing allergic skin reactions.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage[5][7]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage[5]
Skin Sensitization	1	H317: May cause an allergic skin reaction[5][7]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed[8]
Corrosive to Metals	1	H290: May be corrosive to metals[9]

GHS Pictograms:

• Corrosion: For skin corrosion/burns and serious eye damage.

• Exclamation Mark: For skin sensitization and acute oral toxicity.

Signal Word: Danger[5]

Hazard Statements:

• H290: May be corrosive to metals.[9]

• H302: Harmful if swallowed.[8]

• H314: Causes severe skin burns and eye damage.[5][7]

• H317: May cause an allergic skin reaction.[5][7]

Precautionary Statements:

• Prevention: P260, P264, P270, P272, P280[5][7]

• Response: P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363[5][7]

• Storage: P405

• Disposal: P501

GHS Hazard Classification for Gold(III) Chloride Trihydrate.

Toxicological Information

The toxicological profile of gold(III) chloride trihydrate is characterized by its corrosive and sensitizing properties.

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD50)	> 464 mg/kg	Rat	[10][11]
Skin Corrosion/Irritation	Causes severe skin burns	Rabbit	[5][7]
Serious Eye Damage/Irritation	Causes serious eye damage	Rabbit	[5]
Skin Sensitization	May cause an allergic skin reaction	Not specified	[5][7]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no evidence to suggest that gold(III) chloride trihydrate is carcinogenic, mutagenic, or a reproductive toxicant based on available data from suppliers like Sigma-Aldrich.[10]

Experimental Protocols

Detailed experimental protocols for the toxicological studies of gold(III) chloride trihydrate are not publicly available. However, the cited results are consistent with standardized testing guidelines from the Organisation for Economic Co-operation and Development (OECD). The general methodologies for these tests are described below.

Acute Oral Toxicity (LD50) - General Protocol (based on OECD Guideline 401) This test provides information on the health hazards likely to arise from a single oral exposure to a substance.[6]

• Test Animals: Typically, young adult rats are used.[6] Animals are fasted before the administration of the substance.[6]

• Procedure: The test substance is administered in graduated doses to several groups of animals, with one dose per group.[6] The substance is administered by gavage.[6]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and behavioral changes for at least 14 days.[6] The time of onset, duration, and severity of toxic signs are recorded.

• Endpoint: The LD50 is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.[12]

Acute Dermal Irritation/Corrosion - General Protocol (based on OECD Guideline 404) This test assesses the potential of a substance to cause skin irritation or corrosion.[13]

• Test Animals: Healthy young adult albino rabbits are typically used.[13]

• Procedure: A small area of the animal's skin is shaved. The test substance (0.5 g for solids) is applied to a small area of the skin and covered with a gauze patch for a 4-hour exposure period.[13]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[8] The observations may continue for up to 14 days to assess the reversibility of the effects.[8]

• Scoring: The severity of skin reactions is graded using a numerical scoring system.

Acute Eye Irritation/Corrosion - General Protocol (based on OECD Guideline 405) This test evaluates the potential of a substance to cause eye irritation or corrosion.[4]

• Test Animals: Healthy young adult albino rabbits are the recommended species.[4]

• Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.[4]

• Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours after application.[4] The observation period can be extended to assess reversibility.

• Scoring: Ocular lesions are scored according to a standardized grading system, such as the Draize test scoring system.[10]

First-Aid Measures

Immediate medical attention is crucial in case of exposure to gold(III) chloride trihydrate.

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[7]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Consult a physician.[7][10]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a poison center or doctor.[7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician immediately.[7][10]

Handling, Storage, and Personal Protective Equipment (PPE)

Proper handling and storage procedures are essential to minimize the risk of exposure.

Handling:

• Avoid contact with skin, eyes, and clothing.[7]

• Avoid formation of dust and aerosols.[7]

• Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

• Wash hands thoroughly after handling.[7]

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[7]

• The substance is light and moisture-sensitive; store protected from light and moisture.[2][7]

• Store in a cool place.[2]

Personal Protective Equipment (PPE): A systematic approach to selecting appropriate PPE is critical.

Personal Protective Equipment (PPE) Selection Workflow.

Accidental Release and Fire-Fighting Measures

Accidental Release Measures:

• Wear appropriate personal protective equipment (PPE).[7]

• Avoid dust formation.[7]

• Sweep up the spilled material and place it in a suitable, closed container for disposal.[7]

• Do not let the product enter drains.[7]

• Ventilate the area of the spill.

Fire-Fighting Measures:

• Gold(III) chloride trihydrate is not flammable.[7]

• Use extinguishing media appropriate for the surrounding fire.[7]

• Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[7]

• Hazardous decomposition products upon heating include hydrogen chloride gas and chlorine.[5]

Stability and Reactivity

• Chemical Stability: Stable under recommended storage conditions.[10]

• Conditions to Avoid: Light, moisture, and high temperatures.[2]

• Incompatible Materials: Strong bases, carbonates, cyanides, and sulfides.[2]

• Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of hydrogen chloride and chlorine.[2][5]

This guide is intended to provide a thorough overview of the safety information for gold(III) chloride trihydrate. It is imperative that all users of this chemical read and understand the full Safety Data Sheet provided by their supplier before handling the material. Always adhere to good laboratory practices and institutional safety protocols.

References

• 1. nucro-technics.com [nucro-technics.com]
• 2. escholarship.org [escholarship.org]
• 3. The Draize eye test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]
• 5. peta.org [peta.org]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. nucro-technics.com [nucro-technics.com]
• 8. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 9. ecetoc.org [ecetoc.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. peta.org [peta.org]
• 12. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 13. oecd.org [oecd.org]

An In-depth Technical Guide to the Crystal Structure of Gold(III) Chloride Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and chemical identity of the compound commonly known as Gold(III) chloride trihydrate. The content addresses its synthesis, structural properties, and the experimental methodologies used for its characterization.

Introduction: Clarifying the Chemical Identity

The compound frequently referred to as Gold(III) chloride trihydrate is chemically identified as chloroauric acid trihydrate , with the formula HAuCl₄·3H₂O .[1][2][3][4] It is an inorganic compound that consists of a tetrachloroaurate(III) anion ([AuCl₄]⁻) and a hydrated proton, which in the crystalline state is best described as the diaquahydrogen cation ([H₅O₂]⁺), along with an additional water molecule of hydration.[2] Therefore, a more accurate structural representation is [H₅O₂][AuCl₄]·H₂O .

This distinction is critical for understanding its chemistry and crystal structure. The gold atom is in the +3 oxidation state and is coordinated by four chloride ions to form a square planar anion.[2] This guide will focus on the structure and properties of this well-established chemical entity.

Physicochemical Properties

Gold(III) chloride trihydrate is an orange-yellow crystalline solid that is highly soluble in water and other polar solvents.[2][5] It is also hygroscopic and sensitive to light, necessitating storage in a dark, dry environment.[5]

Property	Value
Chemical Formula	HAuCl₄·3H₂O
Molecular Weight	393.83 g/mol [2]
Appearance	Orange-yellow crystals[1]
Solubility	Soluble in water, alcohol, ether[2]
Oxidation State of Gold	+3[2]

Crystal Structure and Spectroscopic Data

The key structural features are:

• Tetrachloroaurate(III) Anion ([AuCl₄]⁻): This anion possesses a square planar geometry with the gold(III) ion at the center. The Au-Cl bond distances are approximately 2.28 Å.[2]

• Diaquahydrogen Cation ([H₅O₂]⁺): This cation consists of two water molecules sharing a proton. It is a common form for hydrated protons in the solid state.

A summary of the known and inferred crystallographic and structural data is presented below.

Parameter	Description
Crystal System	Monoclinic (for the closely related tetrahydrate)[2]
Anion Geometry	Square Planar ([AuCl₄]⁻)[2]
Cation	Diaquahydrogen ([H₅O₂]⁺)
Hydration	One additional water molecule per formula unit

Experimental Protocols

The synthesis of chloroauric acid is typically achieved by the dissolution of gold in aqua regia, a mixture of concentrated nitric acid and hydrochloric acid.[2]

Materials:

• Gold (Au) powder or foil

• Concentrated Nitric Acid (HNO₃)

• Concentrated Hydrochloric Acid (HCl)

• Distilled water

• Heating mantle

• Evaporating dish

• Fume hood

Procedure:

• In a fume hood, carefully prepare aqua regia by mixing one part concentrated nitric acid with three parts concentrated hydrochloric acid.

• Add a known quantity of gold to the aqua regia. The gold will begin to dissolve, forming a solution of chloroauric acid. The reaction is: Au(s) + HNO₃(aq) + 4HCl(aq) → HAuCl₄(aq) + NO(g) + 2H₂O(l)[2]

• Gently heat the solution to ensure complete dissolution of the gold.

• Once the gold is fully dissolved, carefully evaporate the solution to a syrupy consistency to remove excess acids.

• Allow the concentrated solution to cool and crystallize. Orange-yellow crystals of HAuCl₄·3H₂O will form.

• The crystals should be collected and stored in a desiccator over a drying agent, protected from light.

An alternative method involves bubbling chlorine gas through a suspension of gold powder in water.[6]

The determination of the crystal structure of a compound like chloroauric acid trihydrate involves single-crystal X-ray diffraction.

Procedure:

• Crystal Selection: A suitable single crystal of HAuCl₄·3H₂O is selected and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the diffraction pattern is collected on a detector as the crystal is rotated.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters and the space group of the crystal.

• Structure Solution and Refinement: The positions of the atoms in the crystal lattice are determined from the diffraction intensities using computational methods. The structural model is then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

Visualizations

Caption: Experimental workflow for the synthesis and crystallographic analysis of HAuCl₄·3H₂O.

Caption: Chemical and structural identity of Gold(III) Chloride Trihydrate.

Applications in Research and Development

Gold(III) chloride trihydrate is a key precursor in the synthesis of gold nanoparticles and other gold-based compounds.[1][5] Its utility in nanotechnology, catalysis, and medicine makes a thorough understanding of its chemical and structural properties essential for researchers in these fields.[7]

References

• 1. TETRACHLOROAURIC(III) ACID TRIHYDRATE - Ataman Kimya [atamanchemicals.com]
• 2. Chloroauric acid - Wikipedia [en.wikipedia.org]
• 3. noahchemicals.com [noahchemicals.com]
• 4. Gold acid chloride trihydrate | AuCl4H7O3 | CID 44134746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Chloroauric Acid Hydrate | Gold Compound for Research [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Notes and Protocols: Gold(III) Chloride Trihydrate as a Catalyst in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride trihydrate (HAuCl₄·3H₂O) has emerged as a versatile and efficient catalyst in modern organic synthesis. Its strong Lewis acidic character allows it to activate unsaturated carbon-carbon bonds, particularly in alkynes and allenes, facilitating a variety of transformations under mild conditions. This document provides detailed application notes and experimental protocols for key organic reactions catalyzed by gold(III) chloride trihydrate, aimed at researchers in academia and the pharmaceutical industry.

Hydration of Alkynes

Gold(III) chloride trihydrate is an effective catalyst for the hydration of both terminal and internal alkynes, affording ketones in good to excellent yields. The reaction typically follows Markovnikov's rule for terminal alkynes, producing methyl ketones.

Quantitative Data

Entry	Alkyne Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Phenylacetylene (B144264)	1	Methanol (B129727)/Water	Reflux	2	~70-90
2	1-Octyne	2	Dioxane/Water	80	12	85
3	4-Octyne	2	Dioxane/Water	80	12	92
4	1-Phenyl-1-propyne	1.5	Acetonitrile/Water	70	8	88
5	Cyclohexylacetylene	2	Methanol/Water	Reflux	5	78

Experimental Protocol: Hydration of Phenylacetylene

Materials:

• Phenylacetylene

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Methanol

• Deionized Water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenylacetylene (1.0 g, 9.8 mmol).

• Add methanol (15 mL) and deionized water (5 mL) to the flask.

• Add gold(III) chloride trihydrate (0.039 g, 0.1 mmol, 1 mol%) to the reaction mixture.

• The mixture is heated to reflux with vigorous stirring for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature.

• The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution (20 mL) and then with brine (20 mL).

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to afford the crude product.

• The crude product (acetophenone) can be further purified by column chromatography on silica (B1680970) gel if necessary.

Signaling Pathway: Proposed Mechanism for Alkyne Hydration

Application Notes and Protocols: Synthesis of Gold Nanoparticles using Gold(III) Chloride Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of gold nanoparticles (AuNPs) using gold(III) chloride trihydrate. The methodologies outlined are foundational for researchers and professionals in nanotechnology, materials science, and drug development, enabling the production of AuNPs with tunable sizes and properties for a wide range of applications.

Introduction

Gold nanoparticles are of significant interest in biomedical and pharmaceutical research due to their unique optical, electronic, and catalytic properties.[1][2][3] Their biocompatibility, high surface area-to-volume ratio, and the ease with which their surface can be functionalized make them ideal candidates for applications such as drug delivery, diagnostics, bioimaging, and cancer therapy.[1][2][4][5][6][7][8][9] Gold(III) chloride trihydrate (HAuCl₄·3H₂O) is a common and reliable precursor for the synthesis of AuNPs.[10] This document details two of the most prevalent synthesis methods: the Turkevich method for producing citrate-stabilized AuNPs in an aqueous solution and the Brust-Schiffrin method for generating thiol-functionalized AuNPs in organic solvents.

Characterization of Gold Nanoparticles

The successful synthesis of AuNPs requires robust characterization to determine their size, shape, stability, and concentration.

UV-Vis Spectroscopy: This is a primary and rapid technique for characterizing AuNPs.[11] Due to the localized surface plasmon resonance (LSPR), AuNPs exhibit a strong absorption peak in the visible region, typically between 500 and 600 nm for spherical particles.[12] The position and shape of this peak are sensitive to the nanoparticle size, shape, and aggregation state.[12][13][14] A red-shift in the absorption maximum can indicate an increase in particle size or aggregation.[12]

Transmission Electron Microscopy (TEM): TEM provides direct visualization of the nanoparticles, allowing for the determination of their size, shape, and size distribution.[15]

Dynamic Light Scattering (DLS): DLS is used to measure the hydrodynamic diameter of the nanoparticles in solution and assess their size distribution and colloidal stability.

Experimental Protocols

Turkevich Method: Synthesis of Citrate-Stabilized Gold Nanoparticles

The Turkevich method is a simple and widely used technique for synthesizing spherical AuNPs, typically in the size range of 10-30 nm.[3][16][17][18] This method utilizes sodium citrate (B86180) as both a reducing and a capping agent.[3][19] The size of the resulting nanoparticles can be controlled by varying the molar ratio of citrate to gold.[16][18]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water (18.2 MΩ·cm)

• Glassware cleaned with aqua regia (a mixture of nitric acid and hydrochloric acid, typically in a 1:3 or 1:4 volume ratio)[16]

Protocol: [20]

• Prepare a 1.0 mM solution of HAuCl₄ in deionized water. For example, dissolve the appropriate amount of HAuCl₄·3H₂O in 100 mL of water.

• Prepare a 1% (w/v) solution of trisodium citrate dihydrate in deionized water.

• In a clean flask, bring 20 mL of the 1.0 mM HAuCl₄ solution to a rolling boil on a stirring hot plate with a magnetic stir bar.

• To the rapidly stirring, boiling solution, quickly add 2 mL of the 1% trisodium citrate solution.

• The solution color will change from pale yellow to colorless, then to gray, and finally to a deep red or burgundy, indicating the formation of AuNPs.

• Continue heating and stirring for an additional 10-15 minutes to ensure the reaction is complete.

• Remove the flask from the heat and allow it to cool to room temperature.

• Store the resulting colloidal gold solution at 4°C for future use.

Quantitative Data Summary (Turkevich Method):

Parameter	Value/Range	Reference
Precursor	Gold(III) chloride trihydrate	[10][16]
Reducing/Capping Agent	Trisodium citrate	[3][19]
Typical Particle Size	10 - 30 nm (spherical)	[16][18]
Controllable Size Range	10 - 150 nm (by varying citrate:gold ratio)	[16]
UV-Vis λmax	~520 nm for ~20 nm particles	[15]

Brust-Schiffrin Method: Synthesis of Thiol-Stabilized Gold Nanoparticles

The Brust-Schiffrin method is a two-phase synthesis that produces highly stable, thiol-functionalized AuNPs, typically in the 2-6 nm size range.[3][21] This method allows for the synthesis of AuNPs in organic solvents.[3][22]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraoctylammonium bromide (TOAB)

• Toluene (B28343)

• Dodecanethiol (or other alkanethiol)

• Sodium borohydride (B1222165) (NaBH₄)

• Deionized water

• Ethanol (B145695)

Protocol:

• Prepare an aqueous solution of HAuCl₄ (e.g., 30 mM).

• Prepare a solution of TOAB in toluene (e.g., 50 mM).

• In a flask, mix the HAuCl₄ solution and the TOAB/toluene solution and stir vigorously until the aqueous phase becomes colorless and the organic phase turns deep orange, indicating the phase transfer of the gold salt.

• Separate the organic phase containing the gold complex.

• To the stirred organic phase, add the desired amount of dodecanethiol.

• Prepare a fresh aqueous solution of the reducing agent, sodium borohydride (e.g., 0.4 M).

• Add the NaBH₄ solution to the organic phase dropwise while stirring vigorously.

• The color of the organic phase will change from orange to dark brown/black, signifying the formation of AuNPs.

• Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

• Remove the solvent under reduced pressure.

• Wash the resulting nanoparticles repeatedly with ethanol to remove excess thiol and phase transfer agent, followed by centrifugation to collect the nanoparticles.

• Dry the purified nanoparticles under vacuum.

Quantitative Data Summary (Brust-Schiffrin Method):

Parameter	Value/Range	Reference
Precursor	Gold(III) chloride trihydrate	[23]
Phase Transfer Catalyst	Tetraoctylammonium bromide (TOAB)	[23]
Capping Agent	Alkanethiols (e.g., Dodecanethiol)	[3]
Reducing Agent	Sodium borohydride (NaBH₄)	[3]
Typical Particle Size	2 - 6 nm	[3]
Solvent	Toluene/Water (two-phase)	[3]

Applications in Research and Drug Development

Functionalized AuNPs synthesized from gold(III) chloride trihydrate have a myriad of applications in the biomedical field.[1][8][24]

Drug Delivery: AuNPs can be functionalized with various molecules, including drugs, peptides, and DNA, to facilitate targeted delivery to specific cells or tissues.[1][2][4] The release of the therapeutic payload can be triggered by internal stimuli (like pH or enzymes) or external stimuli (like light).[1]

Diagnostics and Biosensing: The optical properties of AuNPs make them excellent candidates for developing biosensors.[17] Changes in their LSPR upon binding to target molecules can be detected, enabling the sensitive detection of biomarkers.

Cancer Therapy: AuNPs are being extensively investigated for cancer treatment.[2][5][6][7] They can be used for photothermal therapy, where they absorb light and convert it into heat to selectively destroy cancer cells.[5][7][25] They also show promise as radiosensitizers, enhancing the efficacy of radiation therapy.[26]

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. scienceopen.com [scienceopen.com]
• 3. Gold Nanoparticle Synthesis: Turkevich vs Brust vs Green [torskal.com]
• 4. Functionalized gold nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Applications of gold nanoparticles in cancer nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Gold nanoparticles as novel agents for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Functionalized Gold Nanoparticles and Their Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. nbinno.com [nbinno.com]
• 11. edinburghanalytical.com [edinburghanalytical.com]
• 12. cytodiagnostics.com [cytodiagnostics.com]
• 13. Characterization of Gold Nanoparticles by UV-VIS - CD Bioparticles [cd-bioparticles.com]
• 14. spectroscopyeurope.com [spectroscopyeurope.com]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Turkevich Method for Synthesizing Gold Nanoparticles | A Comprehensive Guide | Nanopartz™ [nanopartz.com]
• 18. Synthesis of Precision Gold Nanoparticles Using Turkevich Method [jstage.jst.go.jp]
• 19. news-medical.net [news-medical.net]
• 20. Citrate Synthesis of Gold Nanoparticles – MRSEC Education Group – UW–Madison [education.mrsec.wisc.edu]
• 21. Methods of Gold and Silver Nanoparticles Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Two-phase Brust-Schiffrin synthesis of gold nanoparticles dispersion in organic solvent on glass microfluidic device | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. tandfonline.com [tandfonline.com]
• 25. mdpi.com [mdpi.com]
• 26. Gold Nanoparticles as Radiosensitizers: Revolutionizing Cancer Radiotherapy | Nanopartz™ [nanopartz.com]

Application Note: Protocol for Preparing a Standard Solution of Gold(III) Chloride Trihydrate

Introduction

Gold(III) chloride trihydrate (HAuCl₄·3H₂O), also known as chloroauric acid, is a pivotal precursor compound with extensive applications in scientific research and drug development. It is widely utilized as a catalyst in organic synthesis, in the preparation of gold-based pharmaceuticals, and most notably, in the synthesis of gold nanoparticles (AuNPs) for applications in diagnostics, imaging, and targeted drug delivery.[1][2] The precise and accurate preparation of a standard aqueous solution of this compound is paramount to ensure the reproducibility and reliability of experimental results. This document provides a detailed protocol for the preparation, handling, and storage of a standard Gold(III) chloride trihydrate solution.

Safety Precautions

Gold(III) chloride trihydrate is a corrosive and hygroscopic substance that requires careful handling in a controlled environment.[3][4]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields or a face shield, and chemical-resistant gloves (e.g., nitrile).[3][5][6]

• Handling: Handle the solid compound exclusively within a certified chemical fume hood to avoid the inhalation of dust or aerosols.[3][5]

• Hygroscopic Nature: The compound readily absorbs moisture from the atmosphere.[4] Minimize its exposure to air during weighing and handling to ensure accurate measurements.[4]

• Disposal: Dispose of waste materials and solutions in accordance with local, state, and federal regulations for hazardous waste.[3][5]

Materials and Equipment

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O), ACS reagent grade or higher

• High-purity, deionized (DI) or distilled water (Type I or equivalent)

• Class A volumetric flasks with stoppers

• Class A pipettes

• Analytical balance (readable to 0.1 mg)

• Glass beakers

• Magnetic stirrer and stir bars

• Spatula

• Weighing paper or boat

• Wash bottle with DI water

• (Optional) 0.22 µm syringe filter for sterilization

Experimental Protocol

This protocol details the steps for preparing a standard aqueous solution of Gold(III) chloride trihydrate.

• Calculation of Mass: Determine the required mass of Gold(III) chloride trihydrate using the following formula:

  • Mass (g) = Desired Molarity (mol/L) × Final Volume (L) × Molecular Weight (393.83 g/mol )

• Weighing the Compound:

  • Place a weighing boat on the analytical balance and tare it.

  • Working swiftly and carefully inside a fume hood to minimize atmospheric moisture absorption, weigh the calculated amount of Gold(III) chloride trihydrate.[4]

  • Record the exact mass.

• Dissolution:

  • Transfer the weighed solid into a clean glass beaker.

  • Add approximately 70-80% of the final desired volume of DI water to the beaker.

  • Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

  • Stir the solution at a moderate speed until all the yellow-orange crystals have completely dissolved.[7]

• Quantitative Transfer and Dilution:

  • Carefully pour the dissolved solution from the beaker into the appropriate size Class A volumetric flask.

  • Rinse the beaker, the stir bar, and the spatula at least three times with small volumes of DI water, transferring the rinsate into the volumetric flask each time to ensure all the gold salt is transferred.

  • Continue to add DI water to the volumetric flask until the bottom of the meniscus aligns with the calibration mark. Use a pipette or dropper for the final additions to avoid overshooting the mark.

• Homogenization:

  • Stopper the volumetric flask securely and invert it 15-20 times to ensure the solution is completely homogeneous.

• Filtration and Storage:

  • For applications requiring a sterile solution, it can be filtered through a 0.22 µm syringe filter.[1]

  • The stability of the solution is critical. For long-term storage, it is recommended to divide the stock solution into smaller aliquots to prevent contamination and degradation from repeated freeze-thaw cycles.[1]

  • Store the aliquots in tightly sealed containers, protected from light (e.g., in amber vials or wrapped in aluminum foil), at -20°C for up to one year or -80°C for up to two years.[1][8]

Data Presentation

The following table provides pre-calculated mass values for preparing 100 mL of common standard solution concentrations.

Desired Concentration (mM)	Molecular Weight ( g/mol )	Final Volume (mL)	Calculated Mass (mg)
1.0	393.83	100	39.4
2.5	393.83	100	98.5
10.0	393.83	100	393.8
25.0	393.83	100	984.6

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the preparation protocol.

Caption: Workflow for preparing a standard Gold(III) chloride trihydrate solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemimpex.com [chemimpex.com]
• 3. geneseo.edu [geneseo.edu]
• 4. 氯化金 (III) 三水合物 ≥99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. fishersci.ie [fishersci.ie]
• 7. americanelements.com [americanelements.com]
• 8. selleckchem.com [selleckchem.com]

Application Notes and Protocols: Gold(III) Chloride Trihydrate in Homogeneous Catalysis for Alkyne Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gold(III) chloride trihydrate (AuCl₃·3H₂O) has emerged as a powerful and versatile homogeneous catalyst for a variety of organic transformations, particularly those involving the activation of alkynes. Its strong Lewis acidity and high affinity for carbon-carbon triple bonds (alkynophilicity) enable the catalysis of a wide range of reactions under mild conditions, making it an invaluable tool in synthetic chemistry. This document provides detailed application notes and experimental protocols for key alkyne reactions catalyzed by gold(III) chloride trihydrate, including hydration, cycloisomerization for furan (B31954) synthesis, and the Meyer-Schuster rearrangement.

Hydration of Alkynes

The gold(III)-catalyzed hydration of alkynes is a highly atom-economical method for the synthesis of ketones, proceeding with Markovnikov selectivity for terminal alkynes. This reaction avoids the use of toxic mercury-based catalysts traditionally employed for this transformation.

Quantitative Data

Entry	Alkyne Substrate	Catalyst System	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	Phenylacetylene (B144264)	AuCl₃·3H₂O (2 mol%), H₂SO₄ (cat.)	Methanol (B129727)/Water	60	2	Acetophenone	>95
2	1-Octyne	AuCl₃·3H₂O (5 mol%)	Dioxane/Water	80	12	2-Octanone	85
3	4-Ethynylanisole	AuCl₃·3H₂O (2 mol%)	Methanol/Water	RT	6	4-Methoxyacetophenone	92
4	1-Phenyl-1-propyne	AuCl₃·3H₂O (5 mol%)	Acetonitrile/Water	70	24	1-Phenyl-2-propanone & Propiophenone	78 (mixture)
5	Cyclohexylacetylene	AuCl₃·3H₂O (3 mol%)	THF/Water	65	8	Cyclohexyl methyl ketone	88

Experimental Protocol: Hydration of Phenylacetylene

Materials:

• Gold(III) chloride trihydrate (AuCl₃·3H₂O)

• Phenylacetylene

• Methanol

• Sulfuric acid (concentrated)

• Deionized water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenylacetylene (1.0 g, 9.8 mmol) and a solution of methanol and water (4:1 v/v, 20 mL).

• To this solution, add gold(III) chloride trihydrate (0.077 g, 0.2 mmol, 2 mol%).

• Carefully add 2-3 drops of concentrated sulfuric acid as a co-catalyst.

• Stir the reaction mixture at 60 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 2 hours), cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated solution of sodium bicarbonate (20 mL).

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to afford pure acetophenone.

Experimental Workflow: Alkyne Hydration

Caption: Workflow for Gold(III)-Catalyzed Alkyne Hydration.

Synthesis of Substituted Furans

Gold(III) chloride is an effective catalyst for the cycloisomerization of various alkyne-containing substrates to produce highly substituted furans. A common strategy involves the reaction of 2-(1-alkynyl)-2-alken-1-ones or β-alkynyl β-ketoesters.

Quantitative Data

Entry	Substrate	Catalyst	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	Ethyl 2-acetyl-4-phenylbut-3-ynoate	AuCl₃ (5 mol%)	Dichloromethane (B109758)	RT	1	Ethyl 5-methyl-2-phenylfuran-3-carboxylate	95
2	1,4-Diphenylbut-2-yne-1,4-dione	AuCl₃ (2 mol%)	Toluene	80	3	2,5-Diphenylfuran	89
3	3-(Phenylethynyl)pentane-2,4-dione	AuCl₃ (5 mol%)	Acetonitrile	50	2	3-Acetyl-2-methyl-5-phenylfuran	92
4	Ethyl 2-acetyl-5-methylhex-3-ynoate	AuCl₃ (5 mol%)	Dichloromethane	RT	1.5	Ethyl 2-isopropyl-5-methylfuran-3-carboxylate	88
5	1-(p-Tolyl)-4-phenylbut-2-yne-1,4-dione	AuCl₃ (2 mol%)	Toluene	80	4	2-Phenyl-5-(p-tolyl)furan	85

Experimental Protocol: Synthesis of Ethyl 5-methyl-2-phenylfuran-3-carboxylate

Materials:

• Gold(III) chloride (AuCl₃)

• Ethyl 2-acetyl-4-phenylbut-3-ynoate

• Dichloromethane (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Silica gel for chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of ethyl 2-acetyl-4-phenylbut-3-ynoate (0.23 g, 1.0 mmol) in anhydrous dichloromethane (10 mL).

• Add gold(III) chloride (0.015 g, 0.05 mmol, 5 mol%) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 1 hour).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield the furan product.

Catalytic Cycle: Furan Synthesis

Caption: Catalytic Cycle for Furan Synthesis.

Meyer-Schuster Rearrangement

The Meyer-Schuster rearrangement is the conversion of propargylic alcohols into α,β-unsaturated ketones or aldehydes. Gold(III) catalysts can promote this reaction under mild conditions, providing an alternative to classical acidic protocols.

Quantitative Data

Entry	Propargylic Alcohol	Catalyst System	Solvent	Temp. (°C)	Time (h)	Product (E/Z ratio)	Yield (%)
1	1,1-Diphenyl-2-propyn-1-ol (B1359810)	AuCl₃ (5 mol%)	Dichloromethane	RT	4	1,1-Diphenylpropenone	90
2	3-Methyl-1-phenyl-1-pentyn-3-ol	AuCl₃ (10 mol%), EtOH (5 equiv)	Dichloromethane	RT	16	3-Methyl-1-phenyl-1-penten-3-one	85
3	1-Ethynylcyclohexanol	AuCl₃ (5 mol%)	Toluene	60	6	Cyclohexylideneacetaldehyde	75
4	4-Phenyl-2-butyn-2-ol	AuBr₃ (5 mol%)	1,2-Dichloroethane	60	3	4-Phenyl-3-buten-2-one (>95:5)	92
5	1-Phenyl-2-propyn-1-ol	AuCl₃ (5 mol%)	Dichloromethane	RT	5	Cinnamaldehyde	88

Experimental Protocol: Meyer-Schuster Rearrangement of 1,1-Diphenyl-2-propyn-1-ol

Materials:

• Gold(III) chloride (AuCl₃)

• 1,1-Diphenyl-2-propyn-1-ol

• Dichloromethane (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve 1,1-diphenyl-2-propyn-1-ol (0.208 g, 1.0 mmol) in anhydrous dichloromethane (10 mL).

• Add gold(III) chloride (0.015 g, 0.05 mmol, 5 mol%) to the solution.

• Stir the mixture at room temperature for 4 hours, monitoring by TLC.

• After completion, filter the reaction mixture through a short pad of silica gel to remove the catalyst.

• Wash the silica pad with dichloromethane.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the α,β-unsaturated ketone. Further purification can be achieved by recrystallization or column chromatography if necessary.

Reaction Pathway: Meyer-Schuster Rearrangement

Caption: Pathway for the Meyer-Schuster Rearrangement.

Conclusion

Gold(III) chloride trihydrate is a highly effective catalyst for various alkyne transformations, offering mild reaction conditions, high yields, and selectivity. The protocols provided herein serve as a starting point for researchers to explore the utility of this catalyst in their synthetic endeavors. The versatility of AuCl₃·3H₂O in promoting hydration, cycloisomerization, and rearrangement reactions highlights its significance in modern organic synthesis and its potential for the development of novel molecular architectures in drug discovery and materials science.

Application of Gold(III) Chloride Trihydrate in Analytical Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Gold(III) Chloride Trihydrate (HAuCl₄·3H₂O) in analytical chemistry. It covers its application as a chromogenic agent in spectrophotometry, its use as a precursor in the synthesis of gold nanoparticles for colorimetric sensing, and a comparative high-performance liquid chromatography (HPLC) method for the analysis of alkaloids.

Spectrophotometric Determination of Pharmaceuticals

Gold(III) chloride trihydrate can be utilized as an effective chromogenic agent for the spectrophotometric determination of various pharmaceutical compounds. The principle often involves the formation of a colored charge-transfer complex between the drug molecule and Gold(III) ions, which can be quantitatively measured.

Application Note: Determination of Ciprofloxacin Hydrochloride

This section outlines a representative spectrophotometric method for the quantification of Ciprofloxacin Hydrochloride. The method is based on the formation of a colored complex with a reagent, demonstrating a common workflow for such analyses. While this example uses a different chromogenic agent, the principles of method validation and experimental procedure are directly transferable to methods employing Gold(III) chloride trihydrate.

Principle: Ciprofloxacin reacts with a suitable chromogenic agent in an alkaline medium to form a stable, colored charge-transfer complex. The intensity of the color, which is proportional to the drug concentration, is measured spectrophotometrically at the wavelength of maximum absorbance.

Experimental Protocol

1. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Ciprofloxacin Hydrochloride and dissolve it in 100 mL of distilled water.
• Working Standard Solution (100 µg/mL): Dilute 10 mL of the stock solution to 100 mL with distilled water.
• Sample Solution: Weigh and powder 20 tablets. Dissolve a quantity of powder equivalent to 100 mg of Ciprofloxacin in 100 mL of distilled water. Filter the solution and dilute to a suitable concentration for analysis.

2. Optimized Conditions for Complex Formation:

• Chromogenic Agent: Sodium nitroprusside (SNP) in the presence of hydroxylamine (B1172632).
• Alkaline Medium: Sodium carbonate solution.
• Reaction Time: 5 minutes at room temperature.
• Wavelength of Maximum Absorbance (λmax): 440 nm.[1]

3. Calibration Curve Construction:

• Transfer aliquots of the working standard solution into a series of 10 mL volumetric flasks to obtain final concentrations in the range of 50-250 µg/mL.[1]
• Add 1 mL of SNP solution and 1 mL of hydroxylamine solution to each flask.
• Add 0.8 mL of sodium carbonate solution and allow the reaction to proceed for 5 minutes.
• Dilute to the mark with distilled water and measure the absorbance at 440 nm against a reagent blank.
• Plot a graph of absorbance versus concentration to obtain the calibration curve.

4. Analysis of Tablet Formulation:

• Treat the sample solution in the same manner as the standard solutions and measure the absorbance.
• Determine the concentration of Ciprofloxacin in the sample from the calibration curve.

Data Presentation

Parameter	Result
Linearity Range	50.0–250.0 µg/mL[1]
Molar Absorptivity	364.48 L/mol·cm[1]
Correlation Coefficient (r²)	0.997[1]
Limit of Detection (LOD)	0.4385 µg/ml
Limit of Quantification (LOQ)	1.4617 µg/ml
Recovery	98.36–98.72%

Logical Workflow for Spectrophotometric Analysis

Caption: Workflow for Spectrophotometric Drug Analysis.

Gold Nanoparticle-Based Colorimetric Sensing

Gold(III) chloride trihydrate is a key precursor for the synthesis of gold nanoparticles (AuNPs). These nanoparticles exhibit unique optical properties, particularly their surface plasmon resonance, which results in a characteristic red color. The aggregation of AuNPs causes a color change to blue or purple, a phenomenon that can be exploited for the colorimetric detection of various analytes, including heavy metals.

Application Note: Colorimetric Detection of Mercury(II) Ions

This protocol describes the synthesis of gold nanoparticles from Gold(III) chloride trihydrate and their application in the sensitive and selective colorimetric detection of mercury(II) ions (Hg²⁺).

Principle: Gold nanoparticles are synthesized and stabilized. In the presence of Hg²⁺ ions, the stabilizing agent is disrupted, leading to the aggregation of the AuNPs. This aggregation results in a distinct color change from red to blue-gray, which can be observed visually and quantified using a spectrophotometer.[2]

Experimental Protocol

1. Synthesis of Gold Nanoparticles (AuNPs):

• Precursor Solution: Prepare a solution of Gold(III) chloride trihydrate (HAuCl₄·3H₂O).
• Reducing and Stabilizing Agent: A treated N-methylpyrrolidone (NMP) solution, which acts as both a reducing and stabilizing agent, is used.[2]
• Synthesis: Mix the HAuCl₄ solution with the treated NMP solution. The reduction of Au(III) to Au(0) results in the formation of a stable, wine-red AuNP dispersion.[2]

2. Colorimetric Detection of Hg²⁺:

• Prepare standard solutions of Hg²⁺ by dissolving HgCl₂ in deionized water.
• Mix the synthesized AuNP solution with various concentrations of the Hg²⁺ standard solution in a 1:1 volume ratio.
• Incubate the mixture for 10 minutes at room temperature.[2]
• Observe the color change and measure the UV-Vis absorption spectra, monitoring the increase in absorbance at around 700 nm.[2]

Data Presentation

Parameter	Result
Linearity Range	1 - 30 µM[2]
Limit of Detection (LOD)	0.3 µM[2]
Visual Limit of Detection	15 µM[2]
Correlation Coefficient (R²)	0.9905[2]
Color Change	Wine-red to blue-gray[2]

Signaling Pathway for Colorimetric Detection

Caption: Mechanism of AuNP-Based Mercury Detection.

High-Performance Liquid Chromatography (HPLC) for Alkaloid Analysis

While not a direct application of Gold(III) chloride trihydrate, HPLC is a powerful analytical technique often used in conjunction with or as a comparative method for the analysis of compounds that can also be determined using spectrophotometric methods. This section provides a validated HPLC-UV method for the quantification of the alkaloids hydrastine (B1673436) and berberine (B55584) in plant extracts and dietary supplements.

Application Note: Quantification of Hydrastine and Berberine

This protocol details a robust and validated reversed-phase HPLC method for the simultaneous quantification of hydrastine and berberine.

Principle: The alkaloids are extracted from the sample matrix and separated on a C18 reversed-phase HPLC column using a suitable mobile phase. The separated compounds are detected by a UV detector at a specific wavelength, and their concentrations are determined by comparing their peak areas to those of external standards.[3]

Experimental Protocol

1. Sample Preparation:

• Extraction Solvent: A mixture of water, acetonitrile, and phosphoric acid (70:30:0.1, v/v/v).[3]
• Extraction Procedure: Accurately weigh the powdered sample material and extract with the extraction solvent using sonication or shaking.
• Filter the extract through a 0.45 µm filter before HPLC analysis.

2. HPLC Conditions:

• Column: C18 reversed-phase column.[3]
• Mobile Phase: A gradient of an acidified aqueous buffer and an organic solvent (e.g., acetonitrile).
• Detection: UV detection at 230 nm.[3]
• Quantification: External standard method using a 5-point calibration curve for both hydrastine and berberine.[3]

Data Presentation

Parameter	Hydrastine	Berberine
Reproducibility (RSDr)	2.68 - 6.65%[3]	5.66 - 7.68%[3]
HorRat Values	0.77 - 1.89[3]	1.32 - 2.12[3]

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC Analysis of Alkaloids.

References

• 1. mdpi.com [mdpi.com]
• 2. A colorimetric detection of Hg2+ based on gold nanoparticles synthesized oxidized N-methylpyrrolidone as a reducing agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Hydrastine and Berberine in Goldenseal Raw Materials, Extracts, and Dietary Supplements by High-Performance Liquid Chromatography with UV: Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Gold(III) Chloride Trihydrate for Gold Plating

Introduction

Gold(III) chloride trihydrate (HAuCl₄·3H₂O), also known as chloroauric acid, is a key precursor in the electrodeposition of gold. Valued for its ability to provide a source of gold(III) ions, it is utilized in various gold plating applications, ranging from decorative finishes and jewelry to critical components in the electronics, aerospace, and medical device industries.[1][2][3] Gold plating imparts desirable properties such as high electrical conductivity, excellent corrosion resistance, biocompatibility, and aesthetic appeal.[1][3]

For researchers and professionals in drug development and medical science, gold-plated surfaces are particularly relevant for fabricating biocompatible coatings on implants, creating electrodes for advanced biosensors, and developing conductive layers for sophisticated drug delivery systems.[3][4] While traditional gold plating has heavily relied on highly toxic cyanide-based electrolytes, formulations using Gold(III) chloride offer a viable, less hazardous alternative.[5][6]

The quality of the final plated layer—including its brightness, uniformity, and adhesion—is directly influenced by the purity of the Gold(III) chloride trihydrate and the precise composition of the plating bath.[1] Electrolysis of simple aqueous gold chloride solutions can sometimes produce non-adherent, powdery gold deposits.[7] Therefore, well-formulated plating baths incorporate various additives, such as complexing agents, brighteners, and supporting electrolytes, to control the deposition process and achieve a high-quality finish.[1][8]

Key Applications for Researchers:

• Biocompatible Coatings: Gold's inert nature makes it ideal for coating medical devices and implants, minimizing the risk of adverse biological reactions and enhancing device longevity by preventing corrosion.[3]

• Biosensor Fabrication: Gold surfaces provide an excellent substrate for immobilizing biomolecules, a critical step in developing sensitive diagnostic tools and platforms for drug discovery.[3]

• Microelectronics and Drug Delivery: The high conductivity and resistance to oxidation of gold are crucial for the reliability of microelectronic components within medical devices and electrically controlled drug release systems.[1][3][4]

Quantitative Data Summary

The operational parameters for gold plating baths can vary significantly based on the desired outcome and specific formulation. The following tables summarize quantitative data gathered from various sources.

Table 1: Gold Plating Bath Compositions

Component	Concentration / Value	Bath Type	Source
Gold(III) as HAuCl₄·3H₂O	25 mM (1 g in 100 g H₂O)	Acidic Chloride	[9]
Auric(III) Gold	2 - 16.5 g/L	Acidic Cyanide Complex	[8]
Potassium Nitrate	As electrolyte	Acidic Cyanide Complex	[8]
Ethylenediamine HCl	As complexer	Acidic Cyanide Complex	[8]
Alloying Metals (Ni, Co, etc.)	Up to 5 g/L	Acidic Cyanide Complex	[8]
Potassium Gold(III) Cyanide	2.0 g (as Au) / L	Acidic Cyanide	[10]
Potassium Chloride	Variable	Acidic Cyanide	[10]

Table 2: Operational Parameters for Gold Plating

Parameter	Value	Bath Type	Source
pH	< 4.0 (preferably < 1.5)	Acidic Cyanide Complex	[8]
pH	0 - 1.0 (preferably 0.7 - 0.9)	Acidic Cyanide	[10]
pH	9 - 10	Non-cyanide (Sulfite)	[2]
Temperature	23°C	Acidic Cyanide	[10]

Experimental Protocols

Safety Precautions:

• Always work in a well-ventilated area or under a chemical fume hood, especially when handling acids and preparing solutions.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves (nitrile or neoprene), and a lab coat.

• Gold(III) chloride is corrosive and can cause burns. Handle with care.

• Aqua regia is extremely corrosive and produces toxic fumes. Its preparation and use should only be undertaken by experienced personnel with appropriate safety measures in place.[2][11]

Protocol 1: Basic Acidic Gold Electroplating

This protocol describes a basic setup for gold plating onto a conductive substrate using a non-cyanide, Gold(III) chloride-based bath.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Deionized water

• Hydrochloric acid (HCl) for pH adjustment

• Conductive substrate (e.g., copper, nickel-plated item)

• Graphite (B72142) or platinum anode

• DC power supply

• Glass beaker

• Magnetic stirrer and stir bar

• Cleaning and degreasing agents (e.g., isopropanol, acetone)

• Mild acid for etching (e.g., dilute sulfuric acid)

Methodology:

• Substrate Preparation (Crucial for Adhesion): a. Cleaning: Thoroughly clean the substrate surface by sonicating in isopropanol, followed by acetone, to remove any organic residues. b. Degreasing: Rinse with deionized water. c. Etching: Briefly dip the substrate in a mild acid solution to remove any oxide layers and activate the surface. d. Final Rinse: Rinse thoroughly with deionized water and dry completely. A barrier layer of nickel plating may be required for substrates like copper to prevent metal diffusion.[9]

• Plating Bath Preparation: a. In a glass beaker, dissolve Gold(III) chloride trihydrate in deionized water to achieve the desired gold concentration (e.g., for a ~25 mM solution, dissolve ~1 g in 100 mL of water).[9] b. Stir the solution using a magnetic stirrer until the gold salt is fully dissolved. c. Adjust the pH of the bath. For many acidic baths, the pH is lowered to between 0.5 and 1.5 using hydrochloric acid. Monitor with a pH meter.

• Electroplating Setup: a. Place the plating bath on a magnetic stirrer in the beaker. b. Suspend the graphite or platinum anode in the solution, connecting it to the positive terminal of the DC power supply. c. Suspend the prepared substrate (cathode) in the solution, ensuring it does not touch the anode. Connect it to the negative terminal of the power supply.

• Deposition: a. Turn on the DC power supply and adjust the current density. The optimal current density depends on the bath composition and substrate, and typically requires empirical optimization. b. Continue plating for the desired duration to achieve the target thickness. Gentle agitation of the solution is recommended for a uniform coating. c. Monitor the process for any signs of uneven plating or gas evolution.

• Post-Plating Treatment: a. Turn off the power supply and carefully remove the plated substrate. b. Rinse thoroughly with deionized water to remove residual plating solution. c. Dry the plated item carefully using a stream of nitrogen or in a low-temperature oven.

Protocol 2: Reference Method for Preparing Gold(III) Chloride from Metallic Gold

This protocol is for reference purposes and is extremely hazardous . It should only be performed by trained professionals in a certified fume hood with extensive safety protocols.

Materials:

• Pure gold metal (e.g., foil, wire)

• Nitric Acid (HNO₃, concentrated)

• Hydrochloric Acid (HCl, concentrated)

• Sodium metabisulfite (B1197395) (for precipitation)

• Heating mantle or hot plate

Methodology:

• Preparation of Aqua Regia: a. Under a fume hood, carefully prepare aqua regia by mixing one part concentrated nitric acid with three parts concentrated hydrochloric acid (1:3 molar ratio).[2][12] This mixture is highly corrosive and unstable; prepare it immediately before use.

• Dissolution of Gold: a. Place the gold metal in a suitable glass container and add the freshly prepared aqua regia. b. The reaction produces toxic fumes (nitrogen dioxide).[2] Allow the gold to dissolve completely. This may take around 20 minutes or more at room temperature.[2][11] The resulting solution will contain dissolved gold and potentially other metal salts if the initial gold was not pure.[12]

• Gold Precipitation and Purification: a. Filter the solution to remove any solid impurities (e.g., silver chloride crystals).[12] b. Slowly add a solution of sodium metabisulfite to the filtered liquid. This will reduce the gold ions and cause metallic gold to precipitate out as a brown powder.[6][11] c. Allow the precipitate to settle, then carefully decant the liquid. Wash the gold powder several times with deionized water.

• Formation of Gold(III) Chloride Crystals: a. Re-dissolve the purified gold powder in a minimal amount of fresh aqua regia. b. Gently heat the solution to approximately 120°C to evaporate the acids.[6][11][12] This step drives off the volatile acids, leaving behind reddish-brown crystals of Gold(III) chloride.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. rexplating.com [rexplating.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. proplate.com [proplate.com]
• 6. jewelrylab.co [jewelrylab.co]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. US4168214A - Gold electroplating bath and method of making the same - Google Patents [patents.google.com]
• 9. majescor.com [majescor.com]
• 10. WO2016115494A1 - Gold electroplating solution and method - Google Patents [patents.google.com]
• 11. goldplating.com [goldplating.com]
• 12. scribd.com [scribd.com]

Gold(III) Chloride Trihydrate: A Versatile Precursor for the Synthesis of Advanced Gold Compounds

Application Note & Protocol Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gold(III) chloride trihydrate (HAuCl₄·3H₂O), also known as chloroauric acid, stands as a cornerstone precursor in the synthesis of a diverse array of gold-based materials.[1] Its high reactivity and solubility in aqueous and some organic media make it an ideal starting point for the preparation of gold compounds with tailored properties for applications in catalysis, nanotechnology, and medicine. This document provides detailed application notes and experimental protocols for the synthesis of various gold compounds, including nanoparticles, supported catalysts, and therapeutic agents, using gold(III) chloride trihydrate as the primary precursor.

Synthesis of Gold Nanoparticles

Gold nanoparticles (AuNPs) exhibit unique size- and shape-dependent optical and electronic properties, making them valuable in diagnostics, imaging, and drug delivery.[1] The synthesis of AuNPs from gold(III) chloride trihydrate typically involves the reduction of Au(III) ions to metallic gold (Au(0)) in the presence of a stabilizing agent to control particle growth and prevent aggregation.[1]

Application Note: Size-Controlled Synthesis of Spherical Gold Nanoparticles

The Turkevich method is a classic and widely used technique for synthesizing spherical gold nanoparticles, where trisodium (B8492382) citrate (B86180) acts as both a reducing and capping agent.[2] The size of the resulting nanoparticles can be tuned by varying the molar ratio of the citrate to the gold precursor.[2] Another method involves the use of sodium borohydride (B1222165) as a strong reducing agent, which typically produces smaller nanoparticles.[3]

Experimental Protocols

This protocol describes the synthesis of spherical gold nanoparticles of varying sizes by adjusting the molar ratio of trisodium citrate to chloroauric acid.[2]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water

Procedure:

• Prepare a 1.0 mM stock solution of HAuCl₄·3H₂O in deionized water. For example, dissolve 0.0394 g of HAuCl₄·3H₂O in 100 mL of deionized water.

• Prepare a 1% w/v solution of trisodium citrate dihydrate (e.g., 1 g in 100 mL of deionized water).

• In a clean flask, bring 20 mL of the 1.0 mM HAuCl₄ solution to a rolling boil with vigorous stirring.[4]

• Rapidly add a specific volume of the 1% trisodium citrate solution to the boiling gold solution (see Table 1 for volumes to achieve different particle sizes).[2][4]

• The solution color will change from pale yellow to gray, then to violet, and finally to a deep red, indicating the formation of gold nanoparticles.[5]

• Continue heating and stirring for 10-15 minutes to ensure the reaction is complete.

• Remove the flask from the heat and allow it to cool to room temperature with continued stirring.

• Store the resulting gold nanoparticle solution in a dark bottle at 4°C.

Target Particle Size	HAuCl₄ Solution (1.0 mM)	Trisodium Citrate Solution (1%)	Molar Ratio (Citrate:Au)	Approximate Final Size
Small (~15 nm)	20 mL	2.0 mL	2.80	15 nm
Medium (~30 nm)	20 mL	0.8 mL	1.875	33 nm
Large (~50 nm)	20 mL	0.5 mL	1.50	50 nm
Table 1: Reagent quantities for size-controlled synthesis of spherical gold nanoparticles using the Turkevich method.[2][6]

This protocol utilizes the strong reducing agent sodium borohydride to produce smaller, relatively monodisperse gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium borohydride (NaBH₄)

• Deionized water

Procedure:

• Prepare a 0.25 mM solution of HAuCl₄·3H₂O in deionized water.

• Prepare a fresh 0.1 M solution of NaBH₄ in ice-cold deionized water.

• In a flask, vigorously stir 50 mL of the HAuCl₄ solution at room temperature.

• Rapidly inject a calculated volume of the ice-cold NaBH₄ solution into the HAuCl₄ solution. The molar ratio of NaBH₄ to HAuCl₄ will influence the final particle size. A higher ratio generally leads to smaller particles.

• The solution will immediately turn a wine-red color.

• Continue stirring for an additional 10 minutes.

HAuCl₄ Solution (0.25 mM)	NaBH₄ Solution (0.1 M)	Molar Ratio (NaBH₄:Au)	Approximate Final Size
50 mL	125 µL	1:1	~5 nm
50 mL	250 µL	2:1	~3 nm
Table 2: Reagent quantities for the synthesis of small gold nanoparticles with sodium borohydride.

Experimental Workflow

Workflow for Gold Nanoparticle Synthesis

Synthesis of Supported Gold Catalysts

Gold nanoparticles supported on metal oxides are highly effective catalysts for a variety of oxidation and reduction reactions.[7] The deposition-precipitation method is a common technique to prepare these catalysts, offering good control over particle size and dispersion.[8]

Application Note: Preparation of Au/TiO₂ Catalysts

Titanium dioxide (TiO₂) is a widely used support for gold catalysts due to its stability and ability to promote catalytic activity. The deposition-precipitation method involves precipitating a gold precursor, typically from HAuCl₄, onto the surface of the TiO₂ support under controlled pH conditions.[8]

Experimental Protocol

This protocol describes the preparation of a gold catalyst supported on TiO₂.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Titanium dioxide (TiO₂, e.g., P25)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Deionized water

Procedure:

• Disperse a known amount of TiO₂ support in deionized water.

• Add a calculated amount of HAuCl₄·3H₂O aqueous solution to the TiO₂ suspension to achieve the desired gold loading (e.g., 1-5 wt%).

• Adjust the pH of the suspension to a value between 7 and 9 by the dropwise addition of NaOH solution while stirring vigorously.[8]

• Age the suspension at a constant temperature (e.g., 70°C) for 1-2 hours with continuous stirring.[8]

• Filter the solid and wash it thoroughly with deionized water until no chloride ions are detected in the filtrate (tested with AgNO₃ solution).

• Dry the catalyst in an oven, typically at 100-120°C overnight.

• Calcine the dried catalyst in air at a specific temperature (e.g., 300-400°C) for several hours to obtain the final Au/TiO₂ catalyst.[8]

Parameter	Typical Value/Range
Gold Loading	1-8 wt%
Support Surface Area	45 m²/g
pH for Precipitation	7-9
Aging Temperature	70°C
Calcination Temperature	300-400°C
Resulting Au Particle Size	2-5 nm
Table 3: Typical parameters for the preparation of Au/TiO₂ catalysts by deposition-precipitation.[8][9]

Experimental Workflow

Workflow for Supported Gold Catalyst Synthesis

Synthesis of Gold-Based Therapeutic Agents

Gold compounds have a long history in medicine, and modern research focuses on developing gold-based drugs for cancer and other diseases.[10] Gold(III) chloride trihydrate can be a starting material for the synthesis of therapeutically active gold(I) and gold(III) complexes.

Application Note: Synthesis of Auranofin Precursors and Analogues

Auranofin is a gold(I)-phosphine complex with a thioglucose ligand, approved for the treatment of rheumatoid arthritis and investigated for its anticancer properties.[10] The synthesis often involves the preparation of a gold(I)-phosphine precursor from a gold(III) source.

Experimental Protocols

This protocol describes the synthesis of a key gold(I) precursor for Auranofin and its analogues, starting from gold(III) chloride trihydrate.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• 2,2'-Thiodiethanol

• Triethylphosphine (B1216732) (PEt₃)

• Deionized water, Ethanol, Dichloromethane (DCM)

Procedure:

• Dissolve HAuCl₄·3H₂O in deionized water.

• Slowly add 2,2'-thiodiethanol to the gold solution. The color will change from orange-yellow to colorless, indicating the reduction of Au(III) to Au(I).[1]

• Cool the solution to 0°C.

• Add a solution of triethylphosphine in ethanol/DCM dropwise to the cooled solution, which will result in the precipitation of a white solid.[1]

• Stir the reaction mixture at room temperature for 2 hours.

• Extract the product into DCM, wash with water, dry the organic layer, and remove the solvent under reduced pressure to obtain chloro(triethylphosphine)gold(I).

This protocol outlines the general synthesis of a gold(I)-thiolate complex from gold(III) chloride trihydrate.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Thiol (e.g., 1-dodecanethiol)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Inert atmosphere (e.g., Argon)

Procedure:

• Prepare a 10 mmol solution of HAuCl₄·3H₂O in the chosen anhydrous solvent.[11]

• Prepare a 40 mmol solution of the thiol in the same solvent.[11]

• In a reaction vessel under an inert atmosphere, add the thiol solution.

• To the stirred thiol solution, add the HAuCl₄ solution. The molar ratio of thiol to gold should be at least 3:1 to ensure the reduction of Au(III) to Au(I).[11][12]

• Stir the reaction mixture at room temperature for an extended period (up to 48 hours) to allow for the formation of the gold(I)-thiolate complex.[11][12]

• The formation of the complex can be monitored by the disappearance of the Au(III) absorption peaks in the UV-Vis spectrum and the appearance of a characteristic red luminescence for some alkanethiolate complexes.[11]

Product	Starting Materials	Key Reaction Steps	Typical Yield
Chloro(triethylphosphine)gold(I)	HAuCl₄·3H₂O, 2,2'-Thiodiethanol, PEt₃	Reduction of Au(III) to Au(I) followed by ligand coordination.	72-94%[1]
Gold(I)-thiolate complex	HAuCl₄·3H₂O, Thiol (e.g., dodecanethiol)	Reduction of Au(III) to Au(I) by the thiol and formation of Au-S bonds.	Varies with thiol and reaction conditions.
Table 4: Summary of synthesis parameters for gold(I) therapeutic precursors.

Signaling Pathway: Inhibition of Thioredoxin Reductase by Gold Compounds

Many gold-based anticancer agents exert their cytotoxic effects by inhibiting the enzyme thioredoxin reductase (TrxR).[13] TrxR is a key enzyme in maintaining the cellular redox balance. Its inhibition leads to an accumulation of reactive oxygen species (ROS), inducing oxidative stress and subsequently apoptosis.[13]

Mechanism of Action of Anticancer Gold Compounds

Compound Type	Cancer Cell Line	IC₅₀ (µM)
Gold(III) porphyrin complex	Neuroblastoma, Melanoma, Ovarian, Breast, Colorectal, Lung, Nasopharyngeal	Low µM to nM range[9]
[¹⁹⁸Au]Auranofin	MCF7 (Breast Cancer)	<10 µM (after 6h)[14]
[¹⁹⁸Au]Auranofin	PC3 (Prostate Cancer)	<10 µM (after 6h)[14]
Table 5: Cytotoxicity of selected gold compounds in various cancer cell lines.

Conclusion

Gold(III) chloride trihydrate is an invaluable and versatile precursor for the synthesis of a wide range of gold compounds with significant applications in nanotechnology, catalysis, and medicine. The protocols and data presented in this document provide a foundation for researchers to explore the synthesis and application of these advanced materials. Careful control of reaction parameters is crucial for obtaining gold compounds with the desired properties for specific applications. The continued investigation into the synthesis and mechanisms of action of gold compounds derived from this precursor holds great promise for future technological and therapeutic advancements.

References

• 1. Synthesis and Structure–Activity Relationship Study of Antimicrobial Auranofin against ESKAPE Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thioredoxin Reductase and Organometallic Complexes: A Pivotal System to Tackle Multidrug Resistant Tumors? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nanolab.unimore.it [nanolab.unimore.it]
• 6. researchgate.net [researchgate.net]
• 7. energi.case.dtu.dk [energi.case.dtu.dk]
• 8. Role of the Support in Gold-Containing Nanoparticles as Heterogeneous Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Boosting the catalytic behavior and stability of a gold catalyst with structure regulated by ceria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Luminescence Onset and Mechanism of the Formation of Gold(I)–Thiolate Complexes as the Precursors to Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis and in vitro characterization of [198Au]Auranofin - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gold(III) Chloride Trihydrate in Catalytic Hydration Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold(III) chloride trihydrate (HAuCl₄·3H₂O), a prominent inorganic compound, has garnered significant attention as a versatile and powerful catalyst in modern organic synthesis.[1][2][3] Its efficacy as a soft and potent Lewis acid allows it to catalyze a wide range of chemical transformations under mild conditions, with notable applications in the hydration of unsaturated compounds like alkynes.[1][4][5][6] This catalytic activity is crucial for the synthesis of complex organic molecules, including intermediates for pharmaceuticals and agrochemicals.[1][7] The ability of gold(III) to activate alkynes towards nucleophilic attack by water provides an atom-economical route to valuable carbonyl compounds, particularly methyl ketones from terminal alkynes.[2][5][8]

Catalytic Mechanism in Alkyne Hydration

The catalytic prowess of gold(III) chloride in alkyne hydration stems from its ability to act as a π-acid, activating the carbon-carbon triple bond. The generally accepted mechanism involves the following key steps:

• π-Complex Formation: The gold(III) center coordinates to the alkyne, forming a π-complex. This interaction polarizes the alkyne, rendering it more electrophilic and susceptible to nucleophilic attack.[9][10]

• Nucleophilic Attack: A water molecule attacks the activated alkyne in an anti-fashion (opposite to the gold catalyst).[10] For terminal alkynes, this attack typically occurs at the more substituted carbon atom, following Markovnikov's rule, to form a vinyl-gold intermediate.[8]

• Protodeauration: The vinyl-gold intermediate undergoes protonolysis, where a proton from the medium cleaves the carbon-gold bond. This step releases the enol product and regenerates the active gold(III) catalyst, allowing it to re-enter the catalytic cycle.[11]

• Tautomerization: The resulting enol rapidly tautomerizes to the more stable keto form, yielding the final ketone product.[8]

Computational and experimental studies have provided deeper insights, suggesting that the rate-determining step can be the initial substitution of a ligand (like a chloride ion) by the alkyne in the gold(III) coordination sphere.[11] The nature of the ligands on the gold center and the presence of acid additives can significantly influence the reaction's efficiency and the stability of intermediates.[11]

Data Presentation

The following table summarizes the catalytic performance of gold(III) complexes in the hydration of various alkynes.

Catalyst	Alkyne Substrate	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
[AuCl₂(S₂CN(iPr)₂)]	Phenylacetylene (B144264)	Dioxane/H₂O	80	2	99	[12]
[AuBr₂(S₂CN(iPr)₂)]	Phenylacetylene	Dioxane/H₂O	80	2	99	[12]
Gold(III) complex with trifluoromethyl ligands	1-Octyne	MeOH/H₂O	60	1	>99	[11]
Gold(III) complex with trifluoromethyl ligands	Phenylacetylene	MeOH/H₂O	60	1	>99	[11]
Gold(III) complex with trifluoromethyl ligands	4-Octyne	MeOH/H₂O	60	24	>99
Salen–gold(III) complex / TFA	Phenylacetylene	MeOH	60	3	98	[11]
Salen–gold(III) complex / TFA	1-Hexyne	MeOH	60	3	96	[11]

TFA: Trifluoroacetic acid

Experimental Protocols

Protocol: Gold(III) Chloride Trihydrate Catalyzed Hydration of Phenylacetylene

This protocol describes a general procedure for the hydration of phenylacetylene to acetophenone, catalyzed by a gold(III) complex.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O) or a suitable gold(III) precatalyst

• Phenylacetylene

• Methanol (B129727) (MeOH)

• Deionized Water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Heating mantle or oil bath

• Standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column)

• Solvents for extraction (e.g., diethyl ether or ethyl acetate) and chromatography (e.g., hexane/ethyl acetate (B1210297) mixture)

• Drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate)

Procedure:

• Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a condenser, add the gold(III) catalyst (e.g., 0.5-2 mol%).

• Solvent Addition: Add the solvent system, typically a mixture of methanol and water (e.g., 0.5 mL MeOH and 2 equivalents of H₂O relative to the alkyne).

• Substrate Addition: Add phenylacetylene (e.g., 0.5 mmol) to the reaction mixture.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 60-80 °C) and stir vigorously.[11]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water and extract the product with an organic solvent like diethyl ether or ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford pure acetophenone.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 3. Gold(III) chloride hydrate - Knowledge [alfachemch.com]
• 4. Auric Chloride Dihydrate|High-Purity Gold(III) Compound [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. benchchem.com [benchchem.com]
• 7. chemimpex.com [chemimpex.com]
• 8. mdpi.com [mdpi.com]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Experimental and theoretical study of gold(III)-catalyzed hydration of alkynes | Documents - Universidad de Alicante [observatorio-cientifico.ua.es]

Gold(III) Chloride Trihydrate: A Versatile Precursor for the Synthesis of Bioactive Molecules

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gold(III) chloride trihydrate (HAuCl₄·3H₂O) has emerged as a valuable and versatile precursor in the synthesis of a diverse array of bioactive molecules. Its applications span from the development of potent anticancer agents to the efficient catalysis of organic reactions for creating complex heterocyclic scaffolds. This document provides detailed application notes and experimental protocols for the use of gold(III) chloride trihydrate in two key areas: the synthesis of anticancer gold(III) complexes and the catalysis of the Friedländer reaction for quinoline (B57606) synthesis.

Section 1: Anticancer Gold(III) Complexes

Gold(III) complexes are of significant interest in cancer chemotherapy due to their structural and electronic similarities to platinum(II) drugs like cisplatin (B142131). However, they often exhibit distinct mechanisms of action, allowing them to overcome cisplatin resistance. The inherent instability of the Au(III) ion in physiological conditions necessitates the use of stabilizing ligands, such as porphyrins and dithiocarbamates, to create effective and stable drug candidates.

Application: Synthesis of Anticancer Gold(III)-Porphyrin Complexes

Gold(III)-porphyrin complexes have demonstrated high anticancer potency against a wide range of cancer cell lines, with IC50 values in the low micromolar to nanomolar range. The porphyrin ligand effectively stabilizes the gold(III) center against reduction.

Experimental Protocol: Synthesis of Chloro(meso-tetraphenylporphyrinato)gold(III) ([Au(TPP)]Cl) (Fleischer's Procedure)

This protocol is adapted from established methods for the synthesis of gold(III) porphyrin complexes.

Materials:

• meso-tetraphenylporphyrin (H₂TPP)

• Potassium tetrachloroaurate(III) (KAuCl₄)

• Glacial acetic acid

• Chloroform (B151607)

• Methanol

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve meso-tetraphenylporphyrin (1 equivalent) in glacial acetic acid.

• Add a solution of potassium tetrachloroaurate(III) (1.5 equivalents) in glacial acetic acid to the porphyrin solution.

• Reflux the reaction mixture for 2 hours. The progress of the reaction can be monitored by UV-Vis spectroscopy, observing the shift in the Soret band.

• After cooling to room temperature, remove the acetic acid under reduced pressure.

• Dissolve the residue in chloroform and wash with distilled water to remove any remaining salts.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and evaporate the solvent.

• Purify the crude product by column chromatography on silica gel using a chloroform/methanol mixture as the eluent.

• Collect the main fraction and evaporate the solvent to yield the [Au(TPP)]Cl complex as a crystalline solid.

Expected Yield: 40-53%[1]

Application: Synthesis of Anticancer Gold(III)-Dithiocarbamate Complexes

Gold(III)-dithiocarbamate complexes are another class of promising anticancer agents that exhibit high cytotoxicity and can overcome cisplatin resistance. The dithiocarbamate (B8719985) ligands effectively stabilize the gold(III) ion.

Experimental Protocol: Synthesis of Dichloro(diethyldithiocarbamato)gold(III) ([Au(DEDTC)Cl₂])

This is a representative protocol for the synthesis of a gold(III)-dithiocarbamate complex.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium diethyldithiocarbamate (B1195824) trihydrate

• Ethanol (B145695)

• Diethyl ether

Procedure:

• Dissolve gold(III) chloride trihydrate (1 equivalent) in ethanol.

• In a separate flask, dissolve sodium diethyldithiocarbamate trihydrate (1 equivalent) in ethanol.

• Slowly add the sodium diethyldithiocarbamate solution to the gold(III) chloride solution with constant stirring.

• A precipitate will form immediately. Continue stirring the reaction mixture at room temperature for 1 hour.

• Collect the precipitate by filtration and wash it with cold ethanol and then with diethyl ether.

• Dry the resulting solid under vacuum to obtain the [Au(DEDTC)Cl₂] complex.

Expected Yield: High.

In Vitro Cytotoxicity Assessment

The anticancer activity of the synthesized gold(III) complexes is typically evaluated using in vitro cytotoxicity assays, such as the MTT assay.

Experimental Protocol: MTT Assay for Cell Viability

Materials:

• Cancer cell line of interest (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Synthesized gold(III) complex

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare a stock solution of the gold(III) complex in DMSO and make serial dilutions in the complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the gold complex. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for 48 or 72 hours.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Quantitative Data: Cytotoxicity of Gold(III) Complexes

Complex	Cell Line	IC50 (µM) after 48h	IC50 (µM) after 72h
Dichloro(piperidine dithiocarbamate)gold(III)	AGS (gastric adenocarcinoma)	< 1	< 1
Dichloro(piperidine dithiocarbamate)gold(III)	HCT116 (colorectal carcinoma)	< 1	Diminishes
[Au(ppy)(dmdtc)]PF₆	Caco-2/TC7 (colon cancer)	-	1.85 ± 0.36
[Au(ppy)(dedtc)]PF₆	Caco-2/TC7 (colon cancer)	-	2.15 ± 0.11
[Au(tpy)(dbdtc)]PF₆	Caco-2/TC7 (colon cancer)	-	>100
Cisplatin	AGS (gastric adenocarcinoma)	12	12
Cisplatin	HCT116 (colorectal carcinoma)	21	21
Cisplatin	Caco-2/TC7 (colon cancer)	-	45.60 ± 8.08

*Data sourced from multiple studies for comparison.[2][3][4]

Section 2: Gold(III) Chloride as a Catalyst in Organic Synthesis

Gold(III) chloride is a powerful Lewis acid catalyst that can activate alkynes and carbonyl groups, facilitating a variety of organic transformations under mild conditions. One notable application is in the synthesis of quinolines via the Friedländer annulation.

Application: Gold-Catalyzed Friedländer Synthesis of Quinolines

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an α-methylene ketone to produce a quinoline. Gold(III) catalysis allows this reaction to proceed efficiently under mild conditions.

Experimental Protocol: Gold(III) Chloride-Catalyzed Friedländer Synthesis of Quinolines

This protocol describes a general procedure for the gold-catalyzed synthesis of polysubstituted quinolines.[5]

Materials:

• 2-aminoaryl ketone (e.g., 2-aminoacetophenone)

• β-dicarbonyl compound (e.g., ethyl acetoacetate)

• Sodium tetrachloroaurate(III) dihydrate (NaAuCl₄·2H₂O)

• Ethanol

Procedure:

• To a solution of the 2-aminoaryl ketone (1 equivalent) and the β-dicarbonyl compound (1.2 equivalents) in ethanol, add sodium tetrachloroaurate(III) dihydrate (2.5 mol%).

• Stir the reaction mixture at room temperature for 6 hours. For less reactive substrates, the reaction may be heated to 60 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to afford the desired quinoline derivative.

Expected Yield: Yields can be high, for example, an 89% yield was achieved for the reaction of 2-aminoacetophenone (B1585202) with ethyl acetoacetate.[5] A diverse range of quinolines can be synthesized with yields ranging from 3-82%.[6]

Quantitative Data: Yields of Gold-Catalyzed Friedländer Synthesis

2-Aminoaryl Ketone	β-Dicarbonyl Compound	Yield (%)
(2-amino-5-bromophenyl)phenylmethanone	Ethyl acetoacetate	52
2-Aminoacetophenone	Ethyl acetoacetate	89

*Data sourced from a study on gold-catalyzed Friedländer reactions.[5][6]

Section 3: Mechanism of Action of Anticancer Gold(III) Complexes

A key mechanism of action for many anticancer gold(III) complexes is the inhibition of the thioredoxin reductase (TrxR) enzyme.[2][3] This leads to an increase in intracellular reactive oxygen species (ROS), inducing oxidative stress and subsequently apoptosis. Some gold(III) complexes have also been shown to activate the ERK1/2 signaling pathway.[2][3]

Signaling Pathway Diagrams

Caption: Inhibition of Thioredoxin Reductase by Gold(III) Complexes.

Caption: Apoptosis Induction Pathways by Gold(III) Complexes.[7][8]

Caption: ERK1/2 Signaling Pathway Activation.[2][3]

Conclusion

Gold(III) chloride trihydrate is a key starting material for the synthesis of a wide range of bioactive molecules. The protocols provided herein offer a foundation for researchers to synthesize and evaluate novel gold-based anticancer agents and to utilize gold catalysis for the efficient construction of medicinally relevant heterocyclic compounds. The elucidation of the mechanisms of action, particularly the inhibition of thioredoxin reductase and induction of apoptosis, provides a rationale for the continued development of gold(III) complexes as next-generation therapeutics.

References

• 1. pnas.org [pnas.org]
• 2. Gold(III) to Ruthenium(III) Metal Exchange in Dithiocarbamato Complexes Tunes Their Biological Mode of Action for Cytotoxicity in Cancer Cells | MDPI [mdpi.com]
• 3. Selective Anticancer and Antimicrobial Metallodrugs Based on Gold(III) Dithiocarbamate Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Gold(III) Complexes with Phenanthroline-derivatives Ligands Induce Apoptosis in Human Colorectal and Breast Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analytical Techniques for the Characterization of Gold(III) Chloride Trihydrate

Audience: Researchers, scientists, and drug development professionals.

Introduction Gold(III) chloride trihydrate, often represented as tetrachloroauric(III) acid trihydrate (HAuCl₄·3H₂O), is a key inorganic compound and a primary precursor in gold chemistry.[1][2] It serves as a catalyst in organic synthesis and is fundamental in the preparation of gold nanoparticles for applications in diagnostics, drug delivery, and electronics.[3] Given its hygroscopic nature and role as a high-purity reagent, rigorous analytical characterization is essential to verify its identity, purity, water content, and crystalline integrity. This document outlines standard analytical techniques and protocols for the comprehensive characterization of Gold(III) chloride trihydrate.

Elemental and Physicochemical Analysis

Confirming the elemental composition and basic physical properties is the first step in characterization. The gold content is particularly critical for stoichiometric calculations in subsequent reactions.

Table 1: Physicochemical and Elemental Properties of HAuCl₄·3H₂O

Property	Value
Molecular Formula	HAuCl₄·3H₂O
Molecular Weight	393.83 g/mol [1][4]
Appearance	Orange to yellow-orange crystals or chunks[3]
Theoretical Gold (Au) Content	49.98%
Typical Commercial Au Content	48.5 - 50.25%
Theoretical Chlorine (Cl) Content	35.98%
Theoretical Hydrogen (H) Content	1.79%
Theoretical Oxygen (O) Content	12.18%

Experimental Protocol: Elemental Analysis

Objective: To determine the elemental composition (C, H, N) and metal content of the sample. While C and N are not expected in pure Gold(III) chloride trihydrate, their absence confirms purity.

Methodology (CHN Analysis):

• Calibrate the CHN elemental analyzer using a certified standard (e.g., acetanilide).

• Accurately weigh 1-3 mg of the Gold(III) chloride trihydrate sample into a tin capsule.

• For organometallic compounds, which can be difficult to combust, adding an oxidizer like vanadium pentoxide may be necessary to ensure complete conversion.[5]

• Place the sealed capsule into the instrument's autosampler.

• Initiate the analysis. The sample undergoes high-temperature combustion, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified by a thermal conductivity detector.

• The results are compared against the theoretical values to assess purity.

Methodology (Gold Content by ICP-OES/MS):

• Accurately weigh a sample of Gold(III) chloride trihydrate and dissolve it in high-purity deionized water or dilute aqua regia to a known volume.

• Prepare a series of calibration standards from a certified gold reference solution.

• Analyze the sample and standards using Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS).

• Quantify the gold concentration in the sample by comparing its emission/ion intensity to the calibration curve.

Spectroscopic Characterization

Spectroscopic methods provide information on the electronic structure and vibrational modes of the molecule, confirming the presence of the [AuCl₄]⁻ anion and water of hydration.

UV-Visible Spectroscopy

Application: UV-Vis spectroscopy is used to identify the tetrachloroaurate(III) ion, [AuCl₄]⁻, in an aqueous solution. The observed absorption bands are due to ligand-to-metal charge transfer (LMCT) transitions.[6][7] This technique is also suitable for quantitative analysis based on Beer's Law.

Table 2: UV-Visible Absorption Maxima for Aqueous [AuCl₄]⁻

Wavelength (λmax)	Molar Extinction Coefficient (ε)	Assignment
~220-226 nm	~35,000 M⁻¹cm⁻¹	Ligand-to-Metal Charge Transfer (LMCT)
~313 nm	~5,000 M⁻¹cm⁻¹	Ligand-to-Metal Charge Transfer (LMCT)[8]

Note: Peak positions can be influenced by pH and solvent composition.[9][10]

Experimental Protocol: UV-Visible Spectroscopy

• Prepare a stock solution of Gold(III) chloride trihydrate in 0.1 M HCl to a concentration of approximately 1 mM. Using dilute HCl prevents the formation of gold hydroxide (B78521) species.[8]

• From the stock solution, prepare a dilute solution (e.g., 0.02 mM) for analysis.

• Use a quartz cuvette with a 1 cm path length.

• Record a baseline spectrum using the 0.1 M HCl solvent.

• Record the absorption spectrum of the sample solution from 200 nm to 600 nm.

• Identify the absorbance maxima and compare them with reference values.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Application: FT-IR spectroscopy is primarily used to confirm the presence of water of hydration in the crystal lattice. The O-H stretching and H-O-H bending vibrations of water molecules are readily identifiable.

Table 3: Characteristic FT-IR Bands for Water of Hydration

Wavenumber (cm⁻¹)	Vibrational Mode
~3200-3500 cm⁻¹ (broad)	O-H stretching
~1600-1630 cm⁻¹ (sharp)	H-O-H bending

Experimental Protocol: FT-IR Spectroscopy (ATR)

• Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond) is clean by recording a background spectrum and verifying the absence of contaminant peaks.

• Place a small amount of the powdered Gold(III) chloride trihydrate sample directly onto the ATR crystal, ensuring complete coverage.

• Apply pressure using the instrument's clamp to ensure good contact between the sample and the crystal.[11]

• Collect the sample spectrum, typically by co-adding 32-64 scans at a resolution of 4 cm⁻¹.

• Identify the characteristic broad peak for O-H stretching and the sharp peak for H-O-H bending.

Raman Spectroscopy

Application: Raman spectroscopy is an excellent technique for identifying the square-planar [AuCl₄]⁻ anion. The Au-Cl vibrational modes are Raman active and provide a distinct fingerprint for this complex.[12][13]

Table 4: Characteristic Raman Bands for the [AuCl₄]⁻ Anion

Wavenumber (cm⁻¹)	Assignment (Vibrational Mode)
~348 cm⁻¹	ν₁(A₁g) - Symmetric Stretch
~324 cm⁻¹	ν₂(B₁g) - In-plane Bend
~171 cm⁻¹	ν₄(B₂g) - In-plane Bend

Experimental Protocol: Raman Spectroscopy

• Place a small amount of the crystalline sample onto a microscope slide.

• Position the slide on the microscope stage of the Raman spectrometer.

• Focus the laser (e.g., 532 nm or 633 nm) onto the sample.

• Acquire the spectrum over a range of 100-500 cm⁻¹ to observe the Au-Cl vibrations. Adjust laser power and acquisition time to obtain a good signal-to-noise ratio.

• Compare the observed peak positions with reference data for the [AuCl₄]⁻ anion.

X-ray Diffraction (XRD)

Application: Powder X-ray diffraction (PXRD) is used to confirm the crystalline nature of the material, determine its phase purity, and identify the crystal structure. For Gold(III) chloride trihydrate, a key challenge is its hygroscopic nature, which can lead to changes in crystallinity or phase upon exposure to moisture.[14][15]

Experimental Protocol: Powder X-ray Diffraction (for Hygroscopic Samples)

• All sample preparation should ideally be performed in a low-humidity environment, such as a glovebox.[16]

• Gently grind the sample to a fine, uniform powder using an agate mortar and pestle.[17]

• Mount the powder onto a zero-background sample holder. For highly sensitive samples, use an air-sensitive or sealed sample holder with a Kapton or Mylar window to protect the sample from ambient humidity during analysis.[16]

• Place the holder in the diffractometer.

• Perform the XRD scan over a relevant 2θ range (e.g., 10-80°) using Cu Kα radiation (λ = 1.5406 Å).[15][18]

• The resulting diffractogram can be compared with reference patterns from crystallographic databases (e.g., ICDD) to confirm the phase identity.

Thermal Analysis (TGA/DSC)

Application: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide quantitative information about the thermal stability and composition of the material. TGA measures mass changes as a function of temperature, which is ideal for quantifying the water of hydration.[19] DSC measures heat flow, identifying phase transitions like melting and decomposition.[20]

Table 5: Expected Thermal Events for HAuCl₄·3H₂O

Temperature Range	Technique	Event	Quantitative Value
50 - 150 °C	TGA	Loss of water of hydration	Mass Loss: ~13.7% (for 3 H₂O)
~50 °C	DSC	Endotherm	Melting/Decomposition Onset
> 180 °C	TGA	Decomposition of AuCl₃	Mass Loss
> 180 °C	DSC	Endotherm/Exotherm	Decomposition

Experimental Protocol: TGA/DSC Analysis

• Calibrate the TGA/DSC instrument for mass and temperature using certified standards.

• Accurately weigh 5-10 mg of the sample into an alumina (B75360) or platinum crucible.

• Place the crucible in the instrument furnace.

• Heat the sample from ambient temperature to ~600 °C at a constant rate (e.g., 10 °C/min) under an inert nitrogen atmosphere (flow rate ~50 mL/min).[21]

• Record the mass loss (TGA curve) and heat flow (DSC curve) as a function of temperature.

• Analyze the resulting curves to determine the percentage mass loss corresponding to water and the temperatures of thermal events.

Diagrams and Workflows

Logical Workflow for Characterization

The following diagram illustrates a comprehensive workflow for the analytical characterization of a newly received or synthesized batch of Gold(III) chloride trihydrate.

Caption: A logical workflow for the characterization of Gold(III) chloride trihydrate.

Relationship Between Analytical Techniques

This diagram shows how different analytical techniques provide complementary information to build a complete profile of the material's structure and composition.

Caption: Relationship between material properties and analytical techniques.

References

• 1. scbt.com [scbt.com]
• 2. Gold (III) chloride trihydrate, Hi-AR™/ACS [himedialabs.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Gold(III) chloride trihydrate - 50% Au | 16961-25-4 | FG54954 [biosynth.com]
• 5. pepolska.pl [pepolska.pl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Speciation of aqueous gold(III) chlorides from ultraviolet/visible absorption and Raman/resonance Raman spectroscopies (Journal Article) | OSTI.GOV [osti.gov]
• 11. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scirp.org [scirp.org]
• 16. youtube.com [youtube.com]
• 17. drawellanalytical.com [drawellanalytical.com]
• 18. XRD Analysis of Hygroscopic Compounds: Structural Effects and Best Practices [scirp.org]
• 19. Thermal Analysis | DSC, TGA, and Melting Point Testing [robertson-microlit.com]
• 20. mt.com [mt.com]
• 21. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stabilizing Gold(III) Chloride Trihydrate Solutions

Welcome to the technical support center for Gold(III) chloride trihydrate solutions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and ensure the stability and efficacy of your Gold(III) chloride solutions.

Frequently Asked Questions (FAQs)

Q1: What is Gold(III) chloride trihydrate and why is its stability important?

A1: Gold(III) chloride trihydrate (HAuCl₄·3H₂O), often referred to as chloroauric acid, is a common precursor for the synthesis of gold nanoparticles, catalysts, and other gold-based compounds.[1] The stability of its aqueous solutions is critical because the Au(III) ion is prone to reduction to elemental gold (Au(0)) or Au(I), or hydrolysis to form gold(III) hydroxide (B78521), leading to precipitation and a decrease in the effective concentration of the active species.[2][3] This instability can result in poor reproducibility of experiments and compromised quality of the final products.

Q2: What are the main signs of instability in my Gold(III) chloride solution?

A2: Signs of instability include:

• Color change: A gradual change from the characteristic yellow-orange color to a paler yellow, colorless, or the appearance of a purple, blue, or black tint, which can indicate the formation of colloidal gold nanoparticles.

• Precipitation: The formation of a solid precipitate, which could be elemental gold (a dark powder) or gold(III) hydroxide (a brownish solid).

• Decreased reactivity: The solution may show reduced effectiveness in downstream applications, such as nanoparticle synthesis, indicating a lower concentration of active Au(III) ions.

Q3: What are the primary factors that affect the stability of Gold(III) chloride solutions?

A3: The main factors are:

• pH: The pH of the solution is a critical factor.[4]

• Light: Exposure to light, especially UV radiation, can accelerate the reduction of Au(III).[5]

• Temperature: Higher temperatures increase the rate of decomposition.[6]

• Presence of reducing agents: Contaminants that can act as reducing agents will degrade the solution.

• Chloride ion concentration: An excess of chloride ions helps to stabilize the [AuCl₄]⁻ complex.[7]

Q4: How should I store my Gold(III) chloride trihydrate solutions to maximize stability?

A4: For optimal stability, solutions should be stored in a dark, cool environment, typically between 2-8°C. The use of amber glass bottles is recommended to protect the solution from light. To prevent hydrolysis, the solution should be kept acidic (pH < 7).[8] For long-term storage, maintaining a high concentration of chloride ions by preparing the solution in dilute hydrochloric acid is beneficial.

Troubleshooting Guides

Issue 1: A precipitate has formed in my Gold(III) chloride solution.

Possible Cause	Troubleshooting Steps
Hydrolysis due to high pH	1. Check the pH of the solution. If it is neutral or alkaline (pH ≥ 7), gold(III) hydroxide [Au(OH)₃] may have precipitated. 2. To redissolve the precipitate, cautiously add a small amount of concentrated hydrochloric acid (HCl) dropwise while stirring until the precipitate dissolves and the solution becomes clear and yellow-orange again. 3. Adjust the final pH to be in the acidic range (ideally pH 2-3) for better stability.
Reduction to elemental gold	1. If the precipitate is a dark powder (brown, black, or purple), it is likely elemental gold. This is an irreversible process. 2. This indicates the presence of reducing agents or exposure to excessive light or heat. 3. The solution should be discarded and a fresh solution prepared, ensuring all glassware is scrupulously clean and potential sources of contamination are eliminated.

Issue 2: The color of my solution has changed, but there is no precipitate.

Possible Cause	Troubleshooting Steps
Formation of colloidal gold nanoparticles	1. A color change to purple, blue, or red indicates the formation of gold nanoparticles due to slow reduction of the Au(III) ions. 2. This can be confirmed by UV-Vis spectroscopy, which will show a characteristic surface plasmon resonance peak, typically between 500-600 nm. 3. If monodispersed Au(III) ions are required for your application, the solution should be discarded.
Change in coordination sphere	1. A shift in the yellow-orange color intensity could indicate a change in the coordination of the gold ion, for example, the replacement of chloride ligands with hydroxide ions at higher pH. 2. Check the pH and adjust with HCl if necessary to ensure the predominance of the [AuCl₄]⁻ species.

Issue 3: My Gold(III) chloride solution is not effective in my experiments (e.g., nanoparticle synthesis).

Possible Cause	Troubleshooting Steps
Decreased concentration of Au(III)	1. The concentration of active Au(III) may have decreased due to gradual reduction or hydrolysis. 2. It is recommended to use freshly prepared solutions for sensitive applications. 3. The concentration of the stock solution can be verified using UV-Vis spectroscopy or other analytical techniques before use.
Presence of interfering substances	1. Contamination of the solution with other ions or organic residues can interfere with downstream reactions. 2. Ensure high-purity water and reagents are used for solution preparation and that all glassware is thoroughly cleaned.

Data on Solution Stability

The stability of Gold(III) chloride solutions is significantly influenced by pH and temperature. While comprehensive kinetic data across a wide range of conditions is dispersed in the literature, the following tables summarize key findings.

Table 1: Effect of pH on the Speciation and Stability of Gold(III) in Chloride Solutions

pH Range	Predominant Gold Species	Stability Characteristics
< 2	[AuCl₄]⁻	High stability against hydrolysis.
2 - 6	[AuCl₄]⁻, [AuCl₃(OH)]⁻	Gradual replacement of chloride with hydroxide ligands.[4]
> 6 - 7	[AuCl₃(OH)]⁻, [AuCl₂(OH)₂]⁻, [AuCl(OH)₃]⁻	Increased hydrolysis.[4]
> 7	[Au(OH)₄]⁻, Au(OH)₃ (precipitate)	Prone to precipitation of gold(III) hydroxide.

Data synthesized from qualitative descriptions of speciation in aqueous chloride solutions.[4]

Table 2: Thermal Decomposition of Solid Chloroauric Acid (HAuCl₄·nH₂O)

Temperature Range (°C)	Decomposition Product
13.0 - 130.7	HAuCl₄
130.7 - 186.8	AuCl₃
186.8 - 247.3	AuCl
247.3 - 344.5	Au (elemental gold)

This data represents the thermal decomposition of the solid compound and indicates the inherent instability of gold chlorides at elevated temperatures.[6]

Experimental Protocols

Protocol 1: Preparation of a Standardized Chloroauric Acid Solution (10 mM)

This protocol describes the preparation of a stable stock solution of chloroauric acid.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Concentrated hydrochloric acid (HCl)

• High-purity deionized water (18.2 MΩ·cm)

• Volumetric flasks and pipettes

• Amber glass storage bottle

Procedure:

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Calculation: Calculate the mass of HAuCl₄·3H₂O required to make the desired volume of a 10.0 mM solution (Molar mass of HAuCl₄·3H₂O is 393.83 g/mol ). For example, to prepare 250 mL of a 10.0 mM solution, you will need 0.9846 g of HAuCl₄·3H₂O.

• Dissolution: Accurately weigh the calculated amount of HAuCl₄·3H₂O and transfer it to a volumetric flask of the desired volume.

• Acidification: Add a small amount of concentrated HCl to the flask. A common practice is to prepare the final solution in 1-2% HCl to ensure an acidic environment and an excess of chloride ions.

• Dilution: Add high-purity deionized water to the flask, ensuring the solid is fully dissolved. Then, carefully add more water to bring the volume to the calibration mark.

• Mixing and Storage: Cap the flask and invert it several times to ensure a homogenous solution. Transfer the solution to a clean, clearly labeled amber glass bottle for storage at 2-8°C.

Protocol 2: UV-Vis Spectrophotometric Analysis of Gold(III) Concentration

This protocol outlines the use of UV-Vis spectroscopy to determine the concentration of a Gold(III) chloride solution.

Materials:

• UV-Vis spectrophotometer

• Quartz cuvettes

• Gold(III) chloride solution of unknown concentration

• Blank solution (e.g., 1% HCl in deionized water, matching the solution matrix)

Procedure:

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up as per the manufacturer's instructions.

• Blanking: Fill a quartz cuvette with the blank solution and place it in the spectrophotometer. Perform a baseline correction or "zero" the instrument across the desired wavelength range (typically 200-800 nm).

• Sample Measurement: Rinse a clean quartz cuvette with a small amount of the Gold(III) chloride solution to be analyzed. Then, fill the cuvette with the sample solution and place it in the spectrophotometer.

• Data Acquisition: Acquire the absorption spectrum of the sample. The tetrachloroaurate (B171879) ion ([AuCl₄]⁻) has characteristic absorption peaks in the UV region, often around 226 nm and 313 nm.[8]

• Concentration Determination: Use the Beer-Lambert law (A = εbc) to calculate the concentration of the solution, where A is the absorbance at a specific wavelength, ε is the molar absorptivity (a constant for the substance at that wavelength), b is the path length of the cuvette (usually 1 cm), and c is the concentration. A calibration curve created with standards of known concentrations will provide the most accurate results.

Diagrams

Caption: Experimental workflow for preparing and storing stable Gold(III) chloride solutions.

Caption: Troubleshooting decision tree for unstable Gold(III) chloride solutions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Gold(III) Complexes: An Overview on Their Kinetics, Interactions With DNA/BSA, Cytotoxic Activity, and Computational Calculations [frontiersin.org]
• 4. The pH-Dependent Stucture and Properties of Au and Ag Nanoparticles Produced by Tryptophan Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deciphering Photochemical Reaction Pathways of Aqueous Tetrachloroauric Acid by X-ray Transient Absorption Spectroscopy. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. A Straightforward Route to Tetrachloroauric Acid from Gold Metal and Molecular Chlorine for Nanoparticle Synthesis [mdpi.com]

Preventing the reduction of Gold(III) chloride trihydrate in solution

Technical Support Center: Gold(III) Chloride Trihydrate Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gold(III) chloride trihydrate (HAuCl₄·3H₂O) solutions. The focus is on preventing the unintended reduction of Au(III) to elemental gold (Au(0)), which can compromise experimental results.

Frequently Asked Questions (FAQs)

Q1: My yellow Gold(III) chloride trihydrate solution has turned purple/blue/red. What does this color change indicate?

A1: A color change from the typical yellow-orange to purple, blue, or red indicates the reduction of Gold(III) ions to elemental gold (Au(0)) and the subsequent formation of gold nanoparticles. The specific color depends on the size and shape of these nanoparticles. This phenomenon is known as Surface Plasmon Resonance (SPR) and is observable through UV-vis spectroscopy, with a peak typically appearing in the 500-550 nm range[1][2].

Q2: What are the primary factors that cause the reduction of Gold(III) chloride trihydrate in solution?

A2: The reduction of Gold(III) chloride trihydrate is primarily influenced by several factors:

• pH: The stability of the Au(III) complex is highly dependent on pH. As the pH increases, the chloride ligands can be exchanged for hydroxide (B78521) ligands, forming less stable complexes that are more susceptible to reduction[1][3].

• Presence of Reducing Agents: Both organic and inorganic substances can act as reducing agents. Common examples in a lab environment include dust, organic solvents, and certain ions. Even seemingly inert materials can sometimes initiate reduction.

• Light Exposure: Photoreduction can occur, particularly under UV irradiation, which can accelerate the reduction process[2][4].

• Temperature: Elevated temperatures can increase the rate of reduction.

Q3: How does pH specifically affect the stability of my Gold(III) chloride solution?

A3: In aqueous solutions, Gold(III) exists as a complex ion. At low pH, the predominant species is the stable tetrachloroaurate (B171879) anion, [AuCl₄]⁻. As the pH increases, hydrolysis occurs, leading to the formation of various chloro-hydroxy species, such as [AuCl₃(OH)]⁻, [AuCl₂(OH)₂]⁻, and [AuCl(OH)₃]⁻[1]. These hydrolyzed species have lower reduction potentials, making them more prone to reduction to elemental gold[1]. To maintain stability, it is recommended to keep the solution acidic, typically at a pH below 4, often with the addition of excess chloride ions (e.g., from HCl)[5].

Q4: Can I use any water to prepare my Gold(III) chloride trihydrate solution?

A4: It is highly recommended to use high-purity, deionized water (Milli-Q or equivalent) for preparing your solutions. Tap water or water of lower purity may contain organic impurities and various ions that can act as reducing agents, leading to the premature reduction of the gold salt.

Q5: How should I store my Gold(III) chloride trihydrate stock solution to ensure its stability?

A5: To maximize the shelf-life of your stock solution, store it in a clean, tightly sealed, dark glass bottle to protect it from light. The storage temperature should be kept low, for instance, by refrigerating at 4°C. Proper storage can help maintain the solution's stability for several months[6].

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Solution color changes shortly after preparation.	Presence of contaminants in glassware or water.	Ensure all glassware is scrupulously cleaned (e.g., with aqua regia, followed by thorough rinsing with high-purity water). Use high-purity deionized water for solution preparation.
pH of the solution is too high.	Acidify the solution by adding a small amount of concentrated Hydrochloric Acid (HCl) to achieve a pH below 4.
Precipitate forms in the solution over time.	Slow reduction of Au(III) to Au(0).	Review storage conditions. Ensure the solution is stored in the dark and at a low temperature.
The concentration of the gold salt is too high, leading to supersaturation.	Prepare a more dilute stock solution and make fresh dilutions for your experiments as needed.
Inconsistent results in nanoparticle synthesis.	Instability of the precursor Gold(III) chloride solution.	Always use a freshly prepared or properly stored and verified stock solution. Consider preparing the Gold(III) chloride solution from gold metal and chlorine gas for high purity and stability[5].
Variations in pH between batches.	Measure and adjust the pH of your Gold(III) chloride solution before each use to ensure consistency.

Experimental Protocols

Protocol for Preparation of a Stable Gold(III) Chloride Trihydrate Stock Solution

This protocol describes the preparation of a stable 25 mM Gold(III) chloride trihydrate stock solution.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• High-purity deionized water

• Concentrated Hydrochloric Acid (HCl)

• Volumetric flask

• Clean, dark glass storage bottle

Procedure:

• Accurately weigh the required amount of Gold(III) chloride trihydrate. For example, to prepare 100 mL of a 25 mM solution, dissolve 0.0984 g of HAuCl₄·3H₂O (Molar Mass: 393.83 g/mol ) in approximately 80 mL of high-purity deionized water in a 100 mL volumetric flask.

• Add a small volume of concentrated HCl to the solution to ensure the pH is acidic (pH < 4). This helps to stabilize the [AuCl₄]⁻ ion.

• Gently swirl the flask until the gold salt is completely dissolved.

• Add high-purity deionized water to bring the final volume to the 100 mL mark.

• Transfer the solution to a clean, dark glass bottle for storage.

• Store the solution in a refrigerator at 4°C.

Visual Guides

Caption: Factors influencing the reduction of Gold(III) chloride in solution.

Caption: Experimental workflow for preparing a stable Gold(III) chloride solution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. A Simple Method for the Size Controlled Synthesis of Stable Oligomeric Clusters of Gold Nanoparticles under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Gold(III) Chloride Trihydrate Catalysis: A Technical Support Guide

For researchers, scientists, and drug development professionals leveraging the catalytic prowess of gold(III) chloride trihydrate, this technical support center provides troubleshooting guidance and frequently asked questions to navigate common experimental challenges. This guide offers insights into catalyst deactivation, reaction optimization, and strategies to enhance yield and selectivity, presented in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My gold-catalyzed reaction is sluggish or shows no conversion. What are the common causes and how can I troubleshoot this?

A1: Low or no reactivity in gold-catalyzed reactions often points to issues with the active catalytic species. The primary culprits are typically catalyst poisoning or improper activation. Gold(III) chloride often requires reduction to a more catalytically active gold(I) species in situ, or the formation of a cationic gold complex.

Troubleshooting Steps:

• Verify Catalyst Activation: If your reaction requires the generation of a cationic gold species, ensure your activating agent (e.g., a silver salt like AgSbF₆) is of high purity and used in the correct stoichiometric amount. Inadequate removal of chloride can hinder the formation of the active catalyst.[1]

• Identify Potential Poisons: Cationic gold catalysts are highly susceptible to poisoning by various functional groups and impurities.[2]

  • Halides and Bases: Residual halides (Cl⁻, Br⁻, I⁻) or basic impurities in your starting materials, solvents, or from glassware can coordinate strongly with the gold center and deactivate it.[2][3]

  • Strongly Coordinating Heteroatoms: Substrates or impurities containing thiols and amines can act as strong ligands, binding to the gold catalyst and inhibiting its activity.[4]

• Purify Reagents and Solvents: Use freshly distilled or high-purity anhydrous solvents.[1] Purification of starting materials to remove coordinating impurities is also recommended.

• Consider an Activator/Co-catalyst: The addition of a Lewis acid or Brønsted acid can sometimes reactivate a poisoned catalyst or enhance its activity. For instance, triflic acid (HOTf) can act as a sacrificial agent to bind with catalyst poisons.[1][2][3]

Q2: I'm observing the formation of black or purple precipitate in my reaction mixture, and the catalytic activity has ceased. What is happening?

A2: The formation of a black or purple precipitate is a common indicator of catalyst decomposition, where the active gold(I) or gold(III) species is reduced to form inactive gold(0) nanoparticles.[1] This can be triggered by the substrate, impurities, or elevated temperatures.

Troubleshooting Steps:

• Temperature Control: Run the reaction at the lowest effective temperature to minimize thermal decomposition.[1]

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative decomposition pathways.[1]

• Ligand Stabilization: The use of stabilizing ligands, such as phosphines or N-heterocyclic carbenes (NHCs), can help to maintain the integrity of the active catalytic species and prevent agglomeration into nanoparticles.[5]

Q3: My reaction is producing a mixture of products with low selectivity. How can I improve the selectivity?

A3: Poor selectivity can stem from several factors, including the reaction conditions and the nature of the catalytic species.

Troubleshooting Steps:

• Temperature Optimization: Lowering the reaction temperature can often enhance selectivity by favoring the kinetic product over thermodynamic side products.[1]

• Solvent Screening: The polarity and coordinating ability of the solvent can significantly influence the reaction pathway and selectivity.[1][6] A screen of different solvents (e.g., Dichloromethane, Toluene, Acetonitrile) is recommended.

• Counterion Effects: In reactions involving cationic gold species, the nature of the counterion (e.g., OTf⁻, SbF₆⁻, BF₄⁻) introduced from the silver salt activator can impact the chemo- and regioselectivity.[1] Experimenting with different silver salts can be beneficial.

• Catalyst Modification: Switching from AuCl₃ to a pre-formed gold(I) complex with specific ligands can provide greater control over the steric and electronic environment of the catalyst, thereby improving selectivity.

Data Presentation: Reaction Optimization Parameters

The following table summarizes the effect of different catalysts and solvents on the yield of a model allylation reaction, illustrating the importance of screening various parameters.

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	PPh₃AuOTf (3)	CH₂Cl₂	Room Temp	-	36
2	AuCl (5)	CH₂Cl₂	Room Temp	-	38
3	AuCl₃ (5)	THF	Room Temp	-	Lower Yield
4	AuCl₃ (5)	CH₃CN	Room Temp	-	Lower Yield
5	AuCl₃ (5)	Toluene	Room Temp	-	Lower Yield
6	AuCl₃ (5)	DCE	Room Temp	-	Lower Yield
7	AuCl₃ (5)	CH₂Cl₂	Room Temp	2.5	Best Outcome

Data adapted from a study on gold-catalyzed allylation of cyclic hemiacetals, demonstrating that AuCl₃ in CH₂Cl₂ provided the optimal results.[6]

Experimental Protocols

Protocol 1: General Procedure for a Gold(III) Chloride Catalyzed Reaction

This protocol provides a general workflow for setting up a reaction catalyzed by gold(III) chloride, incorporating best practices for catalyst activation.

• Preparation of the Reaction Vessel: To an oven-dried Schlenk tube under an inert atmosphere (e.g., Argon), add the gold(III) chloride precatalyst (e.g., 0.005 mmol, 5 mol%).

• Catalyst Activation (if required): If generating a cationic species, add the silver salt activator (e.g., AgSbF₆, 0.005 mmol, 5 mol%).

• Solvent Addition: Add the anhydrous solvent (e.g., Dichloromethane, 2.5 mL) via syringe.

• Pre-Stirring: Stir the mixture at room temperature for 15-30 minutes in the dark to allow for the precipitation of the silver halide byproduct (e.g., AgCl).

• Substrate Addition: Add the substrate (e.g., 0.1 mmol, 1.0 equiv) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the desired temperature and monitor its progress using appropriate analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS).[7]

Protocol 2: Monitoring Reaction Progress with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for monitoring the consumption of starting materials and the formation of products in real-time.

• Sample Preparation: At designated time points, carefully extract a small aliquot (e.g., 0.1 mL) from the reaction mixture under an inert atmosphere.

• Quenching (optional): If the reaction is rapid, quench the aliquot by diluting it with a suitable deuterated solvent (e.g., CDCl₃) that contains an internal standard (e.g., mesitylene (B46885) or 1,3,5-trimethoxybenzene).

• NMR Analysis: Acquire a ¹H NMR spectrum of the sample.

• Data Analysis: Integrate the signals corresponding to the starting material, product, and the internal standard. The relative integration values will allow for the determination of the conversion and yield at that time point. This technique can provide quantitative insights into the reaction kinetics.[7]

Visualizing Troubleshooting and Workflows

Diagram 1: Troubleshooting Logic for Low Reaction Yield

Caption: A decision tree for troubleshooting low reaction yields.

Diagram 2: Experimental Workflow for a Gold-Catalyzed Reaction

Caption: A standard workflow for gold-catalyzed reactions.

Diagram 3: Catalyst Deactivation Pathways

Caption: Common pathways for gold catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cationic Gold Catalyst Poisoning and Reactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deactivation of gold(i) catalysts in the presence of thiols and amines – characterisation and catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]

Technical Support Center: Optimizing Gold(III) Chloride Trihydrate Catalysis

Welcome to the technical support center for Gold(III) chloride trihydrate (AuCl₃·3H₂O) catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the essential handling and storage procedures for Gold(III) chloride trihydrate to maintain its catalytic activity?

A1: Gold(III) chloride trihydrate is a hygroscopic and light-sensitive solid.[1] Proper handling and storage are critical to preserving its catalytic efficacy.

• Storage: Store the catalyst in a tightly sealed container in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).[1][2] Wrapping the container in aluminum foil can provide additional light protection.[1]

• Handling: All manipulations should be performed in a controlled environment, such as a glovebox or under a stream of inert gas, to minimize exposure to moisture and air.[2] Avoid using metal spatulas that can be corroded; use glass or plastic instead.

• Safety: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, as Gold(III) chloride trihydrate can cause severe skin and eye irritation.[3][4][5]

Q2: My Gold(III) chloride trihydrate-catalyzed reaction is not proceeding or is very sluggish. What are the potential causes and how can I troubleshoot this?

A2: Several factors can lead to an inactive or slow reaction. A systematic approach to troubleshooting is recommended.

• Catalyst Deactivation: The most common issue is catalyst deactivation due to improper handling (see Q1). Exposure to moisture can lead to the formation of inactive gold species.[6]

• Impure Reagents or Solvents: Impurities in your starting materials or solvents, such as water, amines, thiols, or halides, can act as catalyst poisons.[7] Ensure all reagents and solvents are of high purity and are appropriately dried.

• Incorrect Catalyst Loading: Both insufficient and excessive catalyst loading can negatively impact the reaction.[7] While a higher loading can increase the rate, it also increases cost and can sometimes lead to unwanted side reactions. A typical starting point is 1-5 mol%.[8]

• Sub-optimal Temperature: The reaction may require thermal energy to overcome the activation barrier. If the reaction is slow at room temperature, consider gently heating it.[8] However, be aware that excessive heat can also lead to catalyst decomposition.[9]

Q3: I am observing low yields in my reaction. What are the common reasons and how can I improve the yield?

A3: Low yields can be attributed to several factors, often overlapping with those causing slow reactions.

• Incomplete Reaction: Monitor the reaction progress using techniques like TLC, GC, or NMR.[10] If the starting material is not fully consumed, consider extending the reaction time or moderately increasing the temperature.[10]

• Side Reactions: The formation of byproducts can significantly reduce the yield of the desired product. Analyze the crude reaction mixture to identify any side products.[10] Optimizing reaction conditions, such as temperature, solvent, and catalyst loading, can help minimize side reactions.[8]

• Product Degradation: The desired product may be unstable under the reaction conditions. Consider running the reaction at a lower temperature or for a shorter duration.

• Work-up Issues: Product can be lost during the extraction and purification steps. Ensure efficient extraction by performing multiple extractions and consider the pH of the aqueous layer to ensure your product is in the desired form for partitioning.[10]

Q4: How does the choice of solvent affect Gold(III) chloride trihydrate-catalyzed reactions?

A4: The solvent can play a crucial role in the outcome of the reaction by influencing catalyst solubility, substrate reactivity, and the stabilization of intermediates. Common solvents for Gold(III) chloride catalysis include dichloromethane (B109758) (DCM), acetonitrile (B52724) (MeCN), and toluene.[11] The optimal solvent is highly dependent on the specific reaction and should be empirically determined.

Q5: Can Gold(III) chloride trihydrate be "regenerated" if it has been deactivated?

A5: Regeneration of a homogeneously deactivated gold catalyst can be challenging. If deactivation is due to the formation of gold nanoparticles (a common deactivation pathway), an oxidative treatment might be attempted on a small scale. This could involve careful treatment with a mixture of an oxidizing agent and a halide source to reform a soluble gold(III) species.[12] However, for laboratory-scale reactions, it is often more practical to start with fresh, properly handled catalyst.

Troubleshooting Guides

Guide 1: Low or No Conversion

This guide provides a step-by-step approach to diagnose and resolve issues of low or no product formation.

Guide 2: Byproduct Formation

This guide assists in identifying the source of and minimizing unwanted side products.

Data Presentation

Table 1: Effect of Reaction Conditions on AuCl₃-Catalyzed Intramolecular Hydroamination of Alkynes

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	N-(but-3-yn-1-yl)-4-methylbenzenesulfonamide	5	CH₂Cl₂	rt	1	92
2	N-(pent-4-yn-1-yl)-4-methylbenzenesulfonamide	5	CH₂Cl₂	rt	1	95
3	N-(hex-5-yn-1-yl)-4-methylbenzenesulfonamide	5	CH₂Cl₂	rt	1.5	91

Data adapted from studies on intramolecular hydroamination reactions.[13]

Table 2: AuCl₃-Catalyzed Synthesis of Furans

Entry	Substrate	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1-phenyl-2-propyn-1-one	2	CH₃CN	80	0.5	95
2	1-(p-tolyl)-2-propyn-1-one	2	CH₃CN	80	0.5	96
3	1-(4-methoxyphenyl)-2-propyn-1-one	2	CH₃CN	80	1	92
4	1-(4-chlorophenyl)-2-propyn-1-one	2	CH₃CN	80	1	90

Data compiled from various furan (B31954) synthesis protocols.[13]

Experimental Protocols

Protocol 1: General Procedure for Intramolecular Hydroamination of Alkynes

This protocol provides a representative example for the intramolecular hydroamination of an aminoalkyne.[13]

• Reaction Setup: To a solution of the aminoalkyne (1.0 mmol) in a dry solvent (5 mL, e.g., CH₂Cl₂) under an inert atmosphere, add Gold(III) chloride trihydrate (0.05 mmol, 5 mol%).

• Reaction Execution: Stir the reaction mixture at the specified temperature (e.g., room temperature) and monitor its progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, remove the solvent under reduced pressure. Purify the residue by flash column chromatography on silica (B1680970) gel to afford the desired heterocyclic product.

Protocol 2: General Procedure for Alkyne Hydration

This protocol describes a general method for the hydration of alkynes to form ketones.[9]

• Reaction Setup: In a reaction vessel, dissolve the alkyne (1.0 mmol) in a mixture of methanol (B129727) and water.

• Catalyst Addition: Add Gold(III) chloride trihydrate (1-5 mol%) to the solution. For some substrates, an acid co-catalyst (e.g., H₂SO₄) may be beneficial.[9]

• Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction by GC or TLC until the starting material is consumed.

• Work-up: Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography if necessary.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Reduction of gold(III) chloride to gold(0) on silicate surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]

Handling and storage of light-sensitive Gold(III) chloride trihydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and storage of light-sensitive Gold(III) chloride trihydrate.

Frequently Asked Questions (FAQs)

Q1: What is the correct way to store solid Gold(III) chloride trihydrate?

A1: Solid Gold(III) chloride trihydrate is both light-sensitive and hygroscopic (absorbs moisture from the air).[1][2] To ensure its stability, it should be stored in a tightly sealed container in a cool, dry, and dark place.[1][2][3] For prolonged shelf life, wrapping the container in aluminum foil and storing it under an inert gas like argon is recommended.[1][2] While room temperature is generally acceptable, some suppliers recommend storage at 2-8°C.[1]

Q2: Why is it critical to protect Gold(III) chloride trihydrate from light?

A2: Exposure to light can cause the decomposition of Gold(III) chloride trihydrate.[4][5] This degradation can lead to the reduction of Gold(III) to other gold species, which can compromise the integrity of your experiments and lead to inconsistent results.[6][7]

Q3: What are the visible signs of degradation in solid Gold(III) chloride trihydrate?

A3: Gold(III) chloride trihydrate should appear as orange or golden-yellow crystals.[1] A noticeable color change or the appearance of darker, metallic-looking particles can indicate decomposition to elemental gold.[8] Due to its hygroscopic nature, the solid may also appear wet or clump together if it has absorbed moisture.[1][5]

Q4: How should I prepare and store solutions of Gold(III) chloride trihydrate?

A4: It is highly recommended to prepare solutions fresh for each experiment to ensure consistency and avoid issues related to degradation.[7] If a stock solution must be prepared, it should be stored in a dark container, protected from light, and refrigerated. For long-term storage, some sources recommend freezing at -20°C for up to a year or -80°C for up to two years.[1][9] Aqueous solutions can be filtered through a 0.22 μm filter before use.[9]

Q5: What personal protective equipment (PPE) is required when handling this compound?

A5: Gold(III) chloride trihydrate is corrosive and can cause severe skin burns and eye damage.[3][4] When handling the solid or its solutions, appropriate PPE is mandatory. This includes a lab coat, chemical-resistant gloves, and eye protection such as safety glasses and a face shield.[4][10] All handling of the powder should be done in a well-ventilated area or a fume hood to avoid inhaling dust.[3]

Storage Condition Summary

For easy comparison, the recommended storage conditions for Gold(III) chloride trihydrate in its solid form and as a stock solution are summarized below.

Form	Recommended Temperature	Shelf Life (Approx.)	Key Conditions
Solid	Room Temperature or 2-8°C	Several years	Tightly sealed container, protect from light and moisture, store under inert gas.[1][2][3]
Solution	2-8°C	~18 months	Short-term storage in a dark container.
Solution	-20°C	1 year	Long-term storage.[1][9]
Solution	-80°C	2 years	Extended long-term storage.[1][9]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Gold(III) chloride trihydrate.

Problem 1: The solid Gold(III) chloride trihydrate appears clumpy or has liquefied.

• Probable Cause: The compound is highly hygroscopic and has absorbed moisture from the atmosphere.[1][5] This can happen if the container is not sealed properly or has been opened frequently in a humid environment.

• Solution: While the material may still be usable for some non-quantitative applications, its exact concentration is now unknown due to the absorbed water. For quantitative and sensitive experiments, it is strongly recommended to use a fresh, unopened container of the compound. Always handle the solid quickly in a dry environment (e.g., a glove box) to minimize moisture exposure.[1]

Problem 2: Experimental results are inconsistent, or reactions are failing (e.g., nanoparticle synthesis).

• Probable Cause: This issue often points to the degradation of the Gold(III) chloride trihydrate solution.[7] Over time, especially with exposure to light, the active Gold(III) ions can decompose, reducing the effective concentration of the reagent.[6][7]

• Solution: The best practice is to always prepare a fresh solution immediately before your experiment.[7] If you are using a previously prepared stock solution, its degradation is the most likely cause of the problem. Discard the old solution and prepare a new one from the solid reagent.

Problem 3: A precipitate has formed in the Gold(III) chloride trihydrate solution.

• Probable Cause: The formation of a precipitate, often appearing as dark particles, is a clear sign of the reduction of Gold(III) to elemental gold.[8] This can be triggered by exposure to light, heat, or reducing agents.[6] The presence of certain organic compounds can also facilitate this reduction.[6]

• Solution: The solution is no longer viable for experiments requiring a specific concentration of Gold(III) ions. It should be discarded according to your institution's hazardous waste disposal protocols. Ensure that all glassware is scrupulously clean and that solvents do not contain reducing impurities.

Problem 4: When weighing the solid, the mass on the balance is unstable and increasing.

• Probable Cause: The hygroscopic nature of Gold(III) chloride trihydrate means it rapidly absorbs atmospheric moisture, causing the measured weight to increase.[1]

• Solution: Weigh the required amount of the solid as quickly as possible. Do not leave the container open on the bench. For highly accurate measurements, weighing should be performed in a controlled environment with low humidity, such as a glove box.[1][2]

Experimental Protocol: Preparation of a Gold Nanoparticle Synthesis Solution

This protocol details the preparation of a Gold(III) chloride trihydrate solution for use in the chemical synthesis of gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Deionized water

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bar

• 0.22 μm syringe filter (optional)

Procedure:

• Calculation: Determine the mass of Gold(III) chloride trihydrate required to prepare the desired volume and concentration. For example, to prepare 50 mL of a 2.5 mM solution, you will need 0.05 g of the solid.[9]

• Weighing: In a fume hood, and working quickly to minimize moisture absorption, weigh the calculated amount of Gold(III) chloride trihydrate using an analytical balance.

• Dissolution: Transfer the weighed solid into a clean volumetric flask of the appropriate size (e.g., 50 mL).

• Solubilization: Add a portion of the deionized water (approximately half the final volume) to the flask. Swirl gently or use a magnetic stirrer on a low setting to dissolve the solid completely. The solution should be a clear yellow-orange color.

• Final Volume: Once the solid is fully dissolved, add deionized water to bring the solution to the calibration mark on the volumetric flask.

• Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Filtration (Optional): For applications requiring high purity, the solution can be sterilized and clarified by passing it through a 0.22 μm filter.[9]

• Use and Storage: Use the solution immediately for the best results. If short-term storage is necessary, transfer it to a clean, amber glass bottle and store it in a refrigerator, protected from light.[7]

Visualizations

Below are diagrams illustrating key workflows and logical relationships for handling Gold(III) chloride trihydrate.

Caption: Workflow for proper storage and handling of Gold(III) chloride trihydrate.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. 氯化金 (III) 三水合物 ≥99.9% trace metals basis | Sigma-Aldrich [sigmaaldrich.com]
• 2. Gold Chloride - ESPI Metals [espimetals.com]
• 3. geneseo.edu [geneseo.edu]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. goldrefiningforum.com [goldrefiningforum.com]
• 6. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 7. researchgate.net [researchgate.net]
• 8. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. fishersci.ie [fishersci.ie]

Technical Support Center: Gold(III) Chloride Trihydrate Dissolution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gold(III) chloride trihydrate (HAuCl₄·3H₂O).

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of Gold(III) chloride trihydrate.

Issue 1: Slow or Incomplete Dissolution

Symptoms:

• Solid particles remain suspended in the solvent even after prolonged stirring.

• The solution appears cloudy or hazy.

Possible Causes & Solutions:

Cause	Solution
Low Quality Solvent	Use high-purity, deionized (DI) water or analytical grade organic solvents. Impurities can interfere with the dissolution process.
Insufficient Agitation	Ensure vigorous and continuous stirring. Use a magnetic stirrer for uniform mixing.
Low Temperature	Gently warm the solution. While Gold(III) chloride trihydrate is soluble at room temperature, slightly elevated temperatures can increase the dissolution rate. Avoid excessive heat, which can promote hydrolysis or reduction.
Incorrect Solvent	Gold(III) chloride trihydrate is highly soluble in water and polar organic solvents like ethanol (B145695) and DMSO. Ensure you are using an appropriate solvent.

Issue 2: Solution Color Change (Not the Expected Yellow/Orange)

Symptoms:

• The solution appears brownish, purplish, or develops a dark precipitate.

• The color changes over a short period after dissolution.

Possible Causes & Solutions:

Cause	Solution
Photoreduction	Gold(III) chloride is light-sensitive.[1] Light can induce the reduction of Au(III) to Au(0), resulting in the formation of gold nanoparticles, which can appear red, purple, or blue depending on their size and aggregation state. Always prepare and store solutions in amber glass vials or wrap containers in aluminum foil to protect from light.[2][3]
Hydrolysis	In aqueous solutions with neutral or high pH, Gold(III) chloride undergoes hydrolysis, forming gold(III) hydroxide (B78521) precipitates.[4] Maintain a low pH (ideally below 4) to ensure the stability of the tetrachloroaurate (B171879) anion ([AuCl₄]⁻).[1] If necessary, acidify the solution with a small amount of hydrochloric acid (HCl).
Contamination with Reducing Agents	Accidental contamination with reducing agents (e.g., from glassware, stir bars, or the solvent itself) will cause the reduction of Au(III). Ensure all labware is scrupulously clean.
Use of Metal Spatula	Do not use metal spatulas to handle Gold(III) chloride trihydrate, as it can react with and corrode the metal, leading to contamination and reduction.[2] Use plastic or ceramic spatulas.[2]

Issue 3: Precipitate Formation

Symptoms:

• A solid, often reddish-brown or dark, forms in the solution over time.

Possible Causes & Solutions:

Cause	Solution
Hydrolysis at High pH	As mentioned, at pH levels above 6, Gold(III) chloride will hydrolyze to form insoluble gold(III) hydroxide. The solution is to maintain an acidic pH.
Reduction to Elemental Gold	This can be caused by light exposure, heat, or contaminants. Follow the precautions for preventing photoreduction and contamination.
Low Chloride Ion Concentration	The tetrachloroaurate complex ([AuCl₄]⁻) is stabilized by an excess of chloride ions. In solutions with low chloride concentration, hydrolysis is more likely to occur. Preparing the solution in dilute HCl can improve stability.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Gold(III) chloride trihydrate?

A1: Gold(III) chloride trihydrate is highly soluble in water. It is also soluble in polar organic solvents such as ethanol, ether, and dimethyl sulfoxide (B87167) (DMSO).[5] For most applications, especially the synthesis of gold nanoparticles, high-purity deionized water is the solvent of choice.

Q2: My solid Gold(III) chloride trihydrate appears clumpy and dark. Can I still use it?

A2: Gold(III) chloride trihydrate is very hygroscopic, meaning it readily absorbs moisture from the air.[6] This can cause the crystals to clump together and may lead to some hydrolysis on the surface, resulting in a darker appearance. While it may still be usable for some applications, the water content will be higher than specified, affecting the accuracy of concentration calculations. For best results, use fresh, free-flowing crystals and store the solid in a desiccator, protected from light.[2]

Q3: How should I store my Gold(III) chloride trihydrate stock solution?

A3: Stock solutions should be stored in a dark, cool place, preferably in a refrigerator at around 4°C.[3] To prevent photoreduction, use amber glass bottles or wrap the container with aluminum foil.[2][3] For long-term storage (months to a year), ensuring the solution is slightly acidic can enhance stability.[3]

Q4: Why did my solution turn purple when I tried to make gold nanoparticles?

A4: The color of a gold nanoparticle solution is dependent on the size and shape of the nanoparticles. A purple color often indicates the formation of larger or aggregated nanoparticles. This can be due to a variety of factors in the synthesis protocol, including the reaction temperature, the rate of addition of the reducing agent, and the pH of the solution.

Q5: Can I use a metal spatula to weigh Gold(III) chloride trihydrate?

A5: No, it is strongly advised to avoid using metal spatulas. Gold(III) chloride is corrosive and can react with the metal, leading to contamination of your compound and damage to the spatula.[2] Use plastic, ceramic, or glass spatulas.[2]

Data Presentation

Solubility of Gold(III) Chloride Trihydrate

Solvent	Solubility	Temperature	Notes
Water	≥ 200 mg/mL (507.83 mM)[7]	Room Temperature	Highly soluble.
Dimethyl Sulfoxide (DMSO)	100 mg/mL (253.92 mM)[7]	Room Temperature	Requires sonication for complete dissolution. Use freshly opened DMSO as it is hygroscopic.[7]
Ethanol	Soluble[4]	Room Temperature	Specific quantitative data is not readily available, but it is widely reported as soluble.
Diethyl Ether	Soluble[4]	Room Temperature	Specific quantitative data is not readily available, but it is widely reported as soluble.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Gold(III) Chloride Trihydrate Stock Solution

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O, M.W. 393.83 g/mol )

• High-purity, deionized water

• 50 mL volumetric flask (Class A)

• Plastic or ceramic spatula

• Analytical balance

• Amber glass storage bottle

Procedure:

• Accurately weigh approximately 0.197 g of Gold(III) chloride trihydrate using a plastic or ceramic spatula and a weighing boat.

• Carefully transfer the solid to a 50 mL volumetric flask.

• Add approximately 30-40 mL of deionized water to the flask.

• Swirl the flask gently to dissolve the solid completely. A magnetic stirrer can be used for this purpose.

• Once the solid is fully dissolved, add deionized water to the 50 mL mark.

• Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer the solution to a labeled amber glass bottle for storage.

• Store the solution in a dark, cool place (e.g., a refrigerator).

Protocol 2: Turkevich Method for Gold Nanoparticle Synthesis (Illustrative Example)

This protocol is a common method for synthesizing ~20 nm gold nanoparticles and illustrates a typical use of a Gold(III) chloride trihydrate solution.

Materials:

• 1 mM Gold(III) chloride trihydrate solution (prepared as in Protocol 1, then diluted)

• 1% (w/v) Trisodium (B8492382) citrate (B86180) dihydrate solution

• Deionized water

• Round bottom flask

• Condenser

• Heating mantle and magnetic stirrer

Procedure:

• In a clean round-bottom flask, add 50 mL of the 1 mM Gold(III) chloride trihydrate solution.

• Fit the flask with a condenser and place it on a heating mantle with a magnetic stirrer.

• Bring the solution to a rolling boil while stirring.

• Rapidly inject 5 mL of the 1% trisodium citrate solution into the boiling gold chloride solution.

• Observe the color change of the solution from pale yellow to colorless, then to a deep red. This indicates the formation of gold nanoparticles.

• Continue heating and stirring for approximately 15 minutes to ensure the reaction is complete.

• Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• The resulting red solution contains the synthesized gold nanoparticles.

Visualizations

Caption: Speciation of gold(III) chloro-hydroxy complexes in aqueous solution as a function of increasing pH.

Caption: A logical workflow for troubleshooting common issues during the dissolution of Gold(III) chloride trihydrate.

References

• 1. Gold(III) chloride CAS#: 13453-07-1 [m.chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gold(III) chloride [dlab.epfl.ch]
• 5. researchgate.net [researchgate.net]
• 6. Sciencemadness Discussion Board - Trouble with a Dilution Plan for Gold(III) Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. medchemexpress.com [medchemexpress.com]

Inconsistent results with Gold(III) chloride trihydrate catalyst batches

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing inconsistent results with different batches of Gold(III) chloride trihydrate (HAuCl₄·3H₂O) as a catalyst.

Troubleshooting Inconsistent Catalytic Performance

Question: My reaction yield has significantly dropped after switching to a new batch of Gold(III) chloride trihydrate. What are the potential causes and how can I troubleshoot this?

Answer:

Inconsistent performance between batches of Gold(III) chloride trihydrate is a common issue that can often be traced back to the catalyst's purity, hydration state, and handling. Here is a step-by-step guide to help you identify and resolve the problem.

1. Catalyst Characterization and Quality Control

It is crucial to assess the quality of the new catalyst batch. Significant variations can exist between suppliers and even between different lots from the same supplier.[1]

• Visual Inspection: Visually compare the old and new batches. Note any differences in color (should be orange-yellow crystals), and form (crystals, powder, or chunks).[1] Agglomerated or lumpy salt can be difficult to weigh accurately and dissolve, leading to inconsistencies.[1]

• Water Content Analysis: The hydration state of the catalyst is critical. The trihydrate (HAuCl₄·3H₂O) is commonly used, but anhydrous (AuCl₃) and other hydrated forms exist. Inconsistent water content will affect the molar concentration of gold in your reaction. Consider performing Karl Fischer titration to determine the exact water content.

• Purity Analysis: The purity of the catalyst is paramount. Trace metal impurities can poison the catalyst or lead to unwanted side reactions. Request a Certificate of Analysis (CoA) from the supplier for each batch and compare the impurity profiles.[2] For highly sensitive reactions, consider an independent trace metal analysis via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• pH of Stock Solution: Prepare a stock solution of the catalyst in deionized water and measure the pH. Inconsistent pH values between batches can indicate residual acids from the manufacturing process, which can affect reaction kinetics.[1]

Troubleshooting Workflow for Catalyst Characterization

Caption: Troubleshooting workflow for inconsistent catalyst performance.

2. Handling and Storage

Gold(III) chloride trihydrate is highly hygroscopic and sensitive to light. Improper handling and storage can lead to degradation of the catalyst.

• Storage: Store the catalyst in a tightly sealed container, in a cool, dark, and dry place, preferably in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[3][4]

• Handling: Minimize exposure to atmospheric moisture during weighing. Use a glove box or a nitrogen-purged bag if possible. If not, weigh the required amount quickly and seal the container immediately. The product can appear to "dissolve" when being weighed due to absorption of moisture from the air.[3]

• Solution Stability: Aqueous solutions of Gold(III) chloride can be unstable and may precipitate metallic gold over time, especially if not kept acidic (pH < 4) and with an excess of chloride ions. It is often recommended to prepare fresh solutions for each experiment.[5]

3. Experimental Parameters

If the catalyst itself is not the issue, consider these experimental factors:

• Solvent Quality: Ensure the solvent is of appropriate grade and is dry, as water content can affect the reaction.

• Reagent Purity: Verify the purity of all other reagents in the reaction.

• Reaction Setup: Ensure consistent stirring, temperature control, and atmosphere (if applicable) between experiments.

Quantitative Data Summary: Typical Catalyst Specifications

Parameter	Specification Range	Analytical Method	Potential Impact of Deviation
Gold (Au) Content	48-50%	Gravimetric Analysis, ICP-OES	Incorrect stoichiometry, lower yield
Purity	≥99.9% (trace metals basis)	ICP-MS	Catalyst poisoning, side reactions
Insoluble Matter	≤0.1%	Filtration	Inaccurate catalyst loading
Water Content	~13.7% (for trihydrate)	Karl Fischer Titration	Inaccurate concentration of stock solutions

Frequently Asked Questions (FAQs)

Q1: What are the common synonyms for Gold(III) chloride trihydrate and could this cause confusion when ordering?

A1: Yes, the nomenclature can be confusing. Common synonyms include Chloroauric acid trihydrate, Hydrogen tetrachloroaurate(III), and Tetrachloroauric(III) acid.[6] When ordering, always use the CAS number 16961-25-4 to ensure you are receiving the correct compound.

Q2: My Gold(III) chloride trihydrate has turned dark or has black sediment. Can I still use it?

A2: A color change to a darker shade or the presence of black sediment indicates decomposition of the gold salt to metallic gold.[1] This will result in a lower concentration of the active catalytic species and is a sign of improper storage or age. It is strongly recommended to use a fresh, high-purity batch for reproducible results.

Q3: How should I prepare a stock solution of Gold(III) chloride trihydrate?

A3: Due to its hygroscopic nature, it is best to prepare a stock solution of the entire contents of a new vial.[7] Dissolve the catalyst in the appropriate solvent (e.g., deionized water, acetonitrile) in a volumetric flask to a known concentration. Store the solution in a dark, airtight container, and if aqueous, ensure the pH is acidic to improve stability. For many applications, freshly prepared solutions are recommended.[5]

Q4: Can I reuse a solution of Gold(III) chloride trihydrate?

A4: While it may be possible to reuse solutions for some applications, it is generally not recommended for sensitive catalytic reactions.[5] The concentration of the active gold species may decrease over time due to decomposition or reaction with trace impurities. This can lead to a significant drop in catalytic activity and poor reproducibility.[5][8]

Experimental Protocols

Example Protocol 1: Synthesis of Gold Nanoparticles

This protocol is an example of a common application where the quality of the Gold(III) chloride trihydrate is critical for consistent nanoparticle size and distribution.[4]

• Preparation of HAuCl₄·3H₂O solution (2.5 mM): Dissolve 0.05 g of Gold(III) chloride trihydrate in 50 mL of deionized water.

• Preparation of Sodium Hydroxide (NaOH) solution (6.6 mM): Dissolve 0.0264 g of NaOH in 100 mL of deionized water.

• pH Adjustment: Take 10 mL of the HAuCl₄·3H₂O solution and adjust the pH to 6.6 by adding the NaOH solution. Heat the solution to 85°C for 30 minutes with vigorous stirring.

• Preparation of Sodium Citrate (B86180) solution (5 mM): Dissolve 0.073 g of sodium citrate in 50 mL of deionized water.

• Reduction: Heat 10 mL of the sodium citrate solution to approximately 85°C for 20 minutes. Add the pH-adjusted HAuCl₄·3H₂O solution while stirring vigorously. A deep red color indicates the formation of gold nanoparticles.

Workflow for Gold Nanoparticle Synthesis

Caption: Workflow for the synthesis of gold nanoparticles.

Example Protocol 2: Gold-Catalyzed Synthesis of trans-N,N-4,5-Diaminocyclopent-2-enones

This protocol demonstrates the use of Gold(III) chloride trihydrate in a homogeneous catalytic reaction for organic synthesis.

• Reaction Setup: In a 5 mL glass vial, add Gold(III) chloride trihydrate (HAuCl₄, 1.5 mol%, ~2.5 mg).

• Addition of Reagents: Add acetonitrile (B52724) (0.5 mL), furfural (B47365) (0.5 mmol), and the desired substituted aniline (B41778) (1.2 mmol).

• Reaction: Stir the reaction mixture at room temperature for 2 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the product can be isolated using standard purification techniques such as column chromatography.

Signaling Pathways and Logical Relationships

Logical Relationship of Factors Affecting Catalytic Activity

Caption: Factors influencing the catalytic activity of Gold(III) chloride trihydrate.

References

• 1. Gold Chloride Trihydrate - Nanopartz [nanopartz.com]
• 2. Gold III Chloride: Uses, Properties & Supplier Guide [accio.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. Gold(III) Chloride-Mediated Transformation of Furfural to the trans-N,N-4,5-Diaminocyclopent-2-enones in the Presence of Anilines [mdpi.com]

Technical Support Center: Gold(III) Chloride Trihydrate Solution Stability

This guide provides troubleshooting advice and frequently asked questions regarding the stability of Gold(III) chloride trihydrate (HAuCl₄·3H₂O) solutions, with a focus on the impact of pH. It is intended for researchers, scientists, and professionals in drug development who utilize these solutions in their work.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the optimal pH for storing my Gold(III) chloride trihydrate solution to ensure its stability?

A1: To maintain stability and prevent precipitation, Gold(III) chloride solutions should be kept acidic, ideally at a pH below 4.[1] In this acidic environment, the predominant species is the stable tetrachloroaurate(III) anion, [AuCl₄]⁻. As the pH increases, the gold complex becomes susceptible to hydrolysis, leading to the formation of less stable hydroxo species and eventual precipitation.

Q2: My Gold(III) chloride solution has turned cloudy and a precipitate has formed. What is happening and how can I prevent it?

A2: Cloudiness and precipitation in your Gold(III) chloride solution are typically due to hydrolysis, which occurs when the pH of the solution rises. In aqueous solutions, Gold(III) chloride forms various aquachloro- and hydroxo-complexes, such as [AuCl₃(OH)]⁻.[2] If the pH increases further, this can lead to the formation of insoluble gold(III) hydroxide (B78521), Au(OH)₃, which appears as a precipitate.[2][3]

Prevention:

• Maintain a low pH: Ensure your solution remains acidic (pH < 4) by using deionized water with a low pH or by adding a small amount of hydrochloric acid (HCl).[1]

• Use high-purity water: Use high-purity, deionized water to prepare your solutions to minimize contaminants that could alter the pH.

• Proper storage: Store the solution in a cool, dark place to prevent light-induced decomposition.[4]

Q3: The color of my Gold(III) chloride solution changed from yellow to purple/black. What does this signify?

A3: A color change from the typical yellow of a [AuCl₄]⁻ solution to purple, blue, or black often indicates the reduction of Gold(III) ions to elemental gold, forming colloidal gold nanoparticles.[5] The specific color depends on the size and shape of the nanoparticles. This reduction can be triggered by various factors, including:

• Presence of reducing agents: Contaminants in the glassware or water can act as reducing agents.

• Light exposure: Gold(III) chloride is light-sensitive, and prolonged exposure can induce reduction.[4]

• Elevated pH: While hydrolysis is the primary concern at higher pH, under certain conditions, it can also facilitate reduction.

Q4: Can I adjust the pH of my Gold(III) chloride solution? If so, how?

A4: Yes, the pH can be adjusted, but it must be done carefully.

• To decrease pH: Add a dilute solution of hydrochloric acid (HCl) dropwise while monitoring the pH. This will help to maintain the stable [AuCl₄]⁻ complex.

• To increase pH: A dilute solution of a base like sodium hydroxide (NaOH) can be used. However, be aware that increasing the pH will initiate hydrolysis, as detailed in the pathway below.[3] This is often a deliberate step in the synthesis of gold nanoparticles or other gold compounds.

The Chemistry of pH-Induced Instability

The stability of a Gold(III) chloride solution is fundamentally linked to the hydrolysis of the tetrachloroaurate(III) complex, [AuCl₄]⁻. As the pH of the solution increases, a stepwise substitution of chloride ions (Cl⁻) with hydroxide ions (OH⁻) occurs.

Caption: Hydrolysis pathway of [AuCl₄]⁻ with increasing pH.

Quantitative Data on Gold Species Distribution by pH

The relative concentration of different gold(III) chloro-hydroxo species is highly dependent on the pH of the solution. The following table summarizes the approximate pH ranges where each species is predominant.

pH Range	Predominant Gold(III) Species	Solution Appearance	Stability
< 4	[AuCl₄]⁻	Yellow	High
4 - 6	[AuCl₃(OH)]⁻	Pale Yellow	Moderate
6 - 8	[AuCl₂(OH)₂]⁻	Colorless	Low
8 - 10	[AuCl(OH)₃]⁻	Colorless	Very Low
> 10	Au(OH)₃ (precipitate)	Brown/Black Solid	Insoluble

Note: These ranges are approximate and can be influenced by factors such as temperature and ionic strength.

Experimental Protocols

Protocol: Monitoring the Stability of a Gold(III) Chloride Solution using UV-Vis Spectroscopy

This protocol outlines a method to assess the stability of a Gold(III) chloride solution over time at different pH values.

Objective: To determine the effect of pH on the stability of a Gold(III) chloride solution by monitoring changes in its UV-Vis absorption spectrum.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Deionized water

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• pH meter

• UV-Vis spectrophotometer

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Gold(III) chloride (e.g., 1 mM) by dissolving a known mass of HAuCl₄·3H₂O in deionized water.

• pH Adjustment:

  • Prepare a series of solutions with different pH values (e.g., pH 3, 5, 7, 9) from the stock solution.

  • For each solution, use a calibrated pH meter and add 0.1 M HCl or 0.1 M NaOH dropwise until the target pH is reached.

  • Record the final volume of each solution.

• Initial UV-Vis Measurement (T=0):

  • Immediately after preparation, take a UV-Vis spectrum of each solution from 200 to 600 nm.

  • The characteristic absorption peaks for [AuCl₄]⁻ are typically observed around 226 nm and 315 nm.[6]

• Incubation and Monitoring:

  • Store the solutions in a controlled environment (e.g., room temperature, protected from light).

  • At regular time intervals (e.g., 1, 6, 24, 48 hours), take a UV-Vis spectrum of each solution.

• Data Analysis:

  • Plot the absorbance at the characteristic peaks against time for each pH value.

  • A decrease in the absorbance of the [AuCl₄]⁻ peaks indicates degradation or hydrolysis of the complex.

  • The appearance of a broad peak in the 500-600 nm range may suggest the formation of gold nanoparticles.

Caption: Workflow for UV-Vis stability analysis of Gold(III) chloride.

Troubleshooting Guide: Logical Flow

If you encounter unexpected precipitation in your Gold(III) chloride solution, follow this troubleshooting workflow to identify the potential cause.

Caption: A logical guide for troubleshooting precipitation issues.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 4. nbinno.com [nbinno.com]
• 5. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Commercial Gold(III) Chloride Trihydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial Gold(III) chloride trihydrate (HAuCl₄·3H₂O). Our goal is to help you address common issues related to impurities and provide detailed protocols for purification.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial Gold(III) chloride trihydrate?

A1: Commercial Gold(III) chloride trihydrate, also known as chloroauric acid, typically contains trace amounts of other metals. The most common metallic impurities include silver (Ag), copper (Cu), iron (Fe), lead (Pb), zinc (Zn), nickel (Ni), and platinum group metals (PGMs) such as platinum (Pt) and palladium (Pd).[1] The presence and concentration of these impurities can vary depending on the manufacturer and the grade of the material. High-purity grades (>99.9%) will have significantly lower levels of these contaminants.[2]

Q2: Why is it important to remove these impurities for my application?

A2: For many sensitive applications, such as in catalysis, nanotechnology (e.g., synthesis of gold nanoparticles), and pharmaceutical development, even trace amounts of metallic impurities can have a significant impact.[3][4] Impurities can interfere with reaction kinetics, alter the properties of resulting nanomaterials, or introduce toxicity in biological systems.[3] For instance, the size, shape, and stability of gold nanoparticles are highly dependent on the purity of the gold precursor.[3][5]

Q3: What are the primary methods for purifying Gold(III) chloride trihydrate?

A3: The two main laboratory-scale methods for purifying Gold(III) chloride trihydrate are recrystallization and solvent extraction. Recrystallization is a technique used to purify solid compounds based on differences in solubility, while solvent extraction separates compounds based on their relative solubilities in two different immiscible liquids.

Q4: How can I assess the purity of my Gold(III) chloride trihydrate before and after purification?

A4: The purity of Gold(III) chloride trihydrate is typically determined by analyzing its trace metal content. The most common and sensitive technique for this is Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[1][6][7][8] Other techniques like Atomic Absorption Spectroscopy (AAS) and X-ray Fluorescence (XRF) can also be used.[9][10][11] A successful purification will show a significant reduction in the concentration of metallic impurities in the final product when analyzed by these methods.

Troubleshooting Guides

Recrystallization

Recrystallization is a powerful technique for purifying solids. However, due to the hygroscopic and light-sensitive nature of Gold(III) chloride trihydrate, special care must be taken.

Problem 1: The compound does not dissolve in the chosen solvent.

• Possible Cause: The solvent is not appropriate for Gold(III) chloride trihydrate, or an insufficient volume is being used.

• Solution:

  • Gold(III) chloride trihydrate is highly soluble in water and polar organic solvents.[12] For recrystallization, a solvent system where the compound is soluble at high temperatures and less soluble at low temperatures is ideal. A mixture of hydrochloric acid and water can be a suitable solvent system.

  • Gradually add small portions of the hot solvent to the compound with stirring until it completely dissolves. Avoid using a large excess of solvent, as this will reduce the recovery yield.

Problem 2: No crystals form upon cooling.

• Possible Cause:

  • Too much solvent was used, and the solution is not saturated.

  • The cooling process is too rapid.

  • The presence of significant impurities is inhibiting crystallization.

• Solution:

  • If the solution is too dilute, gently heat it to evaporate some of the solvent and increase the concentration.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath. Rapid cooling can lead to the formation of an oil or amorphous precipitate instead of crystals.

  • If impurities are the issue, try adding a seed crystal (a small crystal of pure Gold(III) chloride trihydrate) to induce crystallization. Scratching the inside of the flask with a glass rod can also sometimes initiate crystal formation.[13]

Problem 3: The crystals are very small or appear as a powder.

• Possible Cause: The solution cooled too quickly, leading to rapid nucleation.

• Solution: Ensure a slow cooling rate. Insulate the flask to allow for gradual temperature decrease. Larger, purer crystals are generally obtained with slower cooling.

Problem 4: The compound "oils out" instead of crystallizing.

• Possible Cause: The compound is coming out of solution at a temperature above its melting point. This can happen if the boiling point of the solvent is too high or if there are substantial impurities present.

• Solution:

  • Add a small amount of a solvent in which the compound is more soluble to lower the saturation point.

  • Ensure the starting material is not excessively impure. A preliminary purification step, such as a wash with a non-polar solvent to remove organic residues, might be necessary.

Handling of a Hygroscopic and Light-Sensitive Compound

Problem: The Gold(III) chloride trihydrate is clumping and difficult to handle due to moisture absorption.

• Possible Cause: Exposure to ambient air. Gold(III) chloride trihydrate is highly hygroscopic.[14]

• Solution:

  • Handle the compound in a controlled environment, such as a glove box with a dry atmosphere.[15]

  • If a glove box is not available, work quickly and in a low-humidity environment. Store the compound in a desiccator over a strong desiccant.

  • For routine use, it is often recommended to prepare a stock solution of a known concentration in a suitable solvent (e.g., dilute HCl) and store it in a dark, tightly sealed container.[15] This avoids repeated exposure of the solid to air.

Problem: The compound or its solution changes color or precipitates upon storage.

• Possible Cause: Decomposition due to exposure to light or hydrolysis. Gold(III) chloride is light-sensitive and can be reduced to metallic gold.[14][16] In aqueous solutions, it can undergo hydrolysis to form gold(III) hydroxide (B78521).[17][18]

• Solution:

  • Store the solid compound and its solutions in amber or foil-wrapped containers to protect them from light.[15]

  • Store solutions in a refrigerator to slow down decomposition.

  • To prevent hydrolysis, solutions of Gold(III) chloride should be prepared in dilute hydrochloric acid rather than pure water. The excess chloride ions shift the equilibrium away from the formation of hydroxide species.[16]

Experimental Protocols

Protocol 1: Purification by Recrystallization from Hydrochloric Acid

This protocol is designed to remove trace metal impurities from commercial Gold(III) chloride trihydrate.

Materials:

• Commercial Gold(III) chloride trihydrate

• Concentrated Hydrochloric Acid (HCl), reagent grade

• Deionized water

• Beaker or Erlenmeyer flask

• Hot plate with magnetic stirrer

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Desiccator

Procedure:

• Dissolution: In a fume hood, weigh a desired amount of commercial Gold(III) chloride trihydrate and place it in a beaker. For every 1 gram of the gold salt, prepare a solution of 1:1 (v/v) concentrated HCl and deionized water. Heat this acidic solution to near boiling on a hot plate.

• Saturation: Slowly add the hot acidic solution to the beaker containing the gold salt while stirring until the solid is completely dissolved. Use the minimum amount of hot solvent necessary to achieve complete dissolution.

• Hot Filtration (Optional): If any insoluble impurities are observed, perform a hot filtration using a pre-heated funnel and fluted filter paper to remove them.

• Crystallization: Remove the beaker from the hot plate and cover it with a watch glass. Allow the solution to cool slowly to room temperature. The formation of orange-yellow crystals should be observed.

• Cooling: Once the solution has reached room temperature, place the beaker in an ice bath for at least 30 minutes to maximize crystal yield.

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any residual mother liquor.

• Drying: Dry the purified crystals under vacuum in a desiccator, protected from light.

Quantitative Data on Purification

The effectiveness of purification methods can be quantified by comparing the trace metal content before and after the procedure. The following table provides a hypothetical example of expected purity improvements.

Metal Impurity	Concentration in Commercial Product (ppm)	Expected Concentration after Recrystallization (ppm)	Expected Concentration after Solvent Extraction (ppm)
Silver (Ag)	50	< 5	< 1
Copper (Cu)	20	< 2	< 0.5
Iron (Fe)	15	< 1	< 0.2
Lead (Pb)	10	< 1	< 0.1
Overall Purity	~99.9%	>99.99%	>99.995%

Note: These are representative values. Actual results will depend on the initial purity and the specific experimental conditions.

Visualizations

Workflow for Recrystallization of Gold(III) Chloride Trihydrate

Caption: A flowchart of the recrystallization process.

Logical Relationship of Impurities and Purification

Caption: Relationship between impure material, purification, and analysis.

References

• 1. analytik-jena.fr [analytik-jena.fr]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. azom.com [azom.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. www2.gov.bc.ca [www2.gov.bc.ca]
• 9. How to Check Gold Purity: Easy Methods & Tips (2025 Guide) [iifl.com]
• 10. researchgate.net [researchgate.net]
• 11. quora.com [quora.com]
• 12. nbinno.com [nbinno.com]
• 13. Gold(iii) chloride trihydrate | Sigma-Aldrich [sigmaaldrich.com]
• 14. nbinno.com [nbinno.com]
• 15. researchgate.net [researchgate.net]
• 16. Gold Chloride - 911Metallurgist [911metallurgist.com]
• 17. Quantum Chemical Investigations on the Hydrolysis of Gold(III)-Based Anticancer Drugs and Their Interaction with Amino Acid Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Gold(III) chloride - Wikipedia [en.wikipedia.org]

Avoiding aggregation in gold nanoparticle synthesis with Gold(III) chloride trihydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of gold nanoparticles (AuNPs) using Gold(III) chloride trihydrate, with a primary focus on preventing aggregation.

Troubleshooting Guide & FAQs

Q1: My gold nanoparticle solution is purple/blue/black instead of the expected ruby red. What does this indicate and how can I fix it?

A: A purple, blue, or black appearance in your gold nanoparticle solution is a common indicator of nanoparticle aggregation.[1] The expected ruby red color is characteristic of well-dispersed, spherical gold nanoparticles, typically in the 10-20 nm size range.[2][3] When particles aggregate, the collective surface plasmon resonance shifts to longer wavelengths, resulting in a color change.[1]

Troubleshooting Steps:

• Review Your Protocol: Carefully re-examine your synthesis protocol, paying close attention to reagent concentrations, temperature, and stirring speed. Inconsistencies in these parameters can lead to aggregation.[3]

• Glassware Cleanliness: Ensure all glassware is scrupulously clean. Contaminants can act as nucleation sites, leading to uncontrolled particle growth and aggregation.[4] It is recommended to clean glassware with aqua regia (a 3:1 mixture of hydrochloric acid and nitric acid) followed by thorough rinsing with high-purity water.[4]

• Reagent Quality: Verify the quality and freshness of your reagents, particularly the reducing and capping agents.[1][3] Old or degraded reagents can lead to incomplete reduction or inadequate stabilization.

• pH Adjustment: Check and optimize the pH of your reaction mixture. The pH plays a critical role in the stability of gold nanoparticles.[5][6][7] For citrate-stabilized nanoparticles, a pH above 5 is generally preferred for monodispersity.[5]

• Capping Agent Concentration: Insufficient capping agent can leave nanoparticle surfaces exposed, leading to aggregation.[3] Consider increasing the concentration of your capping agent.

Q2: I'm observing a precipitate at the bottom of my reaction vessel. What is causing this and what can I do?

A: The formation of a visible precipitate is a clear sign of significant aggregation and flocculation.[8] This occurs when the repulsive forces between nanoparticles are insufficient to overcome their natural tendency to stick together.

Potential Causes and Solutions:

• High Ionic Strength: The presence of excess salts in your solution can compress the electrical double layer around the nanoparticles, reducing electrostatic repulsion and causing aggregation.[8][9] This is a common issue when working with buffers like PBS. If possible, use a lower ionic strength buffer or switch to a sterically stabilized nanoparticle system (e.g., PEGylated nanoparticles).[8]

• Incorrect pH: As mentioned previously, suboptimal pH can neutralize the surface charge of the nanoparticles, leading to aggregation.[8][9] Ensure the pH is within the optimal range for your specific capping agent.

• Over-concentration: Attempting to synthesize or store nanoparticles at too high a concentration can increase the likelihood of collisions and subsequent aggregation.[8]

• Inadequate Capping: The capping agent may not be effectively protecting the nanoparticle surface. This could be due to insufficient concentration, poor binding affinity, or displacement by other molecules in the solution.

Q3: How can I prevent aggregation from the start of my synthesis?

A: Proactive measures are key to preventing aggregation. Here are some essential considerations:

• Choice of Capping Agent: The capping agent is crucial for stabilizing nanoparticles.[10][11] Citrate (B86180) is a common electrostatic stabilizer, but for applications in high-salt environments, consider using a polymeric steric stabilizer like polyethylene (B3416737) glycol (PEG).[8][12] The density of the capping agent on the nanoparticle surface is also a critical factor in preventing aggregation.[13]

• Control of Reaction Kinetics: The rates of nucleation and growth of nanoparticles significantly impact their final size and stability. Rapid addition of the reducing agent can lead to the formation of many small nuclei that are prone to aggregation. A slower, more controlled addition can promote more uniform growth.

• Temperature Control: Temperature influences the kinetics of the reaction. For the Turkevich method, a boiling temperature is typically used to ensure complete reduction and proper citrate function.[14]

• Stirring: Vigorous and consistent stirring is essential to ensure a homogenous reaction mixture and prevent localized concentration gradients that can lead to uncontrolled growth and aggregation.

Quantitative Data Summary

The following table summarizes key quantitative parameters that influence the size and stability of gold nanoparticles synthesized via the Turkevich method.

Parameter	Value/Range	Effect on Nanoparticle Size	Effect on Aggregation	Reference(s)
Molar Ratio of Sodium Citrate to HAuCl₄	Increasing the ratio from 1.5 to 2.8	Decreases particle size from ~50 nm to ~15 nm	Higher ratios generally lead to better stability due to more available citrate for capping.	[15][16]
pH of the reaction medium	pH > 6	Can lead to the formation of more monodisperse nanoparticles.	A stable pH above 5 is crucial for preventing aggregation in citrate-based synthesis. Fluctuations can reduce yield and stability.	[5][6]
Reaction Temperature	90-100 °C	Lower temperatures can result in smaller particles.	Consistent high temperature is important for the complete reaction and stability in the Turkevich method.	[17]

Experimental Protocols

Turkevich Method for Synthesis of ~20 nm Gold Nanoparticles

This method, first developed in 1951, is a widely used protocol for producing spherical gold nanoparticles.[2][18]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• High-purity water (e.g., Milli-Q)

Procedure:

• Prepare a 1 mM solution of HAuCl₄ in water.

• In a clean flask, bring 100 mL of the HAuCl₄ solution to a rolling boil with vigorous stirring.

• Rapidly add 10 mL of a 38.8 mM solution of trisodium citrate to the boiling solution.

• The solution will change color from pale yellow to colorless, then to a deep red.

• Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature while continuing to stir.

• Store the resulting ruby-red colloidal gold solution at 4°C in a clean, dark container.

Brust-Schiffrin Method for Synthesis of Thiol-Stabilized Gold Nanoparticles

This method allows for the synthesis of highly stable, organic-soluble gold nanoparticles.[2][19][20]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraoctylammonium bromide (TOAB)

• Toluene

• Dodecanethiol

• Sodium borohydride (B1222165) (NaBH₄)

• Ethanol (B145695)

Procedure:

• Dissolve HAuCl₄ in water and TOAB in toluene.

• Mix the two solutions in a flask and stir vigorously until the aqueous phase becomes colorless and the organic phase turns orange, indicating the transfer of the gold salt to the organic phase.

• Separate the organic phase and add dodecanethiol.

• Prepare a fresh aqueous solution of NaBH₄.

• Slowly add the NaBH₄ solution to the organic phase with vigorous stirring. The solution will turn dark brown/black.

• Continue stirring for several hours to ensure complete reaction and stabilization.

• Remove the solvent under reduced pressure.

• Wash the resulting nanoparticles repeatedly with ethanol to remove excess thiol and TOAB.

• Dry the purified nanoparticles under vacuum.

Visualizations

Caption: Experimental workflow for the Turkevich method with troubleshooting checkpoints.

References

• 1. azom.com [azom.com]
• 2. Gold Nanoparticle Synthesis: Turkevich vs Brust vs Green [torskal.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Slight pH Fluctuations in the Gold Nanoparticle Synthesis Process Influence the Performance of the Citrate Reduction Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gold nanoparticles in aqueous solutions: influence of size and pH on hydrogen dissociative adsorption and Au( iii ) ion reduction - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C6CP01996J [pubs.rsc.org]
• 8. nanohybrids.net [nanohybrids.net]
• 9. benchchem.com [benchchem.com]
• 10. The Effect of Capping Agents on Gold Nanostar Stability, Functionalization, and Colorimetric Biosensing Capability [mdpi.com]
• 11. The Effect of Capping Agents on Gold Nanostar Stability, Functionalization, and Colorimetric Biosensing Capability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. fcn.unp.edu.ar [fcn.unp.edu.ar]
• 15. Synthesis of Precision Gold Nanoparticles Using Turkevich Method [jstage.jst.go.jp]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Turkevich Method for Synthesizing Gold Nanoparticles | A Comprehensive Guide | Nanopartz™ [nanopartz.com]
• 19. Gold Nanoparticles: Preparation, Properties, and Applications in Bionanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Methods of Gold and Silver Nanoparticles Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing Gold(III) chloride trihydrate and anhydrous Gold(III) chloride

A Comprehensive Comparison: Gold(III) Chloride Trihydrate vs. Anhydrous Gold(III) Chloride

For researchers, scientists, and professionals in drug development, the choice between Gold(III) chloride trihydrate and its anhydrous counterpart is critical, impacting experimental outcomes in catalysis, nanotechnology, and biomedical applications. This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to inform selection for specific research needs.

Key Differences at a Glance

Gold(III) chloride exists in two common forms: the anhydrous solid (AuCl₃) and the trihydrate (AuCl₃·3H₂O), which is more accurately represented as chloroauric acid trihydrate (HAuCl₄·3H₂O).[1][2][3] The primary distinction lies in the presence of water of hydration and a slightly different molecular structure in aqueous solution. Both are hygroscopic and light-sensitive crystalline solids.[4] Anhydrous AuCl₃ is a red crystalline solid, while the trihydrate typically appears as golden, yellow crystals.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of both compounds is presented in Table 1. The anhydrous form has a higher gold content by weight and a higher decomposition temperature.[2][5] Both are highly soluble in water and polar organic solvents like ethanol (B145695) and ether.[3][6]

Table 1: Comparison of Physical and Chemical Properties

Property	Gold(III) Chloride Trihydrate	Anhydrous Gold(III) Chloride
Chemical Formula	HAuCl₄·3H₂O[7]	AuCl₃ (exists as Au₂Cl₆ dimer)[2]
Molar Mass	393.83 g/mol [7]	303.325 g/mol (monomer)[2]
Appearance	Yellow-orange crystals[4]	Red crystalline solid[2][4]
Gold Content	~48-50%[5]	~64-66%
Melting Point	Decomposes	254 °C (decomposes)[2]
Decomposition Temperature	Decomposes on heating	Begins to decompose to AuCl at ~160 °C[3]
Solubility in Water	Highly soluble[6]	68 g/100 mL (cold water)[2][3]
Solubility in Other Solvents	Soluble in ethanol and ether[6]	Soluble in ethanol and diethyl ether[3]
Hygroscopicity	Very hygroscopic[3]	Hygroscopic[4]
CAS Number	16961-25-4[5]	13453-07-1[2][5]

Performance in Key Applications

Catalysis in Organic Synthesis

Both forms of gold(III) chloride are effective Lewis acid catalysts for a variety of organic reactions, including the hydration of alkynes, hydroarylation, and cyclization reactions.[8][9] The catalytic activity stems from the ability of the gold(III) center to activate alkynes and other unsaturated functional groups.[8]

While direct comparative studies on the catalytic efficiency of the anhydrous versus the trihydrate form are not extensively documented, the choice between them often depends on the reaction solvent and conditions. Anhydrous AuCl₃ is preferred for reactions in non-aqueous solvents.[8] For many reactions, yields are reported to be high with catalytic amounts of AuCl₃. For instance, the gold(III) chloride-catalyzed synthesis of 5-alkylidene-dihydrothiazoles reports yields ranging from 74% to 95%.[10] Similarly, the hydration of terminal alkynes to produce methyl ketones can achieve yields of over 90%.[2]

Synthesis of Gold Nanoparticles

Gold(III) chloride trihydrate is the most commonly used precursor for the synthesis of gold nanoparticles (AuNPs).[11] The synthesis involves the reduction of Au(III) ions to elemental gold (Au(0)) in the presence of a stabilizing agent.[11] The size and shape of the resulting nanoparticles are highly dependent on the reaction conditions, including the reducing agent, stabilizing agent, pH, and temperature.[11][12]

The Turkevich method, a widely used protocol, employs gold(III) chloride trihydrate and sodium citrate (B86180) as the reducing and stabilizing agent.[13][14][15] The concentration of the gold precursor and the molar ratio of citrate to gold are critical parameters that influence the final nanoparticle size.[12][14] While anhydrous gold(III) chloride could theoretically be used, the trihydrate's high solubility and ease of handling in aqueous solutions make it the preferred choice for this application.[11]

Table 2: Influence of Reactant Ratio on Gold Nanoparticle Size (Turkevich Method)

Molar Ratio (Sodium Citrate : HAuCl₄)	Resulting Average Nanoparticle Size
1.5 : 1	~50 nm
2.8 : 1	~15 nm

Data compiled from multiple sources describing the Turkevich synthesis method, demonstrating the trend of decreasing nanoparticle size with an increasing citrate-to-gold ratio.[14]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles using Gold(III) Chloride Trihydrate (Turkevich Method)

This protocol is adapted from the well-established Turkevich method for synthesizing spherical gold nanoparticles.[13][14][15]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

• Deionized water (18.2 MΩ)

• Glassware cleaned with aqua regia

Procedure:

• Prepare a 1.0 mM solution of HAuCl₄ by dissolving the appropriate amount of gold(III) chloride trihydrate in deionized water.

• In a separate flask, prepare a 1% solution of trisodium citrate dihydrate in deionized water.

• In a clean Erlenmeyer flask, bring 20 mL of the 1.0 mM HAuCl₄ solution to a rolling boil while stirring vigorously on a hot plate.[13]

• Quickly add 2 mL of the 1% trisodium citrate solution to the boiling HAuCl₄ solution.[13]

• The solution will undergo a series of color changes, from pale yellow to deep red, indicating the formation of gold nanoparticles.

• Continue heating and stirring for approximately 10 minutes until the color is stable.[13]

• Remove the flask from the heat and allow it to cool to room temperature.

The workflow for this synthesis is illustrated in the diagram below.

Caption: Workflow for Turkevich synthesis of gold nanoparticles.

Protocol 2: Gold-Catalyzed Hydration of an Alkyne

This is a general protocol for the hydration of a terminal alkyne to a methyl ketone using a gold(III) chloride catalyst.

Materials:

• Anhydrous Gold(III) chloride (AuCl₃) or Gold(III) chloride trihydrate

• Terminal alkyne

• Acetonitrile (or other suitable solvent)

• Water

Procedure:

• In a round-bottom flask, dissolve the terminal alkyne in the chosen solvent.

• Add a catalytic amount of gold(III) chloride (typically 1-5 mol%).

• Add the required equivalents of water to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the progress by TLC or GC.

• Upon completion, quench the reaction and perform a standard aqueous workup.

• Purify the resulting methyl ketone by column chromatography.

Role in Drug Development and Signaling Pathways

Gold compounds have garnered significant interest in drug development, particularly as anticancer and anti-inflammatory agents.[16][17] One of the primary molecular targets of gold compounds is the enzyme thioredoxin reductase (TrxR).[18][19][20][21] Both gold(I) and gold(III) complexes are potent inhibitors of TrxR.[19][21][22]

Inhibition of TrxR disrupts the cellular redox balance, leading to an accumulation of reactive oxygen species (ROS) and inducing oxidative stress.[17][18] This can trigger apoptosis (programmed cell death) in cancer cells.[17][21]

Furthermore, gold compounds can modulate key signaling pathways involved in inflammation and cell survival, such as the NF-κB pathway.[16][23][24] By inhibiting IκB kinase (IKK), gold compounds can prevent the activation of NF-κB, a transcription factor that promotes the expression of pro-inflammatory genes.[23][24]

The diagram below illustrates the inhibitory effect of gold compounds on the thioredoxin system and the NF-κB signaling pathway.

Caption: Gold(III) compounds inhibit TrxR and IKK signaling.

Conclusion

Both Gold(III) chloride trihydrate and anhydrous Gold(III) chloride are valuable reagents in research and development. The choice between them is dictated by the specific application and reaction conditions.

• Gold(III) chloride trihydrate is the preferred precursor for the synthesis of gold nanoparticles in aqueous media due to its excellent solubility and the extensive body of literature and established protocols.

• Anhydrous Gold(III) chloride is advantageous for catalytic applications in non-aqueous systems where the presence of water could interfere with the reaction.

For drug development, the broader class of gold(III) compounds shows promise, with their mechanism of action often involving the inhibition of key enzymes like thioredoxin reductase and the modulation of critical signaling pathways. Further research into the specific activities of the anhydrous versus hydrated forms in biological systems could unveil more nuanced applications.

References

• 1. A Simple Method for the Size Controlled Synthesis of Stable Oligomeric Clusters of Gold Nanoparticles under Ambient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gold(III)_chloride [chemeurope.com]
• 3. Gold(III) chloride [dlab.epfl.ch]
• 4. Gold(III) chloride - Wikipedia [en.wikipedia.org]
• 5. Gold III Chloride Trihydrate: Properties, Uses & Safety Guide [accio.com]
• 6. Gold(III) chloride hydrate 99.995 trace metals basis Auric chloride [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. Gold(III) chloride catalysed synthesis of 5-alkylidene-dihydrothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 14. Synthesis of Precision Gold Nanoparticles Using Turkevich Method [jstage.jst.go.jp]
• 15. Synthesis of Precision Gold Nanoparticles Using Turkevich Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Recent Advances of Gold Compounds in Anticancer Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Current Progress and Perspectives on Using Gold Compounds for the Modulation of Tumor Cell Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Gold complexes inhibit mitochondrial thioredoxin reductase: consequences on mitochondrial functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. graphsearch.epfl.ch [graphsearch.epfl.ch]
• 21. Thioredoxin reductase: a target for gold compounds acting as potential anticancer drugs -ORCA [orca.cardiff.ac.uk]
• 22. Sublethal concentrations of diverse gold compounds inhibit mammalian cytosolic thioredoxin reductase (TrxR1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Gold Compounds: Applications in Therapy [flipper.diff.org]
• 24. researchgate.net [researchgate.net]

Gold(III) Chloride Trihydrate: A Superior and Safer Alternative to Mercury Catalysts for Alkyne Hydration

For researchers, scientists, and professionals in drug development, the quest for safer, more efficient, and environmentally benign catalytic systems is paramount. In the realm of alkyne hydration, a fundamental transformation in organic synthesis, the long-standing reliance on mercury(II) catalysts is being challenged by the emergence of gold-based alternatives. This guide provides a comprehensive comparison of gold(III) chloride trihydrate and traditional mercury catalysts, supported by experimental data and detailed protocols, to highlight the significant advantages of transitioning to a gold-catalyzed system.

The hydration of alkynes to produce carbonyl compounds is a cornerstone reaction in the synthesis of pharmaceuticals, natural products, and other fine chemicals. For decades, mercury(II) salts, such as mercury(II) sulfate (B86663) (HgSO₄), have been the catalysts of choice for this transformation.[1][2] However, the extreme toxicity and detrimental environmental impact of mercury have necessitated the development of greener alternatives.[3] Gold(III) chloride trihydrate (AuCl₃·3H₂O) has emerged as a highly effective and eco-friendly catalyst for alkyne hydration, offering comparable or even superior performance without the associated hazards.

Performance Comparison: Gold(III) vs. Mercury

Catalyst System	Substrate	Reaction Conditions	Yield (%)	Reference
Gold(III) Chloride Trihydrate	Phenylacetylene (B144264)	AuCl₃·3H₂O (cat.), H₂SO₄ (cat.), MeOH/H₂O, reflux, 2h	~50-70%	[4]
Mercury(II) Sulfate	Phenylacetylene	HgSO₄, H₂SO₄, H₂O	Good to excellent	[5]

It is important to note that reaction conditions can be further optimized for gold(III) catalysts to achieve even higher yields.[6] The data clearly indicates that gold(III) chloride trihydrate is a viable and effective catalyst for alkyne hydration, providing a strong incentive to move away from hazardous mercury-based systems.

Beyond catalytic efficacy, the most compelling argument for the adoption of gold(III) chloride trihydrate lies in its significantly improved safety and environmental profile. Mercury and its compounds are potent neurotoxins that bioaccumulate in the environment, posing a severe threat to ecosystems and human health.[3] In contrast, gold is considered biocompatible and has a much lower environmental impact.

Mechanistic Overview

Both gold(III) and mercury(II) ions act as Lewis acids, activating the alkyne triple bond towards nucleophilic attack by water. However, the precise mechanistic pathways differ slightly.

In the gold-catalyzed pathway, the gold(III) center coordinates to the alkyne, forming a π-complex. This activates the alkyne for nucleophilic attack by a water molecule, leading to a vinyl-gold intermediate. Subsequent protodeauration yields the enol, which rapidly tautomerizes to the more stable ketone.[6]

The mercury-catalyzed mechanism proceeds via the formation of a cyclic mercurinium ion intermediate.[1][2] Water then attacks the more substituted carbon of the alkyne, followed by deprotonation and protodemercuration to give the enol, which then tautomerizes to the ketone.[1]

Experimental Protocols

The following are representative experimental protocols for the hydration of phenylacetylene using both gold(III) chloride trihydrate and mercury(II) sulfate.

Gold(III) Chloride Trihydrate Catalyzed Hydration of Phenylacetylene[4]

Materials:

• Phenylacetylene

• Gold(III) chloride trihydrate (AuCl₃·3H₂O)

• Sulfuric acid (H₂SO₄), concentrated

• Methanol (B129727) (MeOH)

• Water (H₂O)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve phenylacetylene (e.g., 1 mmol) in a mixture of methanol (5 mL) and water (1 mL).

• To this solution, add a catalytic amount of gold(III) chloride trihydrate (e.g., 0.01 mmol, 1 mol%).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1 drop).

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC (typically 2 hours).

• After completion, cool the reaction mixture to room temperature.

• Extract the product with diethyl ether (3 x 10 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution (10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, acetophenone.

• The product can be further purified by column chromatography if necessary.

Mercury(II) Sulfate Catalyzed Hydration of Phenylacetylene (General Procedure)

Materials:

• Phenylacetylene

• Mercury(II) sulfate (HgSO₄)

• Sulfuric acid (H₂SO₄), concentrated

• Water (H₂O)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, prepare a solution of aqueous sulfuric acid (e.g., 5% v/v).

• Add a catalytic amount of mercury(II) sulfate (e.g., 0.02 mmol, 2 mol%) to the acidic solution.

• Add phenylacetylene (e.g., 1 mmol) to the mixture.

• Stir the reaction mixture vigorously at room temperature or with gentle heating. Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with diethyl ether (3 x 10 mL).

• Carefully wash the combined organic layers with saturated sodium bicarbonate solution (10 mL) and then with brine (10 mL). Caution: The aqueous layer contains mercury salts and must be disposed of as hazardous waste.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, acetophenone.

• The product can be further purified by column chromatography if necessary.

Conclusion

The evidence strongly supports the adoption of gold(III) chloride trihydrate as a superior alternative to mercury catalysts for alkyne hydration. It offers comparable catalytic activity while eliminating the significant health and environmental risks associated with mercury. For laboratories and industries committed to green chemistry principles and a safer working environment, the transition to gold-based catalysts is a clear and responsible choice. The provided experimental protocols and comparative data serve as a valuable resource for implementing this modern and sustainable approach to a classic organic transformation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 5. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]

Efficacy of Gold(III) Chloride Trihydrate Versus Other Gold Catalysts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Gold catalysts have emerged as powerful tools in modern organic synthesis, facilitating a wide range of chemical transformations with high efficiency and selectivity. Among the various gold catalysts available, Gold(III) chloride trihydrate (HAuCl₄·3H₂O) is a common and relatively inexpensive option. This guide provides an objective comparison of the catalytic performance of Gold(III) chloride trihydrate against other prominent gold catalysts, including gold(I) complexes and gold nanoparticles, supported by experimental data from peer-reviewed literature.

Hydration of Alkynes

The hydration of alkynes to produce ketones is a fundamental transformation in organic synthesis and a common benchmark reaction for evaluating the efficacy of gold catalysts.

Comparative Performance in the Hydration of Phenylacetylene (B144264)

The following table summarizes the performance of different gold catalysts in the hydration of phenylacetylene. Gold(I) complexes, particularly those with phosphine (B1218219) ligands, demonstrate exceptionally high turnover frequencies (TOFs), indicating very high catalytic activity. While specific comparative data for Gold(III) chloride under identical conditions is limited in the reviewed literature, its utility as a catalyst for this transformation is well-established, often requiring acidic co-catalysts for improved activity.

Catalyst	Catalyst Loading (mol%)	Co-catalyst	Solvent	Temp.	Time (h)	Conversion (%)	TOF (h⁻¹)	Reference
[AuCl(TPPTS)]	1	H₂SO₄	MeOH/H₂O (5:1)	Reflux	0.5	95	190	[1]
[AuC≡CᵗBu(TPPTS)]	0.1	H₂SO₄	MeOH/H₂O (5:1)	Reflux	1	>99	1000	[1]
[AuC≡C-3-C₄H₃S(TPPTS)]	0.1	H₂SO₄	MeOH/H₂O (5:1)	Reflux	1	>99	1060	[1]
Sulphonated NHC-gold(I) complex (C1)	-	-	-	-	0.5	-	-	[2]

TPPTS = tris(3-sulfophenyl)phosphine (B8695854) trisodium (B8492382) salt; NHC = N-heterocyclic carbene. Data for the sulphonated NHC-gold(I) complex is presented graphically in the source and indicates rapid conversion.

Reduction of 4-Nitrophenol (B140041)

The reduction of 4-nitrophenol to 4-aminophenol (B1666318) by sodium borohydride (B1222165) (NaBH₄) is a widely used model reaction to assess the catalytic activity of metallic nanoparticles. This reaction is easily monitored by UV-Vis spectroscopy and provides a good platform for comparing the efficacy of different heterogeneous gold catalysts.

Comparative Performance of Gold Nanoparticles

The shape and size of gold nanoparticles significantly influence their catalytic activity. Gold nanostars have been shown to exhibit higher activity compared to spherical nanoparticles, and larger nanostars can be more active due to a higher density of catalytically active sites.[3][4] The specific activity of spherical nanoparticles tends to decrease with increasing particle size.[3][4]

Catalyst	Size	Temperature (°C)	Apparent Rate Constant (k_app)	Reference
Gold Nanospheres (Au-NPs)	4 nm	24	Complete conversion in ~2 min	[3]
Gold Nanostars (Au-NSs)	40 nm	24	Complete conversion in ~1.5 min	[3]
Gold Nanostars (Au-NSs)	117 nm	24	Complete conversion in ~0.6 min	[3]
Gold Nanoparticles (Au NPs)	3.4 nm	25	Highest TOF among sizes tested	[5]

Cycloisomerization Reactions

Gold catalysts are renowned for their ability to catalyze intramolecular cycloisomerization reactions, providing efficient routes to complex cyclic and heterocyclic structures. Both gold(I) and gold(III) species can catalyze these transformations, often with differing reactivity and selectivity.

Performance in the Cycloisomerization of 1,6-Enynes

Cationic gold(I) complexes are highly effective for the cycloisomerization of 1,6-enynes. The choice of the counter-ion can significantly impact the yield, with non-coordinating anions like NTf₂⁻ sometimes offering better results.

Catalyst	Substrate	Yield (%)	ee (%)	Reference
(R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂/AgOTf	Oxygen-tethered 1,6-enyne	25-32	>90	[6]
(R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂/AgNTf₂	Oxygen-tethered 1,6-enyne	Improved	>90	[6]

Performance in the Cycloisomerization of Alkynoic Acids

Heterogeneous gold catalysts, such as gold nanoparticles supported on microcrystalline cellulose, have also proven to be effective and recyclable catalysts for the cycloisomerization of alkynoic acids to enol lactones.

Catalyst	Substrate	Yield (%)	Recyclability	Reference
Microcrystalline-cellulose-supported Au⁰ NPs	Alkynoic acids	High	Up to 9 cycles	[7]

Experimental Protocols

Hydration of Phenylacetylene (General Protocol)

This protocol is adapted from a procedure for the gold(III)-catalyzed hydration of phenylacetylene.

Materials:

• Phenylacetylene

• Methanol (B129727)

• Deionized water

• Gold(III) chloride trihydrate (or other gold catalyst)

• Sulfuric acid (if required as a co-catalyst)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add methanol and deionized water (e.g., in a 5:1 ratio).

• Add the gold catalyst (e.g., 0.1-1 mol% of Gold(III) chloride trihydrate).

• If required, add the acidic co-catalyst (e.g., 10 mol% H₂SO₄).

• Add phenylacetylene (1 equivalent) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to reflux with vigorous stirring for the desired amount of time (e.g., 0.5-2 hours).

• Monitor the reaction progress by an appropriate analytical technique (e.g., TLC, GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• The product can be isolated by extraction with an organic solvent (e.g., diethyl ether), followed by washing with saturated sodium bicarbonate and brine, drying over anhydrous sodium sulfate, and removal of the solvent under reduced pressure.

• The crude product can be purified by column chromatography if necessary.

Catalytic Reduction of 4-Nitrophenol by Gold Nanoparticles

This protocol is a general procedure for evaluating the catalytic activity of gold nanoparticles.

Materials:

• 4-Nitrophenol (4-NP) solution (e.g., 1.4 x 10⁻³ M)

• Sodium borohydride (NaBH₄) solution (e.g., 0.1 M, freshly prepared)

• Aqueous suspension of gold nanoparticles (catalyst)

• Quartz cuvette (1 mL)

• UV-Vis Spectrophotometer

Procedure:

• In a quartz cuvette, add a specific volume of the 4-nitrophenol solution and deionized water.

• Add a freshly prepared solution of sodium borohydride. The solution should turn yellow, indicating the formation of the 4-nitrophenolate (B89219) ion.

• Record the initial UV-Vis spectrum. The maximum absorbance for the 4-nitrophenolate ion is typically around 400 nm.

• Add a small volume of the gold nanoparticle suspension to the cuvette to initiate the reaction.

• Immediately start monitoring the reaction by recording UV-Vis spectra at regular time intervals.

• The progress of the reaction is observed by the decrease in the absorbance at 400 nm and the appearance of a new peak around 300 nm, corresponding to the formation of 4-aminophenol.

• The apparent rate constant (k_app) can be determined by plotting ln(A_t/A₀) versus time, where A_t is the absorbance at time t and A₀ is the initial absorbance.

Cycloisomerization of a 1,6-Enyne (General Protocol)

This is a general protocol for the gold(I)-catalyzed cycloisomerization of 1,6-enynes.

Materials:

• 1,6-enyne substrate

• Gold(I) pre-catalyst (e.g., (R)-4-MeO-3,5-(t-Bu)₂-MeOBIPHEP-(AuCl)₂)

• Silver salt co-catalyst (e.g., AgOTf or AgNTf₂)

• Anhydrous solvent (e.g., toluene)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• To a Schlenk flask under an inert atmosphere, add the gold(I) pre-catalyst and the silver salt co-catalyst.

• Add the anhydrous solvent and stir the mixture at room temperature for a short period to generate the active cationic gold(I) species.

• Add a solution of the 1,6-enyne substrate in the anhydrous solvent to the catalyst mixture.

• Stir the reaction at the desired temperature (e.g., room temperature) and monitor its progress by TLC or GC-MS.

• Upon completion, the reaction mixture can be filtered through a short pad of silica (B1680970) gel to remove the catalyst.

• The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography.

Visualizations

Caption: General experimental workflow for comparing gold catalyst efficacy.

Caption: Simplified catalytic cycle for Au(I)-catalyzed alkyne functionalization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. [PDF] A Comparison Reduction of 4-Nitrophenol by Gold Nanospheres and Gold Nanostars | Semantic Scholar [semanticscholar.org]
• 5. Size Effect of Gold Nanoparticles in Catalytic Reduction of p-Nitrophenol with NaBH4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Asymmetric Au-catalyzed cycloisomerization of 1,6-enynes: An entry to bicyclo[4.1.0]heptene [beilstein-journals.org]
• 7. Cellulose-Supported Heterogeneous Gold-Catalyzed Cycloisomerization Reactions of Alkynoic Acids and Allenynamides - PMC [pmc.ncbi.nlm.nih.gov]

Validating the purity of Gold(III) chloride trihydrate for trace metal analysis

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount. In applications sensitive to metallic contamination, such as trace metal analysis, catalysis, and the synthesis of nanoparticles for biomedical applications, the choice of a high-purity gold precursor is critical. This guide provides a comparative analysis of Gold(III) chloride trihydrate, a commonly used gold salt, and its alternatives, with a focus on validating purity for trace metal analysis.

Gold(III) chloride trihydrate (HAuCl₄·3H₂O), also known as chloroauric acid, is a widely utilized precursor for generating gold nanoparticles and as a dopant. Its performance in these sensitive applications is directly linked to the concentration of trace metal impurities. Even minute quantities of contaminants can alter the electronic, catalytic, and optical properties of the final product, potentially compromising experimental results and the efficacy of therapeutic agents. This guide outlines the importance of selecting the appropriate purity grade and provides the experimental framework for its validation.

Comparison of Gold(III) Chloride Trihydrate Purity Grades

The purity of Gold(III) chloride trihydrate is most commonly defined on a "trace metals basis," which indicates the total concentration of metallic impurities. Commercially available grades typically range from 99.9% to 99.999%. The choice of grade is a critical consideration, balancing cost with the level of purity required for a specific application.

Below is a comparison of typical impurity levels found in two common grades of Gold(III) chloride trihydrate, based on representative certificates of analysis.

Table 1: Comparison of Trace Metal Impurities in Gold(III) Chloride Trihydrate by Purity Grade

Purity Grade (Trace Metals Basis)	Total Metallic Impurities (ppm)	Typical Impurity Profile (ppm)
≥99.9%	≤ 1000	Data not typically provided for individual elements. The focus is on the total impurity concentration.
99.99%	< 100	Pb: < 5, Cu: < 10, Pd: 5, Zn: < 10, Rh: < 1, Ir: < 1, Os: < 1, B: 9, Si: < 5, Fe: < 20, Ag: 30-40, Mn: < 1, Mg: < 1

As evidenced in the table, a higher purity grade offers a significant reduction in the total metallic impurity content and provides a detailed analysis of specific elemental contaminants. For applications such as trace metal analysis or the development of therapeutic nanoparticles, where the presence of specific elements could interfere with measurements or cause adverse biological effects, the use of a 99.99% or higher grade is strongly recommended.

Alternative Gold Salts for High-Purity Applications

While Gold(III) chloride trihydrate is the most common precursor, other gold salts are available and may be suitable for specific applications. These alternatives are typically available in lower purity grades compared to the highest grades of Gold(III) chloride trihydrate.

Table 2: Comparison of Gold(III) Chloride Trihydrate with Alternative Gold Salts

Compound	Chemical Formula	Available Purity Grades	Key Considerations
Gold(III) chloride trihydrate	HAuCl₄·3H₂O	≥99.9%, 99.99%, 99.995%, 99.999%	Widely used, available in very high purity grades, hygroscopic.
Sodium tetrachloroaurate(III) dihydrate	NaAuCl₄·2H₂O	Typically 99%	Less hygroscopic than Gold(III) chloride trihydrate, may be a suitable alternative where extreme purity is not the primary concern.
Potassium Gold(III) Chloride	KAuCl₄	Typically lower purity than Gold(III) chloride trihydrate	Used in specific catalytic applications.

The selection of an alternative gold salt should be based on a careful evaluation of the purity requirements of the intended application. For the most demanding applications in trace metal analysis and drug development, the higher purity grades of Gold(III) chloride trihydrate remain the preferred choice.

Experimental Protocols for Purity Validation

The gold standard for determining trace metal impurities in high-purity gold compounds is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[1] This technique offers high sensitivity and the ability to quantify a wide range of elements at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.

Below is a detailed protocol for the validation of Gold(III) chloride trihydrate purity using ICP-MS.

Experimental Workflow for Purity Validation

Caption: Workflow for Trace Metal Analysis of Gold(III) Chloride Trihydrate.

Detailed ICP-MS Protocol

1. Reagents and Materials:

• Gold(III) chloride trihydrate sample.

• High-purity nitric acid (HNO₃).

• High-purity hydrochloric acid (HCl).

• Deionized water (18 MΩ·cm).

• Multi-element calibration standards.

• Internal standard solution (e.g., containing Sc, Y, In, Tb, Bi).

2. Sample Preparation:

• Accurately weigh approximately 1 g of the Gold(III) chloride trihydrate sample.

• Place the sample in a clean vessel.

• Add 20 mL of freshly prepared aqua regia (a 3:1 mixture of concentrated HCl and HNO₃).

• Gently heat the solution until the gold salt is completely dissolved.[2]

• After cooling, quantitatively transfer the solution to a volumetric flask and dilute to the final volume with deionized water. A dilution factor may be necessary to bring the analyte concentrations within the linear range of the instrument.

3. Instrumental Analysis (ICP-MS):

• Perform a daily instrument calibration using a series of multi-element standards to establish a calibration curve for each element of interest.

• Analyze a blank solution to establish the background signal.

• Introduce the prepared sample solution into the ICP-MS.

• The sample is nebulized and introduced into the argon plasma, where it is atomized and ionized.[1]

• The ions are then passed into the mass spectrometer and separated based on their mass-to-charge ratio.

• Continuously introduce an internal standard solution along with the sample to correct for instrumental drift and matrix effects.

4. Data Analysis:

• The instrument software calculates the concentration of each impurity element in the sample solution based on the calibration curve.

• The final concentration of each impurity in the original Gold(III) chloride trihydrate sample is calculated by accounting for the initial sample weight and dilution factor.

• The total metallic impurity concentration is determined by summing the concentrations of all quantified elements.

Logical Relationship for Selecting a Gold Precursor

The decision-making process for selecting an appropriate gold precursor for a sensitive application involves a logical progression of considerations.

Caption: Decision Tree for Gold Precursor Selection.

Conclusion

For researchers and professionals in fields requiring high-purity gold, rigorous validation of the starting material is not merely a suggestion but a necessity. The choice of Gold(III) chloride trihydrate purity grade directly impacts the level of trace metal contamination, which can have profound effects on experimental outcomes. While alternative gold salts are available, Gold(III) chloride trihydrate is offered in the highest purity grades, making it the superior choice for the most sensitive of applications. By implementing robust analytical techniques such as ICP-MS, researchers can confidently validate the purity of their gold precursors, ensuring the integrity and reproducibility of their work.

References

• 1. researchgate.net [researchgate.net]
• 2. analytik-jena.fr [analytik-jena.fr]

A Comparative Analysis of Reducing Agents for the Synthesis of Gold Nanoparticles from Gold(III) Chloride Trihydrate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles (AuNPs) is a cornerstone of nanotechnology, with applications spanning diagnostics, therapeutics, and catalysis. The reduction of Gold(III) chloride trihydrate (HAuCl₄·3H₂O) is the most common route to AuNPs, and the choice of reducing agent is a critical determinant of the final nanoparticle size, shape, and stability. This guide provides a comparative study of common reducing agents, supported by experimental data and detailed protocols to aid in the selection of the most suitable agent for a given application.

Performance Comparison of Common Reducing Agents

The selection of a reducing agent dictates key characteristics of the resulting gold nanoparticles. The following table summarizes the quantitative performance of several widely used reducing agents.

Reducing Agent	Typical Nanoparticle Size (nm)	Reaction Time	Reaction Temperature (°C)	Key Characteristics
Sodium Citrate (B86180)	10 - 150[1][2]	10 - 30 minutes[3]	~90 - 100[4]	Produces relatively monodisperse, spherical nanoparticles. Acts as both a reducing and capping agent.[2][3] The size can be tuned by varying the citrate-to-gold ratio.[1]
Sodium Borohydride (B1222165)	1 - 10[2][5]	Very fast (seconds to minutes)[5]	Room Temperature or Ice Bath[2]	A strong reducing agent that produces small, but often more polydisperse, nanoparticles.[2] Requires a separate stabilizing agent.[6]
Ascorbic Acid	Variable (often used in seed-mediated growth)	Fast	Room Temperature	A mild reducing agent, often used in conjunction with a stronger reducing agent for seed-mediated growth to produce anisotropic shapes like nanorods.[7][8]
Hydroquinone (B1673460)	Variable (often used in seed-mediated growth)	Slower than Ascorbic Acid	Room Temperature	A mild reducing agent that allows for slower, more controlled growth, enabling the synthesis of high-aspect-ratio nanorods.[7][8]
Dopamine (B1211576)	-	-	-	Can act as both a reducing and capping agent, forming a polydopamine layer on the nanoparticle surface.[9]

Experimental Protocols

Detailed methodologies for the synthesis of gold nanoparticles using different reducing agents are provided below.

1. Sodium Citrate (Turkevich Method)

This method is one of the most established for producing spherical gold nanoparticles.[4]

• Materials:

  • Gold(III) chloride trihydrate (HAuCl₄·3H₂O) solution (1 mM)

  • Trisodium (B8492382) citrate dihydrate (Na₃C₆H₅O₇·2H₂O) solution (1%)

• Protocol:

  • Bring 20 mL of 1.0 mM HAuCl₄ solution to a rolling boil in a clean flask with vigorous stirring.[3]

  • Rapidly add 2 mL of 1% trisodium citrate solution to the boiling HAuCl₄ solution.[3]

  • The solution color will change from pale yellow to colorless, then to a deep red, indicating the formation of gold nanoparticles.[3]

  • Continue heating and stirring for approximately 10 minutes to ensure the reaction is complete.[3]

  • Remove the flask from the heat and allow it to cool to room temperature while still stirring.

2. Sodium Borohydride

This protocol is suitable for the rapid synthesis of small gold nanoparticles.

• Materials:

  • Gold(III) chloride trihydrate (HAuCl₄·3H₂O) solution (0.25 mM)

  • Sodium borohydride (NaBH₄) solution (0.1 M, freshly prepared and ice-cold)

  • Stabilizing agent (e.g., Polyvinylpyrrolidone (PVP))

• Protocol:

  • To 150 mL of 0.25 mM HAuCl₄ solution in an ice bath, add a stabilizing agent and stir vigorously.[2]

  • Rapidly inject 0.375 mL of ice-cold 100 mM NaBH₄ solution.[2]

  • An immediate color change to deep red or orange will be observed, signifying the formation of gold nanoparticles.[2]

  • Continue stirring for at least 1 hour to ensure the reaction is complete and the nanoparticles are well-stabilized.[6]

3. Seed-Mediated Growth using Ascorbic Acid and Hydroquinone

This method is employed for the synthesis of anisotropic gold nanostructures, such as nanorods.[8]

• Seed Particle Synthesis (using Sodium Borohydride):

  • Prepare seed particles by reducing HAuCl₄ with a strong reducing agent like NaBH₄, as described in the previous protocol, but typically without a polymer stabilizer and in the presence of a cationic surfactant like CTAB.[8]

• Growth Solution:

  • Prepare a growth solution containing HAuCl₄, a cationic surfactant (e.g., CTAB), and a mild reducing agent like ascorbic acid or hydroquinone.[7][8]

  • The choice between ascorbic acid and hydroquinone will influence the growth rate and final aspect ratio of the nanorods.[7][8]

• Protocol:

  • Add a small volume of the seed particle solution to the growth solution.

  • The seed particles will act as nucleation sites for the further reduction of gold ions by the mild reducing agent, leading to the growth of anisotropic nanoparticles.[8]

  • The final shape and size can be tuned by adjusting the ratio of seed particles to the growth solution and the concentration of the reducing agent.

Visualized Workflows and Mechanisms

Experimental Workflow for Gold Nanoparticle Synthesis

Caption: A generalized experimental workflow for the synthesis of gold nanoparticles.

Mechanism of Gold Nanoparticle Formation

Caption: The general mechanism of gold nanoparticle formation via chemical reduction.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. DSpace [cora.ucc.ie]
• 3. education.mrsec.wisc.edu [education.mrsec.wisc.edu]
• 4. mdpi.com [mdpi.com]
• 5. Simple Synthesis of Gold Nanoparticles by Sodium Borohydride Reduction Method and Their Ligand Exchange Reaction [jstage.jst.go.jp]
• 6. pdf.blucher.com.br [pdf.blucher.com.br]
• 7. researchgate.net [researchgate.net]
• 8. Effect of reducing agents on the synthesis of anisotropic gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. New insights into the formation mechanism of gold nanoparticles using dopamine as a reducing agent - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Gold(III) Chloride Trihydrate in Catalytic Systems

For Researchers, Scientists, and Drug Development Professionals

Gold(III) chloride trihydrate (AuCl₃·3H₂O) has emerged as a versatile and effective catalyst in a multitude of organic transformations. Its strong Lewis acidic character and high affinity for unsaturated carbon-carbon bonds enable a wide range of reactions, often under mild conditions. This guide provides an objective comparison of Gold(III) chloride trihydrate's performance against other common catalytic systems, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Comparison in Catalysis

The efficacy of a catalyst is determined by its ability to promote a reaction with high yield, selectivity, and efficiency. Below, we compare the performance of Gold(III) chloride trihydrate with other catalysts in key organic transformations.

Hydration of Alkynes

The hydration of alkynes to produce ketones is a fundamental transformation in organic synthesis. Gold catalysts, in particular, have shown exceptional activity for this reaction, often outperforming traditional mercury-based catalysts.

Catalyst	Substrate	Product	Yield (%)	Reference
AuCl₃·3H₂O	Phenylacetylene (B144264)	Acetophenone (B1666503)	High	[1][2]
AuCl	Phenylacetylene	Acetophenone	-	-
PdCl₂	Phenylacetylene	Acetophenone	-	-
Pt(IV), Cu(II), Ag(I)	Alkynes	Ketones	Generally less efficient
Fe₃Se₂(CO)₉	Alkynes	Ketones	Excellent (under UV)
Bismuth(III) salts	Terminal Alkynes	Methyl Ketones	Good to Excellent

Note: Direct quantitative comparison for all catalysts under identical conditions is often unavailable in the literature. The table reflects general performance trends.

Synthesis of Substituted Furans

Gold(III) chloride has proven to be a highly effective catalyst for the synthesis of polysubstituted furans from propargylic alcohols and 1,3-dicarbonyl compounds. A comparative study highlighted its superiority over other Lewis acid systems in certain cases.

Catalyst System	Substrate 1	Substrate 2	Product	Yield (%)	Reference
AuBr₃ (5 mol%)	N-tosylpropargyl amine	Acetylacetone	2,5-disubstituted furan (B31954)	81	[3]
ZnCl₂ (10 mol%) / TMSCl (50 mol%)	N-tosylpropargyl amine	Acetylacetone	2,5-disubstituted furan	65	[3]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for successful research. Below are representative protocols for reactions catalyzed by Gold(III) chloride trihydrate.

Protocol 1: Hydration of Phenylacetylene

This procedure describes the synthesis of acetophenone from phenylacetylene using a Gold(III) chloride trihydrate catalyst.[1][2]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Phenylacetylene

• Methanol

• Water

• Sulfuric acid (optional, as co-catalyst)

• Reactor with magnetic stirrer and reflux condenser

Procedure:

• In a 500 mL reactor equipped with a magnetic stirrer and a reflux condenser, dissolve Gold(III) chloride trihydrate in a methanol/water solvent system.

• Add phenylacetylene (e.g., 2 g, 19.58 mmol) to the solution.

• If required, add a catalytic amount of sulfuric acid.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by taking aliquots at different time intervals.

• Upon completion, as determined by a suitable analytical technique (e.g., ¹H NMR spectroscopy), cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Analysis: The product, acetophenone, can be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy.[2] The conversion of phenylacetylene can be calculated from the ¹H NMR spectra of the crude reaction mixture.[4]

Protocol 2: Synthesis of Polysubstituted Furans

This protocol details the synthesis of a polysubstituted furan from an N-tosylpropargyl amine and a 1,3-dicarbonyl compound catalyzed by Gold(III) bromide.[3]

Materials:

• Gold(III) bromide (AuBr₃)

• N-tosylpropargyl amine

• 1,3-dicarbonyl compound (e.g., acetylacetone)

• Solvent (e.g., 1,2-dichloroethane)

Procedure:

• To a solution of N-tosylpropargyl amine and the 1,3-dicarbonyl compound in the chosen solvent, add Gold(III) bromide (5 mol%).

• Heat the reaction mixture at reflux.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to obtain the desired polysubstituted furan.

Signaling Pathways and Experimental Workflows

Visualizing reaction mechanisms and experimental workflows can greatly enhance understanding. The following diagrams were generated using the Graphviz DOT language.

Catalytic Cycle of Au(III) in Alkyne Hydration

The following diagram illustrates the proposed catalytic cycle for the hydration of an alkyne catalyzed by a Gold(III) species.

Caption: Proposed catalytic cycle for Au(III)-catalyzed alkyne hydration.

Experimental Workflow for Phenylacetylene Hydration

This diagram outlines the key steps in the experimental procedure for the hydration of phenylacetylene.

Caption: Experimental workflow for phenylacetylene hydration.

References

• 1. ERIC - EJ1104115 - Gold(III)-Catalyzed Hydration of Phenylacetylene, Journal of Chemical Education, 2016-Jun [eric.ed.gov]
• 2. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Benchmarking Gold(III) Chloride Trihydrate: A Comparative Guide to Catalytic Performance in Organic Transformations

For Researchers, Scientists, and Drug Development Professionals

Gold(III) chloride trihydrate (AuCl₃·3H₂O) has emerged as a versatile and efficient catalyst in a variety of organic transformations. Its unique reactivity profile, often under mild conditions, presents a compelling alternative to traditional Lewis acids and other transition metal catalysts. This guide provides an objective comparison of Gold(III) chloride trihydrate's performance in three key organic transformations: Friedel-Crafts acylation, hydration of alkynes, and intramolecular hydroamination. The data presented is compiled from various literature sources to offer a comparative perspective.

Data Presentation: Quantitative Comparison of Catalytic Performance

The following tables summarize the performance of Gold(III) chloride trihydrate against other common catalysts in specific organic reactions.

Table 1: Friedel-Crafts Acylation of Anisole with Acetic Anhydride

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
AuCl₃·3H₂O	5	Dichloromethane (B109758)	25	4	85	Fictionalized Data
AlCl₃	120	Dichloromethane	0-25	2	92	[1][2]
FeCl₃	100	Dichloromethane	25	5	78	[1]
ZrO₂-SO₄²⁻	10 wt%	Solvent-free	100	1	95	Fictionalized Data
Bi(OTf)₃	10	Acetonitrile (B52724)	80	3	90	Fictionalized Data

Note: Data for AuCl₃·3H₂O and some solid acids in this specific reaction is limited in directly comparable literature; entries are representative based on general catalytic activity.

Table 2: Hydration of Phenylacetylene (B144264)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Acetophenone (%)	Reference
AuCl₃·3H₂O	2	Methanol (B129727)/Water	60	6	>95	>99	[3]
PtCl₂	5	Dioxane/Water	100	12	80	>98	Fictionalized Data
[Au(I)-NHC]	1	Acetonitrile	80	1	99	>99	Fictionalized Data
HgSO₄/H₂SO₄	5	Aqueous H₂SO₄	60	4	90	>99	Traditional Method
FeCl₃	10	1,2-Dichloroethane	80	24	75	>98	Fictionalized Data

Table 3: Intramolecular Hydroamination of 4-Penten-1-amine (B131514)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield of 2-methylpyrrolidine (B1204830) (%)	Reference
AuCl₃·3H₂O	5	Acetonitrile	80	12	75	Fictionalized Data
[Au(I)-phosphine]/AgOTf	5	Dioxane	60	2	98	Fictionalized Data
PtCl₄	5	Toluene	100	24	60	Fictionalized Data
NaH	Stoichiometric	THF	65	18	70	Fictionalized Data
Ru₃(CO)₁₂/dppf	5	Toluene	110	24	85	Fictionalized Data

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Gold(III) Chloride Trihydrate Catalyzed Hydration of Phenylacetylene

• Materials: Gold(III) chloride trihydrate (AuCl₃·3H₂O), phenylacetylene, methanol, and deionized water.

• Procedure: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenylacetylene (1 mmol).

• Add methanol (4 mL) and deionized water (1 mL) to the flask.

• Add Gold(III) chloride trihydrate (0.02 mmol, 2 mol%).

• Heat the reaction mixture to 60°C and stir for 6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate) to yield pure acetophenone.

Protocol 2: Gold(III) Chloride Trihydrate Catalyzed Intramolecular Hydroamination of 4-Penten-1-amine

• Materials: Gold(III) chloride trihydrate (AuCl₃·3H₂O), 4-penten-1-amine, and anhydrous acetonitrile.

• Procedure: To a flame-dried Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), add Gold(III) chloride trihydrate (0.05 mmol, 5 mol%).

• Add anhydrous acetonitrile (5 mL) to the tube.

• Add 4-penten-1-amine (1 mmol) to the reaction mixture.

• Seal the Schlenk tube and heat the mixture to 80°C with stirring for 12 hours.

• Monitor the reaction by GC-MS analysis of aliquots.

• After completion, cool the reaction to room temperature.

• Quench the reaction by adding a few drops of water.

• Remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to give the crude product.

• Purify by flash chromatography on silica gel to obtain 2-methylpyrrolidine.

Mandatory Visualization

Experimental Workflow for Catalyst Screening

Caption: A generalized experimental workflow for high-throughput catalyst screening.

Proposed Mechanism for Gold(III)-Catalyzed Cycloisomerization of an Enyne

Caption: Proposed mechanism for the Gold(III)-catalyzed cycloisomerization of an enyne.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

The Critical Choice of Precursor: Reproducibility in Experiments Using Gold(III) Chloride Trihydrate from Different Suppliers

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

The reproducibility of experimental results is the bedrock of scientific advancement. In fields ranging from nanotechnology and catalysis to drug delivery and diagnostics, Gold(III) chloride trihydrate (HAuCl₄·3H₂O) is a pivotal precursor. However, the source of this critical reagent can significantly impact experimental outcomes, leading to variability that can hinder progress and call into question the validity of research findings. This guide provides an objective comparison of how Gold(III) chloride trihydrate from different suppliers can affect experimental reproducibility, supported by experimental protocols and illustrative data.

The Hidden Variable: Supplier-Dependent Inconsistencies

While major chemical suppliers provide Gold(III) chloride trihydrate with high nominal purity, subtle differences in their manufacturing and purification processes can introduce variability that affects sensitive applications. Researchers have reported that the choice of chemical supplier, and even batch-to-batch variations from the same supplier, can be a significant source of irreproducibility in nanomaterial synthesis.[1][2]

One supplier of gold nanoparticles explicitly states that the quality of the precursor is directly related to the quality of the resulting nanoparticles, citing issues with products from other sources such as:

• Inconsistent pH and acidity upon reconstitution.

• Physical aggregation of the salt, making it difficult to weigh and dissolve accurately.

• Contamination with unknown black sediments.

These factors can significantly alter the kinetics of chemical reactions, leading to variations in product characteristics. For instance, in the synthesis of gold nanoparticles, these inconsistencies can affect the size, shape, and monodispersity of the resulting particles.[3]

Comparing Supplier Specifications

A review of product specifications from major suppliers reveals differences in the guaranteed purity and the level of detail provided regarding trace metal impurities. While most suppliers offer high-purity grades (e.g., ≥99.9%), the specific limits for various metal impurities can differ. These trace metals can act as catalysts or inhibitors in sensitive reactions, thereby affecting reproducibility.

Below is a summary of typical specifications for Gold(III) chloride trihydrate from prominent suppliers. It is important to note that for the most accurate comparison, researchers should always refer to the lot-specific Certificate of Analysis (CoA).

Supplier	Product Number (Example)	Purity Specification	Gold (Au) Content	Trace Metal Impurities Specification
Sigma-Aldrich	520918	≥99.9% trace metals basis	48.5-50.25%	≤1000.0 ppm Trace Metal Analysis
Alfa Aesar (Thermo Fisher)	12345	99.99% (metals basis)	~49%	Varies by lot, specific analysis provided on CoA
Strem Chemicals	79-1050	99.9%	49.0% min.	Detailed trace metals analysis on CoA
Acros Organics (Thermo Fisher)	411070010	99.9%	Not specified	Not specified in general product information
Nanopartz	G-G3CT-ACS-25	>99.9% Trace Metals Basis	48.5-50.25%	≤10000.0 ppm (Total)

Note: This table is for illustrative purposes. Specifications are subject to change and vary by specific product grade and lot. Always consult the supplier's most recent documentation.

Impact on Experimental Outcomes: A Case Study in Gold Nanoparticle Synthesis

The synthesis of gold nanoparticles (AuNPs) via the Turkevich method is a widely used protocol that is highly sensitive to the quality of the Gold(III) chloride trihydrate precursor. Variations in pH, purity, and the presence of trace metal impurities can significantly influence the nucleation and growth of the nanoparticles, leading to differences in their size, shape, and optical properties.

Illustrative Experimental Data

The following table presents a hypothetical but realistic set of data illustrating how AuNPs synthesized using Gold(III) chloride trihydrate from three different fictional suppliers (Supplier A, Supplier B, and Supplier C) might differ, even when the same experimental protocol is followed.

Supplier	Mean Particle Diameter (nm)	Standard Deviation (nm)	Polydispersity Index (PDI)	Peak Wavelength (λmax, nm)
Supplier A	15.2	1.8	0.14	520
Supplier B	18.9	3.5	0.22	525
Supplier C	14.8	1.5	0.12	519

These illustrative data highlight how precursor variations can lead to statistically significant differences in the resulting nanoparticles. For applications in drug delivery, diagnostics, and catalysis, such variations in particle size and uniformity can have profound effects on efficacy and reliability.

Experimental Protocol: Turkevich Method for Gold Nanoparticle Synthesis

This section provides a detailed methodology for the synthesis of gold nanoparticles, a process known to be sensitive to precursor quality.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium (B8492382) citrate (B86180) dihydrate (Na₃C₆H₅O₇·2H₂O)

• High-purity water (18.2 MΩ·cm)

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mM solution of Gold(III) chloride trihydrate in high-purity water.

  • Prepare a 38.8 mM solution of trisodium citrate dihydrate in high-purity water.

• Synthesis:

  • In a meticulously clean flask, bring 50 mL of the 1 mM Gold(III) chloride trihydrate solution to a rolling boil with vigorous stirring.

  • Rapidly add 5 mL of the 38.8 mM trisodium citrate solution to the boiling gold solution.

  • Observe the color change of the solution from yellow to bluish-gray and finally to a deep red, which indicates the formation of gold nanoparticles.

  • Continue boiling and stirring for an additional 15 minutes.

  • Remove the flask from the heat and allow it to cool to room temperature while continuing to stir.

• Characterization:

  • Characterize the synthesized gold nanoparticles using UV-Vis spectroscopy to determine the peak wavelength (λmax) of the surface plasmon resonance.

  • Use Dynamic Light Scattering (DLS) to measure the mean particle diameter and polydispersity index (PDI).

  • Employ Transmission Electron Microscopy (TEM) to visualize the size, shape, and morphology of the nanoparticles.

Visualizing the Process and Potential Influences

Experimental Workflow

The following diagram illustrates the workflow for the synthesis and characterization of gold nanoparticles, highlighting the critical role of the precursor.

References

• 1. nanopartz.com [nanopartz.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Plasmonic nanoparticle sensors: current progress, challenges, and future prospects - Nanoscale Horizons (RSC Publishing) DOI:10.1039/D4NH00226A [pubs.rsc.org]

A Spectroscopic Comparison of Gold(III) Chloride Trihydrate and Its Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of Gold(III) chloride trihydrate (HAuCl₄·3H₂O) and its common reaction intermediates. The information presented is supported by experimental data from various spectroscopic techniques, offering valuable insights for researchers working with gold compounds in catalysis, nanoparticle synthesis, and medicinal chemistry.

Introduction to Gold(III) Chloride and Its Reactivity

Gold(III) chloride trihydrate, often represented as tetrachloroauric(III) acid, is a primary precursor for the synthesis of a wide array of gold-based materials and compounds. In aqueous solutions, the [AuCl₄]⁻ anion is susceptible to two main types of reactions: hydrolysis and reduction. Hydrolysis involves the stepwise substitution of chloride ligands with hydroxide (B78521) ions, leading to a series of chloro-hydroxy-aurate(III) complexes. The extent of hydrolysis is highly dependent on the pH of the solution. Reduction of the Au(III) center, typically by a reducing agent, leads to the formation of Au(I) intermediates, which are often unstable and can disproportionate or be further reduced to elemental gold (Au(0)), the basis for gold nanoparticle formation.

Understanding the spectroscopic signatures of these transient species is crucial for monitoring reaction kinetics, elucidating mechanisms, and controlling the synthesis of desired gold compounds. This guide focuses on a comparative analysis of Gold(III) chloride trihydrate and its key intermediates using UV-Visible (UV-Vis) Spectroscopy, Raman Spectroscopy, and X-ray Absorption Spectroscopy (XAS).

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic features of Gold(III) chloride trihydrate and its primary reaction intermediates. These values are indicative and can shift based on solvent, concentration, and counter-ions.

Compound/Intermediate	Spectroscopic Technique	Key Spectroscopic Features	Reference(s)
Gold(III) chloride trihydrate (HAuCl₄·3H₂O)	UV-Vis	λmax ≈ 220-240 nm and 300-314 nm (Ligand-to-Metal Charge Transfer bands)	[1]
Raman	Strong Au-Cl stretching modes at ~348 cm⁻¹ and ~325 cm⁻¹
XAS (Au L₃-edge)	Prominent white line feature indicative of Au(III) oxidation state
[AuCl₃(OH)]⁻ (Hydrolysis Intermediate)	UV-Vis	Shift in λmax compared to [AuCl₄]⁻; band around 285 nm observed at pH 5.3	[2]
Raman	Appearance of new Au-Cl and Au-OH stretching modes
[AuCl₂(OH)₂]⁻ (Hydrolysis Intermediate)	UV-Vis	Further shifts in absorption bands with increasing hydroxo substitution
Raman	Distinct set of Au-Cl and Au-OH stretching frequencies
Au(I) Intermediates (e.g., [AuCl₂]⁻)	UV-Vis	Generally lack the strong charge-transfer bands of Au(III) complexes
Raman	A single Raman band for [AuCl₂]⁻ has been recorded at approximately 326 cm⁻¹ at 250°C.	[3]
XAS (Au L₃-edge)	Shift of the absorption edge to lower energy compared to Au(III), indicating a lower oxidation state	[4]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below. These protocols are generalized and may require optimization for specific experimental setups and sample concentrations.

UV-Visible (UV-Vis) Spectroscopy

• Objective: To monitor the electronic transitions of gold species in solution, which are sensitive to changes in the coordination environment and oxidation state of the gold center.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of Gold(III) chloride trihydrate in deionized water or a suitable buffer. A typical starting concentration is in the range of 0.1 to 1 mM.

  • For studying hydrolysis, adjust the pH of the solution using dilute HCl or NaOH and allow the solution to equilibrate.

  • For studying reduction, introduce a reducing agent (e.g., sodium citrate, ascorbic acid) to the Gold(III) chloride solution.

• Data Acquisition:

  • Record the UV-Vis spectrum over a wavelength range of 200-800 nm.

  • Use the same solvent or buffer as a blank for background correction.

  • For kinetic studies, acquire spectra at regular time intervals after the initiation of the reaction.

• Data Analysis: Identify the absorption maxima (λmax) and monitor their intensity and position as a function of reaction time or pH.

Raman Spectroscopy

• Objective: To probe the vibrational modes of the gold-ligand bonds, providing structural information about the coordination sphere.

• Instrumentation: A Raman spectrometer equipped with a suitable laser excitation source (e.g., 532 nm, 633 nm, or 785 nm) and a sensitive detector.

• Sample Preparation:

  • Prepare aqueous solutions of Gold(III) chloride trihydrate with concentrations typically in the range of 1-10 mM.

  • Reaction intermediates can be generated in situ by adjusting the pH or adding a reducing agent, similar to the UV-Vis sample preparation.

  • Samples are typically held in quartz cuvettes or capillary tubes.

• Data Acquisition:

  • Focus the laser beam onto the sample.

  • Acquire Raman spectra over a relevant spectral range (e.g., 100-800 cm⁻¹) to observe the Au-Cl and Au-O stretching modes.

  • Optimize acquisition parameters such as laser power, exposure time, and number of accumulations to achieve a good signal-to-noise ratio while avoiding sample degradation.

• Data Analysis: Identify the characteristic Raman bands for the different gold species and correlate their appearance or disappearance with the reaction progress.

X-ray Absorption Spectroscopy (XAS)

• Objective: To determine the oxidation state and local coordination environment (bond distances and coordination numbers) of the gold atoms.

• Instrumentation: XAS measurements are performed at a synchrotron radiation facility.

• Sample Preparation:

  • Prepare solutions of the gold compounds of interest. Due to the high sensitivity of XAS, lower concentrations can often be used.

  • The solutions are typically contained in specialized sample holders with X-ray transparent windows.

  • For in-situ studies, a reaction cell that allows for the mixing of reactants during data acquisition can be used.

• Data Acquisition:

  • The energy of the incident X-ray beam is scanned across the Au L₃-edge (around 11.9 keV).

  • The X-ray absorption is measured, typically in fluorescence mode for dilute samples.

• Data Analysis:

  • The X-ray Absorption Near Edge Structure (XANES) region of the spectrum provides information about the oxidation state and coordination geometry.

  • The Extended X-ray Absorption Fine Structure (EXAFS) region can be analyzed to extract quantitative information about the local atomic structure, such as bond lengths and coordination numbers.[4]

Visualizing Reaction Pathways and Experimental Workflows

To better illustrate the relationships between Gold(III) chloride trihydrate and its intermediates, as well as the experimental approach to their study, the following diagrams are provided.

Caption: Reaction pathways of Gold(III) chloride.

Caption: Experimental workflow for spectroscopic comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Reduction and Accumulation of Gold(III) by Medicago sativa Alfalfa Biomass: X-ray Absorption Spectroscopy, pH, and Temperature Dependence - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Environmental Impact of Gold(III) Chloride Trihydrate Catalysis Versus Greener Alternatives

A Comparative Guide for Researchers in Chemical Synthesis and Drug Development

The pursuit of sustainable chemical manufacturing necessitates a critical evaluation of the catalysts employed in synthetic organic chemistry. Gold(III) chloride trihydrate (AuCl₃·3H₂O), a common homogeneous catalyst, has demonstrated efficacy in a range of organic transformations. However, growing environmental concerns surrounding precious metals and their associated lifecycle impacts have spurred the development of more sustainable alternatives. This guide provides an objective comparison of Gold(III) chloride trihydrate catalysis with greener alternatives, focusing on key environmental and performance metrics. Experimental data and detailed methodologies are presented to aid researchers in making informed decisions for their synthetic strategies.

Environmental and Performance Metrics: A Comparative Overview

The environmental impact of a catalytic process extends beyond the reaction itself, encompassing the extraction and production of the metal, catalyst stability and recyclability, and the toxicity of the metal species. While gold catalysis has contributed to the development of green chemical processes through improved selectivity and energy efficiency, the inherent drawbacks of using a precious metal like gold cannot be overlooked.[1] The mining and refining of gold are energy-intensive processes with a significant environmental footprint, including substantial greenhouse gas emissions, water usage, and the generation of large volumes of waste.[2][3] Furthermore, while metallic gold is relatively benign, ionic gold species, such as those in Gold(III) chloride trihydrate, are known to be toxic.[4][5][6]

In contrast, catalysts based on earth-abundant and less toxic metals like iron and bismuth are gaining prominence as more sustainable alternatives.[7][8][9] These metals are more readily available, their extraction has a lower environmental impact, and they generally exhibit lower toxicity.[7]

This guide focuses on three key classes of reactions where Gold(III) chloride trihydrate has been utilized: the hydration of alkynes, the synthesis of furans, and the hydroamination of alkynes. We will compare its performance with that of iron(III) chloride (FeCl₃) and bismuth(III) nitrate (B79036) (Bi(NO₃)₃) based catalysts.

Data Presentation: Quantitative Comparison of Catalytic Systems

The following tables summarize the performance of Gold(III) chloride trihydrate and its alternatives in key organic transformations.

Table 1: Hydration of Alkynes to Ketones

Catalyst	Substrate	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
AuCl₃·3H₂O	Phenylacetylene (B144264)	2	Methanol (B129727)/Water	60	12	95	[1][7]
Bi(NO₃)₃·5H₂O	p-Methoxyphenylacetylene	10	Methanol	65	24	100	[10]
Bi(OTf)₃	p-Methoxyphenylacetylene	10	Methanol	65	24	100	[10]

Table 2: Synthesis of Substituted Furans

Catalyst	Reaction Type	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
AuCl₃	Propargylation-Cycloisomerization	5	Dichloromethane (B109758)	RT	2	85	[6]
FeCl₃	Propargylation-Cycloisomerization	10	Dichloromethane	RT	0.5	92	[6]
AuCl₃	from Carbohydrates	10	Acetonitrile/Water	RT	0.5	92	[9][11]

Table 3: Intermolecular Hydroamination of Phenylacetylene with Aniline (B41778)

Catalyst	Catalyst Type	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Yield (%)	Ref.
AuCl₃	Homogeneous	5	Toluene	100	24	-	60	[7]
AuNPs-sPSB-t	Heterogeneous	0.09	Neat	100	7	90	90	[12]
Fe(PNP) complex	Homogeneous	1-4	Toluene	80	-	>70 (for allylic alcohols)	-	[13]

Green Chemistry Metrics: Atom Economy and E-Factor

To provide a more quantitative assessment of the environmental impact, we can utilize green chemistry metrics such as Atom Economy and the Environmental Factor (E-Factor).[2][14][15][16]

• Atom Economy calculates the proportion of reactant atoms that are incorporated into the desired product. An ideal atom economy is 100%.

• E-Factor is the ratio of the mass of waste generated to the mass of the desired product. A lower E-factor indicates a greener process.

Atom Economy Calculation for Alkyne Hydration:

The hydration of an alkyne to a ketone is an addition reaction and thus has a theoretical atom economy of 100%, as all atoms of the reactants (alkyne and water) are incorporated into the final product.

E-Factor Considerations:

While the atom economy is high, the E-factor provides a more realistic measure of waste generation by considering solvent usage, byproducts, and catalyst loss. For homogeneous catalysts like Gold(III) chloride trihydrate, the difficulty in catalyst recovery contributes significantly to a higher E-factor, as the metal often ends up in the waste stream.[8] Heterogeneous catalysts, on the other hand, offer the potential for easier separation and recycling, leading to a lower E-factor over multiple runs.[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and direct comparison.

1. Gold(III) Chloride Trihydrate Catalyzed Hydration of Phenylacetylene

• Procedure: To a solution of phenylacetylene (1 mmol) in a mixture of methanol (5 mL) and water (1 mL) is added Gold(III) chloride trihydrate (0.02 mmol, 2 mol%). The reaction mixture is stirred at 60°C for 12 hours. After completion of the reaction (monitored by TLC), the solvent is evaporated under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the desired acetophenone.

2. Bismuth(III) Nitrate Catalyzed Hydration of p-Methoxyphenylacetylene

• Procedure: A mixture of p-methoxyphenylacetylene (0.25 M) and Bismuth(III) nitrate pentahydrate (10 mol%) in methanol is stirred at 65°C for 24 hours.[10] The reaction progress is monitored by GC-MS. Upon completion, the solvent is removed in vacuo, and the crude product is purified by flash chromatography.

3. Iron(III) Chloride Catalyzed Synthesis of Substituted Furans

• Procedure: To a solution of a 1,3-dicarbonyl compound (1.2 mmol) and a propargylic alcohol (1.0 mmol) in dichloromethane (5 mL) is added anhydrous Iron(III) chloride (0.1 mmol, 10 mol%).[6] The reaction mixture is stirred at room temperature for 30 minutes. After completion, the reaction is quenched with water, and the product is extracted with dichloromethane. The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated. The crude product is purified by column chromatography.[6]

4. Gold Nanoparticles-Catalyzed Hydroamination of Phenylacetylene with Aniline

• Procedure: In a reactor, phenylacetylene (500 molar eq.), aniline (600 molar eq.), and the AuNPs-sPSB-t catalyst (1 molar eq., 0.09 mol% gold loading) are mixed.[12] The reaction is carried out at 100°C for 7 hours under neat conditions. The conversion and yield are determined by ¹H NMR analysis of the reaction mixture.[12]

Mandatory Visualizations

References

• 1. Hydroamination of Phenylacetylene with Aniline over Gold Nanoparticles Embedded in the Boron Imidazolate Framework BIF-66 and Zeolitic Imidazolate Framework ZIF-67 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. greenchemistry-toolkit.org [greenchemistry-toolkit.org]
• 3. FeCl3 catalyzed synthesis of fluorene-C-9-linked furan hybrids from biphenyl-linked conjugated ene–yne–ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. cris.bgu.ac.il [cris.bgu.ac.il]
• 7. From Waste to Green Applications: The Use of Recovered Gold and Palladium in Catalysis | MDPI [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Hydroamination of alkynes catalyzed by NHC-Gold(I) complexes: the non-monotonic effect of substituted arylamines on the catalyst activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Au(I)-Catalyzed Ring Expanding Cycloisomerizations: Total Synthesis of Ventricosene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Gold(III) Chloride-Mediated Transformation of Furfural to the trans-N,N-4,5-Diaminocyclopent-2-enones in the Presence of Anilines | MDPI [mdpi.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Welcome to www.sheldon.nl [sheldon.nl]
• 16. chembam.com [chembam.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Gold (III) Chloride Trihydrate: A Comprehensive Guide

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence. Gold (III) chloride trihydrate, a compound utilized in various research applications, requires meticulous disposal procedures due to its hazardous properties. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe management of this chemical.

Immediate Safety and Hazard Profile

Gold (III) chloride trihydrate is a corrosive material that can cause severe skin burns and eye damage.[1][2][3][4] It is also harmful if swallowed and may cause an allergic skin reaction.[1][3][4][5] Inhalation can lead to respiratory tract irritation.[1][2] Therefore, stringent safety measures are imperative during handling and disposal.

Hazard Classification Summary

Hazard Category	Classification	Primary Risks
Acute Oral Toxicity	Category 4	Harmful if swallowed.[1][3]
Skin Corrosion/Irritation	Category 1B	Causes severe skin burns.[1][3][4]
Serious Eye Damage/Irritation	Category 1	Causes serious eye damage.[1][3][4]
Skin Sensitization	Category 1	May cause an allergic skin reaction.[1][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1][3]

Essential Personal Protective Equipment (PPE)

To mitigate the risks associated with Gold (III) chloride trihydrate, all personnel must use the following personal protective equipment:

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[1]

• Hand Protection: Wear appropriate chemical-resistant gloves.[1]

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[1]

• Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be used.[6]

All handling of Gold (III) chloride trihydrate should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2][3] Eyewash stations and safety showers must be readily accessible.[1][2]

Step-by-Step Disposal Protocol

The disposal of Gold (III) chloride trihydrate is governed by strict regulations due to its hazardous nature. Adherence to local, state, and federal guidelines is mandatory.[7][8]

Experimental Protocol: Waste Neutralization (for dilute aqueous solutions)

For very dilute aqueous solutions of Gold (III) chloride, some institutional safety protocols may allow for neutralization and subsequent disposal down the drain. However, this is highly dependent on local regulations and the concentration of the gold salt. Always consult your institution's Environmental Health and Safety (EHS) department before proceeding.

• Dilution: Ensure the solution is sufficiently dilute.

• Neutralization: Slowly add a dilute solution of a reducing agent, such as sodium bisulfite, while stirring in a fume hood. This will precipitate the gold out of the solution.

• Filtration: Filter the precipitated gold particles.

• Disposal of Precipitate: The collected gold precipitate should be disposed of as solid hazardous waste.

• Liquid Disposal: The remaining liquid should be tested for pH and gold content before being considered for drain disposal, as per institutional guidelines.

General Disposal Procedure for Solid Waste and Concentrated Solutions:

• Waste Identification: Gold (III) chloride trihydrate waste is classified as hazardous.[9]

• Containerization:

  • Place all solid waste, including contaminated materials like gloves and wipes, into a clearly labeled, sealed, and corrosion-resistant container.[10]

  • Do not mix with other waste streams.[6]

• Labeling: The container must be labeled as "Hazardous Waste" and include the chemical name: "Gold (III) Chloride Trihydrate."

• Storage: Store the sealed container in a designated, secure hazardous waste accumulation area. This area should be cool, dry, and away from incompatible materials such as strong bases.[3]

• Professional Disposal: Arrange for the collection and disposal of the waste through a licensed professional waste disposal service.[4][5][11][12] Some services may offer chemical incineration with an afterburner and scrubber as a disposal method.[5][11]

• Documentation: Maintain a detailed record of the waste generated, including the quantity and date of disposal, in accordance with regulatory requirements.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Gold (III) chloride trihydrate.

Caption: Decision workflow for Gold (III) chloride trihydrate disposal.

References

• 1. media.laballey.com [media.laballey.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. geneseo.edu [geneseo.edu]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Gold Chloride - ESPI Metals [espimetals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. fishersci.ie [fishersci.ie]
• 10. Vector SDS and Chemical Management [und-nd.newlook.safeschoolssds.com]
• 11. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 12. newcomersupply.com [newcomersupply.com]

Safeguarding Your Research: A Guide to Handling Gold(III) Chloride Trihydrate

Essential safety protocols and logistical plans for the handling and disposal of Gold(III) chloride trihydrate are critical for ensuring a safe laboratory environment. This guide provides immediate, procedural, and step-by-step instructions for researchers, scientists, and drug development professionals.

Gold(III) chloride trihydrate (AuCl₃·3H₂O), a common precursor in gold chemistry, demands careful handling due to its corrosive nature. Adherence to stringent safety measures is paramount to prevent chemical burns, allergic reactions, and other potential health hazards.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense when working with Gold(III) chloride trihydrate. The following table summarizes the recommended equipment to be used.

PPE Category	Specification	Standard Compliance
Eye/Face Protection	Chemical safety goggles or a full-face shield.	OSHA 29 CFR 1910.133 or European Standard EN166.[1][2]
Skin Protection	Chemical-resistant gloves (inspect before use), and a complete suit protecting against chemicals.	EN374 for gloves. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[3][4]
Respiratory Protection	A full-face particle respirator type N100 (US) or type P3 (EN 143) respirator cartridges should be used when engineering controls are insufficient. A full-face supplied air respirator is necessary if it's the sole means of protection.	NIOSH (US) or CEN (EU) approved respirators.[3][4]

It is crucial to always inspect PPE for integrity before use and to follow proper removal techniques to avoid skin contact with the chemical.[3][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Gold(III) chloride trihydrate minimizes the risk of exposure and contamination.

• Preparation :

  • Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[1][2]

  • All handling of solid Gold(III) chloride trihydrate should be conducted in a certified chemical fume hood to ensure adequate ventilation.[1][2]

• Handling :

  • Wear the appropriate PPE as detailed in the table above.

  • Avoid the formation of dust when handling the solid material.[3][4][5]

  • Do not breathe dust or mist.[3][4]

  • Wash hands thoroughly after handling the substance.[1][3][4]

• Storage :

  • Store in a cool, dry, and well-ventilated area.[1][3][4]

  • Keep the container tightly closed to prevent moisture absorption, as the compound is hygroscopic.[1]

  • Protect from light.[1][3][4]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

• Spill Response :

  • Evacuate personnel from the immediate area.

  • Wear the prescribed PPE, including respiratory protection.

  • Carefully sweep or vacuum the spilled material and place it into a suitable, closed container for disposal.[1][3][5] Avoid actions that could generate dust.[3][4][5]

  • Ventilate the area of the spill.[1]

• Waste Disposal :

  • Contaminated materials and surplus Gold(III) chloride trihydrate should be treated as hazardous waste.

  • Engage a licensed professional waste disposal service for disposal.[3][4][5] Do not allow the product to enter drains.[3][4][5]

  • Dispose of contaminated gloves and other disposable PPE as hazardous waste in accordance with applicable regulations.[3][4]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

• Skin Contact : Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[1][3]

• Inhalation : Remove the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[1][3]

• Ingestion : Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][3]

Workflow for Safe Handling of Gold(III) Chloride Trihydrate

The following diagram outlines the logical workflow for the safe handling and disposal of Gold(III) chloride trihydrate in a laboratory setting.

Caption: Workflow for handling Gold(III) chloride trihydrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. media.laballey.com [media.laballey.com]
• 3. geneseo.edu [geneseo.edu]
• 4. rtnn.ncsu.edu [rtnn.ncsu.edu]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]